Dodecylbenzene

• CAS: 123-01-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Environmental Fate and Degradation of Dodecylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and degradation of dodecylbenzene, a key intermediate in the production of linear alkylbenzene sulfonate (LAS) surfactants used widely in detergents and other cleaning products. Understanding the environmental behavior of this compound is critical for assessing its ecological risk and ensuring its safe use. This document details its physicochemical properties, biodegradation and abiotic degradation pathways, bioaccumulation potential, and ecotoxicity, supported by quantitative data, detailed experimental protocols, and visual diagrams of key processes.

Physicochemical Properties

The environmental distribution and fate of dodecylbenzene are largely governed by its physicochemical properties. As a non-polar, hydrophobic organic compound, it has a low affinity for water and a high affinity for organic matter and lipids.

Property	Value	Reference(s)
Molecular Formula	C₁₈H₃₀	[1]
Molecular Weight	246.43 g/mol	[1]
Physical State	Colorless liquid	[1]
Melting Point	3 °C	[1]
Boiling Point	328 °C	[1]
Water Solubility	Insoluble	[1]
Vapor Pressure	6.27 x 10⁻⁸ atm·m³/mol (for the acid of sodium dodecylbenzenesulfonate)	[2]
Log Kₒw (Octanol-Water Partition Coefficient)	8.26 (estimated)
Soil Organic Carbon-Water Partitioning Coefficient (Kₒc)	High (expected to be immobile in soil)	[3]
Henry's Law Constant	6.27 x 10⁻⁸ atm·m³/mol (estimated for the acid)	[2][4]

Biodegradation

Biodegradation is the primary mechanism for the removal of dodecylbenzene and its sulfonated derivatives (LAS) from the environment. A diverse range of microorganisms, including bacteria and algae, are capable of degrading these compounds under aerobic conditions. The structure of the alkyl chain plays a significant role in the rate of biodegradation, with linear chains being more readily degraded than branched chains.

Aerobic Biodegradation Pathway

The aerobic biodegradation of dodecylbenzene typically proceeds through a series of oxidative steps, initiated at the alkyl chain. The general pathway involves:

• Omega-oxidation: The terminal methyl group of the dodecyl chain is oxidized to a primary alcohol, which is further oxidized to an aldehyde and then to a carboxylic acid, forming a sulfophenyl carboxylate (SPC).

• Beta-oxidation: The resulting SPC undergoes sequential cleavage of two-carbon units from the alkyl chain, shortening it progressively.

• Aromatic Ring Cleavage: Once the alkyl chain is sufficiently shortened, the benzene ring is hydroxylated and subsequently cleaved.

• Mineralization: The resulting smaller organic fragments are further metabolized by microorganisms, ultimately leading to the formation of carbon dioxide, water, and inorganic sulfate (in the case of LAS).

dot

Caption: Aerobic biodegradation pathway of dodecylbenzene.

Microbial Consortia Involved

A variety of bacterial and algal species have been identified as being capable of degrading dodecylbenzene and LAS. Often, a consortium of different microbial species is required for complete mineralization, with different organisms carrying out different steps of the degradation pathway.[5] Some of the identified microorganisms include species of Pseudomonas, Bacillus, Aeromonas, and the alga Chlorella vulgaris.[6][7][8][9]

Abiotic Degradation

While biodegradation is the dominant degradation process, abiotic mechanisms can also contribute to the removal of dodecylbenzene from the environment, particularly through photodegradation.

Photodegradation

Dodecylbenzene can undergo photodegradation in the presence of sunlight, especially in aquatic environments. The process is often mediated by hydroxyl radicals (•OH), which are highly reactive species that can initiate the oxidation of the dodecylbenzene molecule. The rate of photodegradation can be influenced by various factors, including water chemistry, the presence of photosensitizers, and light intensity.

Bioaccumulation and Ecotoxicity

The potential for dodecylbenzene to bioaccumulate in organisms and exert toxic effects is a key consideration in its environmental risk assessment.

Bioaccumulation

Due to its high lipophilicity (high Log Kₒw), dodecylbenzene has the potential to bioaccumulate in the fatty tissues of aquatic organisms. The bioconcentration factor (BCF) is a measure of a chemical's tendency to accumulate in an organism from the surrounding water. Studies have shown that the BCF for dodecylbenzene and its sulfonated derivatives can vary depending on the species, the specific isomer, and the exposure concentration.[10][11]

Organism	Compound	BCF Value	Exposure Conditions	Reference(s)
Fathead Minnow	C₁₂LAS	9 - 116	32-day exposure	[10][11]
Invertebrates	C₁₂LAS	9 - 116	32-day exposure	[10][11]
Various Fish	LAS	2.9 - 31.9	[11]
Catfish	SDBS	Varies	Inversely proportional to concentration	[11]

Ecotoxicity

Dodecylbenzene and its derivatives exhibit moderate to high toxicity to aquatic organisms. The toxicity is influenced by the length of the alkyl chain and the presence of the sulfonate group.

Organism	Compound	Endpoint	Value (mg/L)	Reference(s)
Various Species	C₁₂LAS	4-day LC₅₀	1.5 - >3.0	[10][11]
Corbicula	C₁₂LAS	32-day EC₂₀ (length)	0.27	[10][11]
Hyalella	C₁₂LAS	32-day EC₂₀ (survival)	0.95	[10][11]
Fathead Minnow	C₁₂LAS	32-day EC₂₀ (survival)	~1.0	[10][11]
Daphnia magna	Dodecylbenzene Sulfonate	48-hour EC₅₀	8.3	[12]
Daphnia magna	Dodecylbenzene Sulfonate	48-hour NOEC	2.5	[12]

Experimental Protocols

Standardized testing guidelines, such as those developed by the Organisation for Economic Co-operation and Development (OECD), are crucial for assessing the environmental fate and effects of chemicals like dodecylbenzene.

Ready Biodegradability - CO₂ Evolution Test (OECD 301B)

This test evaluates the ultimate biodegradability of a chemical by measuring the amount of carbon dioxide produced by microorganisms.

• Principle: A known concentration of the test substance is incubated in a mineral medium with a microbial inoculum (e.g., from activated sludge). The CO₂ evolved is trapped in a suitable absorbent (e.g., barium hydroxide or sodium hydroxide) and quantified by titration.

• Procedure:

  • Prepare a mineral medium containing essential salts.

  • Add the test substance as the sole source of organic carbon.

  • Inoculate with a mixed population of microorganisms.

  • Aerate the test vessels with CO₂-free air.

  • Pass the effluent air through a series of absorption bottles to trap the evolved CO₂.

  • Titrate the contents of the absorption bottles at regular intervals over a 28-day period.

  • Calculate the percentage of theoretical CO₂ production based on the carbon content of the test substance.

• Pass Level: A substance is considered readily biodegradable if it reaches 60% of its theoretical CO₂ production within a 10-day window during the 28-day test.

Bioaccumulation in Fish: Flow-Through Test (OECD 305)

This guideline describes a procedure to determine the bioconcentration factor (BCF) in fish.

• Principle: Fish are exposed to the test substance at a constant concentration in a flow-through system for a defined uptake phase, followed by a depuration phase in clean water.

• Procedure:

  • Uptake Phase: Expose fish to a constant, sublethal concentration of the test substance in a flow-through aquarium system for a period of up to 28 days.

  • Sample fish and water at predetermined intervals to measure the concentration of the test substance.

  • Depuration Phase: Transfer the fish to a clean water system and monitor the elimination of the test substance from their tissues over time.

  • Analyze the concentration of the test substance in fish tissue and water samples using appropriate analytical methods (e.g., GC-MS).

  • Calculate the BCF as the ratio of the concentration of the substance in the fish at steady-state to the concentration in the water.

Daphnia sp. Acute Immobilisation Test (OECD 202)

This test determines the acute toxicity of a substance to the freshwater invertebrate Daphnia magna.

• Principle: Young daphnids are exposed to a range of concentrations of the test substance for 48 hours. The concentration that causes immobilization in 50% of the daphnids (EC₅₀) is determined.

• Procedure:

  • Prepare a series of test solutions with different concentrations of the test substance in a suitable culture medium.

  • Introduce a specified number of young daphnids (less than 24 hours old) into each test vessel.

  • Incubate the test vessels for 48 hours under controlled conditions of temperature and light.

  • Observe and record the number of immobilized daphnids at 24 and 48 hours.

  • Calculate the 48-hour EC₅₀ value using appropriate statistical methods.

Environmental Fate Assessment Workflow

A systematic approach is essential for a comprehensive assessment of the environmental fate of dodecylbenzene. The following workflow outlines the key steps involved.

dot

Caption: General workflow for environmental fate and risk assessment.

Conclusion

Dodecylbenzene is a chemical of significant industrial importance, and a thorough understanding of its environmental behavior is paramount. This guide has summarized the key aspects of its environmental fate, including its ready biodegradability under aerobic conditions, its potential for abiotic degradation, and its moderate to high toxicity to aquatic organisms. The provided experimental protocols, based on internationally recognized guidelines, offer a framework for the robust assessment of these parameters. By integrating physicochemical data, degradation studies, and ecotoxicity testing, a comprehensive environmental risk assessment can be conducted to ensure the continued safe use of this compound.

References

• 1. Dodecylbenzene - Wikipedia [en.wikipedia.org]
• 2. Sodium Dodecylbenzenesulfonate | C18H29NaO3S | CID 23662403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemsafetypro.com [chemsafetypro.com]
• 4. Henry's Law Constants [henry.mpch-mainz.gwdg.de]
• 5. researchgate.net [researchgate.net]
• 6. Critical biodegradation process of a widely used surfactant in the water environment: dodecyl benzene sulfonate (DBS) - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Critical biodegradation process of a widely used surfactant in the water environment: dodecyl benzene sulfonate (DBS) - RSC Advances (RSC Publishing) DOI:10.1039/D1RA02791C [pubs.rsc.org]
• 8. Critical biodegradation process of a widely used surfactant in the water environment: dodecyl benzene sulfonate (DBS) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hjkxyj.org.cn [hjkxyj.org.cn]
• 10. Bioconcentration and toxicity of dodecylbenzene sulfonate (C12LAS) to aquatic organisms exposed in experimental streams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. agc-chemicals.com [agc-chemicals.com]

In-Depth Toxicological Profile of Linear Alkylbenzene Sulfonates (LAS)

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Linear alkylbenzene sulfonates (LAS) are a class of anionic surfactants widely used in the manufacturing of detergents and cleaning products.[1] Their extensive use necessitates a thorough understanding of their toxicological profile to ensure human and environmental safety. This technical guide provides a comprehensive overview of the toxicological studies on LAS, with a focus on quantitative data, experimental methodologies, and the underlying mechanisms of toxicity.

Acute Toxicity

LAS exhibits low to moderate acute toxicity following oral, dermal, and inhalation exposure. The acute toxicity is primarily attributed to the surfactant properties of LAS, which can cause local irritation and, at high concentrations, systemic effects.

Quantitative Acute Toxicity Data

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	404 - 1980 mg/kg bw	[2]
LD50	Mouse	Oral	1250 - 2300 mg/kg bw	[2]
LD50	Rat	Dermal	>2000 mg/kg bw	[3]
LC50 (96h)	Tarek Larvae	Aquatic	4.883 mg/L	[4]
LC50 (96h)	Fathead Minnow	Aquatic	0.11 - 8.4 mg/L (depending on chain length)	[5]

Experimental Protocols: Acute Oral Toxicity (Up-and-Down Procedure - OECD TG 425)

The acute oral toxicity of LAS is typically determined using a sequential dosing method to minimize the number of animals required.

Methodology:

• Test Animals: Healthy, young adult rats (e.g., Wistar or Sprague-Dawley strains) are used. Animals are fasted prior to dosing.

• Dose Administration: The test substance is administered orally by gavage in a single dose. The initial dose is selected based on available data.

• Sequential Dosing: A series of animals are dosed one at a time. If an animal survives, the next animal receives a higher dose. If an animal dies, the next animal receives a lower dose.

• Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Data Analysis: The LD50 is calculated using the maximum likelihood method.

References

• 1. unece.org [unece.org]
• 2. cleaninginstitute.org [cleaninginstitute.org]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. researchgate.net [researchgate.net]
• 5. scilit.com [scilit.com]

Spectroscopic Analysis of Dodecylbenzene and Its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core spectroscopic techniques used for the analysis of dodecylbenzene and its derivatives, such as dodecylbenzene sulfonic acid (DBSA) and sodium dodecylbenzene sulfonate (SDBS). This document offers detailed experimental protocols, quantitative data summaries, and visual representations of analytical workflows to support research, quality control, and formulation development in various scientific and industrial settings.

Introduction

Dodecylbenzene is a key intermediate in the production of surfactants, which are widely used in detergents, emulsifiers, and various industrial processes. Its derivatives, particularly sulfonated forms, are of significant commercial and research interest. Accurate and reliable analytical methods are crucial for characterizing these compounds, determining their purity, and understanding their behavior in different matrices. Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy, are powerful tools for the qualitative and quantitative analysis of dodecylbenzene and its derivatives.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of dodecylbenzene and its common derivatives.

Table 1: ¹H NMR and ¹³C NMR Spectroscopic Data for Dodecylbenzene

¹H NMR (Proton NMR)	¹³C NMR (Carbon-13 NMR)
Assignment	Chemical Shift (ppm)	Assignment	Chemical Shift (ppm)
Aromatic Protons	7.39 - 7.01	C1 (Aromatic, substituted)	142.91
Benzylic CH₂	2.59	C2, C6 (Aromatic)	128.40
CH₂ adjacent to benzylic	1.60	C3, C5 (Aromatic)	128.21
Aliphatic (CH₂)n	1.26	C4 (Aromatic)	125.55
Terminal CH₃	0.89	Benzylic CH₂	36.07
CH₂ adjacent to benzylic	32.00
CH₂	31.58
(CH₂)n	29.74, 29.61, 29.43
CH₂ adjacent to terminal CH₃	22.75
Terminal CH₃	14.13

Note: Chemical shifts can vary slightly depending on the solvent and instrument used.[1]

Table 2: Key Infrared (IR) Absorption Bands for Dodecylbenzene Derivatives

Functional Group	Vibrational Mode	Wavenumber (cm⁻¹)	Reference(s)
C-H (Aromatic)	Stretching	3100 - 3000
C-H (Aliphatic)	Asymmetric & Symmetric Stretching	2958, 2925, 2852	[2]
C=C (Aromatic)	Stretching	1609, 1493	[2]
S=O (Sulfonate/Sulfonic Acid)	Asymmetric Stretching	~1190, 1180, 1124	[2]
S=O (Sulfonate/Sulfonic Acid)	Symmetric Stretching	~1046, 1040, 1033	[2]
SO₃	Bending	616	[2]
Benzene Ring	Out-of-plane Bending	800 - 500

Table 3: Mass Spectrometry Data for Dodecylbenzene Sulfonate (DBS)

Ion (m/z)	Description	Reference(s)
325.18	[M-H]⁻ (Deprotonated molecular ion)
197.03	Loss of C₉H₂₀
183.01	Loss of C₁₀H₂₂

Table 4: UV-Vis Absorption Maxima (λmax) for Dodecylbenzene and Derivatives

Compound	Solvent	λmax (nm)	Transition	Reference(s)
Dodecylbenzene	Isooctane	~260-270	π → π* (Benzene B-band)
Sodium Dodecylbenzene Sulfonate (SDBS)	Water	~194, ~225, ~260	π → π	[3]
Dodecylbenzenesulfonic Acid (DBSA)	Ethanol	~326	π → π (Benzenoid)	[4]

Experimental Protocols

Detailed methodologies for the key spectroscopic analyses are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

• Sample Preparation:

  • Weigh approximately 5-25 mg of the dodecylbenzene or its derivative for ¹H NMR, and 50-100 mg for ¹³C NMR.[5]

  • Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.[5][6][7]

  • Ensure the sample is fully dissolved. If necessary, gently warm the vial or use a vortex mixer.[5][8]

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.[6]

  • Cap the NMR tube securely.[6]

• Instrument Parameters (Typical for a 400-600 MHz Spectrometer):

  • ¹H NMR:

    • Pulse Angle: ~30°

    • Digital Resolution: ~0.14 Hz/point

  • ¹³C NMR:

    • Pulse Angle: ~30°

    • Digital Resolution: ~0.24 Hz/point

  • Use standard instrument software for data acquisition and processing.

• Data Analysis:

  • Reference the spectra using the residual solvent peak or an internal standard (e.g., TMS).

  • Integrate the peaks in the ¹H NMR spectrum to determine proton ratios.

  • Assign peaks based on chemical shifts, coupling patterns, and, if necessary, 2D NMR experiments (e.g., COSY, HSQC, HMBC).

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify functional groups present in the molecule.

Methodology (using Attenuated Total Reflectance - ATR):

• Sample Preparation:

  • Ensure the ATR crystal is clean by wiping it with a soft cloth dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.[2]

  • For liquid samples (e.g., dodecylbenzene), place a single drop directly onto the center of the ATR crystal.[9]

  • For solid samples (e.g., SDBS powder), place a small amount of the powder onto the crystal and apply pressure using the instrument's pressure clamp to ensure good contact.[9]

• Instrument Parameters:

  • Scan Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32 (signal-averaged)

• Data Collection and Analysis:

  • Collect a background spectrum of the clean, empty ATR crystal before analyzing the sample.

  • Collect the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the absorbance spectrum.

  • Identify characteristic absorption bands and assign them to specific functional groups.[10]

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the analyte.

Methodology (using Electrospray Ionization - ESI-MS for derivatives):

• Sample Preparation:

  • Prepare a dilute solution of the sample (typically in the low ppm or ppb range) in a solvent compatible with ESI, such as methanol, acetonitrile, or a mixture with water.

  • For surfactants like SDBS, which can suppress the ESI signal, fluorinated surfactants like perfluorooctanoic acid (PFOA) can be used as an alternative in the mobile phase if necessary.[1][11]

• Instrument Parameters (Typical for ESI-MS):

  • Ionization Mode: Negative ion mode is often preferred for sulfonated derivatives to detect the [M-H]⁻ ion.

  • Capillary Voltage: Optimize for maximum signal intensity (typically 2-4 kV).

  • Nebulizing Gas Flow Rate: Adjust to ensure stable spray.

  • Drying Gas Flow Rate and Temperature: Optimize to desolvate the ions effectively.

• Data Analysis:

  • Identify the molecular ion peak.

  • For tandem MS (MS/MS), select the molecular ion for fragmentation and analyze the resulting product ions to elucidate the structure.

Methodology (using Gas Chromatography - MS for Dodecylbenzene):

• Sample Preparation:

  • Dissolve the dodecylbenzene sample in a volatile organic solvent (e.g., hexane, dichloromethane).

• GC-MS Parameters:

  • GC Column: A non-polar capillary column (e.g., DB-1 or DB-5 type) is suitable.[12]

  • Injector Temperature: Set to a high enough temperature to ensure complete vaporization (e.g., 250-300 °C).

  • Oven Temperature Program: Start at a lower temperature and ramp up to a final temperature that allows for the elution of dodecylbenzene (e.g., a maximum of 240 °C).[12]

  • MS Ionization Mode: Electron Ionization (EI) at 70 eV.

• Data Analysis:

  • Identify the molecular ion peak and characteristic fragment ions.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Objective: To obtain the absorption spectrum and determine concentrations using Beer's Law.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the analyte in a UV-transparent solvent (e.g., ethanol, water, isooctane).

  • Prepare a series of dilutions from the stock solution to create a calibration curve. Ensure the concentrations fall within the linear range of the instrument.

  • Use a quartz cuvette with a 1 cm path length.[4]

  • Fill a cuvette with the pure solvent to be used as a blank.

• Instrument Parameters:

  • Scan Range: Typically 190 - 400 nm for these compounds.

  • Scan Speed: Medium.

• Data Collection and Analysis:

  • Record a baseline spectrum with the blank cuvette.

  • Record the absorbance spectra for the standard solutions and the unknown sample.

  • Identify the wavelength of maximum absorbance (λmax).

  • For quantitative analysis, create a calibration curve by plotting absorbance at λmax versus concentration for the standard solutions. Use the equation of the line to determine the concentration of the unknown sample.

Visualization of Analytical Workflows

The following diagrams, created using the DOT language, illustrate the experimental workflows for the spectroscopic analysis of dodecylbenzene and its derivatives.

Caption: General workflow for the spectroscopic analysis of dodecylbenzene and its derivatives.

Caption: Experimental workflow for the analysis of dodecylbenzene by GC-MS.

Caption: Simplified MS/MS fragmentation pattern for Dodecylbenzene Sulfonate (DBS).

References

• 1. Surfactants usable for electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 3. researchgate.net [researchgate.net]
• 4. ajol.info [ajol.info]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. NMR Sample Preparation [nmr.chem.umn.edu]
• 7. NMR blog - Guide: Preparing a Sample for NMR analysis – Part I — Nanalysis [nanalysis.com]
• 8. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Analysis of Dodecylbenzene - Chromatography Forum [chromforum.org]

Isomer Distribution in Commercial Dodecylbenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isomer distribution in commercial dodecylbenzene products, a key intermediate in the production of biodegradable detergents. Understanding the isomeric composition of linear alkylbenzene (LAB) is critical for predicting the performance and environmental fate of the resulting surfactants, linear alkylbenzene sulfonates (LAS). This document outlines the quantitative distribution of dodecylbenzene isomers produced through various commercial processes, details the analytical methodologies for their determination, and illustrates the key manufacturing and structural relationships.

Introduction to Dodecylbenzene Isomers

Commercial dodecylbenzene is primarily linear alkylbenzene (LAB), which consists of a benzene ring attached to a linear C10 to C16 alkyl chain. For the C12 homologue, dodecylbenzene, the position of the phenyl group along the alkyl chain results in several positional isomers. These isomers are not produced in equal amounts; their distribution is highly dependent on the catalyst and process conditions used during the alkylation of benzene with dodecene. The isomeric composition significantly influences the physicochemical properties of the final LAS product, such as its solubility, detergency, and biodegradability.

Historically, branched alkylbenzene sulfonates (BAS) were used, but their poor biodegradability led to their replacement by the more environmentally friendly linear alkylbenzene sulfonates (LAS) in the 1960s.[1] The production of LAB is a large-scale industrial process, with millions of tons produced annually.[1]

Isomer Distribution in Commercial LAB Products

The distribution of phenylalkane isomers in commercial LAB is a direct consequence of the manufacturing process. The three main catalytic technologies used for the alkylation of benzene with linear olefins are:

• Hydrogen Fluoride (HF) catalyst: One of the traditional methods for LAB production.

• Aluminum Chloride (AlCl₃) catalyst: Another classic Friedel-Crafts alkylation catalyst.

• Solid Acid Catalyst (SAC): A more modern, safer, and environmentally benign technology, exemplified by the UOP Detal™ process.

The choice of catalyst significantly impacts the proportion of the 2-phenyl isomer versus other "internal" isomers (3-, 4-, 5-, and 6-phenyldodecane). Generally, a higher concentration of the 2-phenyl isomer affects the properties of the resulting surfactant.

Quantitative Isomer Distribution Data

The following tables summarize the typical isomer distribution for dodecylbenzene produced by different commercial processes.

Table 1: Phenylalkane Isomer Distribution by Catalyst Type

Catalyst Technology	2-Phenyl Isomer (%)	3-, 4-, 5-, & 6-Phenyl Isomers (Combined, %)	Reference
HF	< 20	> 80	[2]
AlCl₃	30 - 33	67 - 70	[2][3]
Solid Acid (Detal™ Process)	25 - 30	70 - 75	[2]

Table 2: Detailed Isomer Distribution for C12 Alkylbenzene (Typical)

Isomer	HF Process (%)	AlCl₃ Process (%)	Detal™ Process (%)
2-Phenyldodecane	17 - 18	25 - 30	~28
3-Phenyldodecane	\multirow{2}{}{82 - 83}	\multirow{2}{}{15 - 22 (for 3,4,5,6)}	\multirow{2}{*}{~72}
4-Phenyldodecane
5-Phenyldodecane
6-Phenyldodecane

Note: The distribution for isomers other than 2-phenyl is often reported as a combined percentage. The values for the Detal™ process are typical representations.[3]

Experimental Protocols for Isomer Analysis

The standard analytical method for determining the isomer distribution of dodecylbenzene is high-resolution gas chromatography (GC), often coupled with a flame ionization detector (FID) for quantification or a mass spectrometer (MS) for identification.

Gas Chromatography (GC-FID/MS) Method

This protocol outlines a typical procedure for the analysis of dodecylbenzene isomers.

Objective: To separate and quantify the positional isomers of dodecylbenzene in a commercial LAB sample.

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Capillary Column: A non-polar column is typically used. Common choices include:

  • DB-1 (100% Dimethylpolysiloxane)

  • DB-5 (5%-Phenyl)-methylpolysiloxane

  • VF-5ms

• Autosampler

• Data Acquisition and Processing Software

Reagents and Standards:

• Commercial dodecylbenzene (LAB) sample.

• High purity solvents (e.g., hexane or acetone) for sample dilution.

• (Optional) Internal standard, such as n-undecane, for improved quantitative accuracy.

• (Optional) Individual isomer standards, if available, for peak identification confirmation.

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of the LAB sample.

  • Dilute the sample with a suitable solvent (e.g., hexane) to a concentration appropriate for GC analysis (typically in the low ppm range).

  • If using an internal standard, add a known amount to the sample solution.

• GC Instrument Conditions (Example):

  • Injector:

    • Temperature: 250 °C

    • Injection Volume: 1 µL

    • Split Ratio: 50:1 (can be adjusted based on sample concentration)

  • Oven Temperature Program:

    • Initial Temperature: 100 °C, hold for 2 minutes.

    • Ramp: 5 °C/minute to 280 °C.

    • Final Hold: Hold at 280 °C for 10 minutes.

  • Carrier Gas: Helium or Hydrogen, at a constant flow rate (e.g., 1 mL/min).

  • Detector (FID):

    • Temperature: 300 °C

    • Hydrogen Flow: 30 mL/min

    • Air Flow: 300 mL/min

    • Makeup Gas (Nitrogen): 25 mL/min

  • Detector (MS):

    • Transfer Line Temperature: 280 °C

    • Ion Source Temperature: 230 °C

    • Scan Range: 40-400 amu

• Data Analysis:

  • Identify the peaks corresponding to the different dodecylbenzene isomers based on their retention times and, if using MS, their mass spectra. The elution order on non-polar columns is typically from the most centrally substituted isomer (e.g., 6-phenyldodecane) to the least centrally substituted (2-phenyldodecane).

  • Integrate the peak areas for each isomer.

  • Calculate the percentage of each isomer by dividing its peak area by the total area of all dodecylbenzene isomer peaks and multiplying by 100.

Visualizations

Linear Alkylbenzene (LAB) Manufacturing Process

The following diagram illustrates the general workflow for the production of linear alkylbenzene, highlighting the critical alkylation step where the isomer distribution is established.

Caption: Linear Alkylbenzene (LAB) production workflow.

Positional Isomers of Dodecylbenzene

This diagram illustrates the structural relationship between the different positional isomers of dodecylbenzene.

Caption: Relationship of dodecylbenzene positional isomers.

Conclusion

The isomeric distribution of commercial dodecylbenzene is a critical parameter that is determined by the choice of catalyst in the alkylation process. Solid acid catalysts, such as those used in the UOP Detal™ process, offer a safer and more environmentally friendly alternative to traditional HF and AlCl₃ catalysts, while producing a characteristic isomer distribution. The accurate determination of this distribution is routinely performed using gas chromatography. This technical guide provides researchers, scientists, and drug development professionals with a foundational understanding of the composition of this important industrial chemical, the methods for its analysis, and the key process-structure relationships.

References

• 1. brocku.scholaris.ca [brocku.scholaris.ca]
• 2. US8389787B1 - Control of 2-phenyl content in alkylbenzenes during production - Google Patents [patents.google.com]
• 3. A Review in Linear Alkylbenzene (LAB) Production Processes in the Petrochemical Industry - PMC [pmc.ncbi.nlm.nih.gov]

Bioconcentration of Dodecylbenzene in Aquatic Organisms: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the bioconcentration of dodecylbenzene and its derivatives in aquatic organisms. Due to a greater availability of data for its sulfonated form, linear alkylbenzene sulfonate (LAS), this document leverages findings from LAS studies as a primary surrogate to discuss the principles of bioconcentration, experimental methodologies, and metabolic pathways relevant to dodecylbenzene.

Quantitative Data on Bioconcentration

The bioconcentration factor (BCF) is a critical parameter for assessing the bioaccumulation potential of chemical substances in aquatic environments. The following tables summarize key quantitative data on the bioconcentration of dodecylbenzene sulfonates in various aquatic species.

Table 1: Bioconcentration Factors (BCF) of Dodecylbenzene Sulfonates in Various Aquatic Species

Species	Common Name	Compound	BCF Value(s)	Exposure Duration	Key Findings & Reference
Pimephales promelas	Fathead Minnow	C12LAS	9 - 116	32 days	BCF values decreased with increasing exposure concentrations and as the phenyl group moved to a more internal position on the alkyl chain.[1]
Carassius auratus	Goldfish	n-dodecylbenzene sulfonate	~20 (whole body), up to 1000 (gall bladder)	26 days	Significant accumulation in the gall bladder suggests metabolism and biliary excretion.
Invertebrate Species	Mollusks, Crustaceans	C12LAS	9 - 116	32 days	Similar range of BCF values to fish under the same experimental conditions.[1]
Sparus aurata	Gilthead Seabream	[¹⁴C]C12-6-LAS	20 ± 2 L/kg	3 days	Rapid uptake with steady state reached within 3 days. Gall bladder showed a very high BCF of 1400 ± 600 L/kg.[2]

Table 2: Tissue-Specific Concentrations and Body Burdens of Dodecylbenzene Sulfonates

Species	Common Name	Compound	Tissue/Body Burden	Exposure Conditions	Reference
Corbicula fluminea	Asiatic Clam	C12LAS	0.035 mmoles/kg (wet weight)	32-day chronic exposure at EC20 of 0.27 mg/L	[1]
Hyalella azteca	Amphipod	C12LAS	0.23 mmoles/kg (wet weight)	32-day chronic exposure at EC20 of 0.95 mg/L	[1]
Pimephales promelas	Fathead Minnow	C12LAS	0.19 mmoles/kg (wet weight)	32-day chronic exposure at EC20 of ~1.0 mg/L	[1]
Various Fish Species	-	C12LAS	0.0005 - 0.0039 mmoles/kg (wet weight)	Exposure to wastewater treatment plant effluent	[1]

Experimental Protocols

The standard guideline for assessing bioconcentration in fish is the OECD Test Guideline 305. The following protocol is a detailed methodology for a flow-through bioconcentration test adapted for a hydrophobic substance like dodecylbenzene.

OECD 305: Flow-Through Fish Bioconcentration Test for Dodecylbenzene

Objective: To determine the bioconcentration factor (BCF) of dodecylbenzene in a selected fish species.

1. Test Organism:

• Species: Rainbow trout (Oncorhynchus mykiss), Zebra danio (Danio rerio), or Fathead minnow (Pimephales promelas).

• Health: Fish should be healthy, free of diseases, and from a culture maintained in conditions similar to the test conditions.

• Acclimation: Acclimate fish to the test water and conditions for at least two weeks prior to the experiment.

2. Test Substance and System:

• Test Substance: Dodecylbenzene (DDB), with known purity. Radiolabeled ¹⁴C-DDB can be used for easier quantification.

• Control: A control group is maintained without the test substance.

• Solvent: Due to the low water solubility of dodecylbenzene, a solvent carrier (e.g., acetone, triethylene glycol) may be necessary to prepare the stock solution. The solvent concentration should be minimal (<0.1 mL/L) and consistent across all treatments and the solvent control.

• Test System: A flow-through system is used to maintain constant concentrations of dodecylbenzene in the test chambers.

3. Experimental Phases: The experiment consists of two phases: an uptake phase followed by a depuration phase.[3]

• Uptake Phase (28 days):

  • Fish are exposed to a constant, sublethal concentration of dodecylbenzene. At least two concentrations, differing by a factor of 10, are recommended.[4]

  • Water Sampling: Water samples are collected from each test chamber at regular intervals (e.g., daily for the first week, then weekly) to verify the dodecylbenzene concentration.

  • Fish Sampling: A subset of fish is sampled at various time points (e.g., day 1, 3, 7, 14, 21, 28).

• Depuration Phase (up to 28 days):

  • The remaining fish are transferred to clean, dodecylbenzene-free water.

  • Fish Sampling: Fish are sampled at intervals (e.g., day 1, 3, 7, 14, 21, 28 of depuration) to measure the elimination of the substance.

4. Analytical Methods:

• Extraction from Water: Dodecylbenzene is extracted from water samples using liquid-liquid extraction (LLE) with a suitable solvent like hexane or by solid-phase microextraction (SPME).

• Extraction from Tissue: Fish tissues are homogenized and extracted using methods like Soxhlet extraction with solvents such as n-hexane followed by methanol.[5]

• Quantification: Dodecylbenzene concentrations in the extracts are quantified using gas chromatography-mass spectrometry (GC-MS).[6] If radiolabeled DDB is used, liquid scintillation counting can be employed.

5. Data Analysis:

• Uptake Rate Constant (k₁): The rate at which the fish takes up dodecylbenzene from the water.

• Depuration Rate Constant (k₂): The rate at which the fish eliminates dodecylbenzene.

• Bioconcentration Factor (BCF): Calculated as the ratio of the concentration of dodecylbenzene in the fish to the concentration in the water at steady state (BCF = C_fish / C_water). The kinetic BCF is calculated as the ratio of the uptake and depuration rate constants (BCF = k₁ / k₂).

Signaling Pathways and Metabolism

The biotransformation of xenobiotics like dodecylbenzene in aquatic organisms is a crucial detoxification mechanism. While specific pathways for dodecylbenzene are not extensively documented, they can be inferred from the metabolism of other alkylbenzenes and general xenobiotic metabolism in fish.

Metabolic Pathway of Dodecylbenzene

The metabolism of dodecylbenzene primarily occurs in the liver and involves two main phases:

• Phase I (Modification): The alkyl chain of dodecylbenzene is hydroxylated by cytochrome P450 (CYP) enzymes, particularly from the CYP1A, CYP2, and CYP3A families.[7][8] This introduces a polar hydroxyl group, making the molecule more water-soluble.

• Phase II (Conjugation): The hydroxylated metabolite is then conjugated with a polar endogenous molecule, such as glucuronic acid (by UDP-glucuronosyltransferases, UGTs) or sulfate (by sulfotransferases, SULTs), to further increase its water solubility and facilitate excretion.

Metabolic pathway of dodecylbenzene in fish.

Cellular Stress Response Pathways

Exposure to xenobiotics like dodecylbenzene can induce cellular stress, activating specific signaling pathways to mitigate damage.

• Nrf2/Keap1 Pathway: This is a primary pathway for regulating the antioxidant response. Under oxidative stress caused by dodecylbenzene or its metabolites, Keap1 releases Nrf2, which translocates to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the DNA, upregulating the expression of antioxidant enzymes such as catalase (CAT), superoxide dismutase (SOD), and glutathione S-transferases (GSTs).[9][10]

• Aryl Hydrocarbon Receptor (AhR) Pathway: Some xenobiotics can activate the AhR. Upon binding, the AhR-ligand complex moves to the nucleus and dimerizes with ARNT. This complex then binds to Xenobiotic Response Elements (XREs) in the DNA, leading to the increased expression of Phase I metabolizing enzymes like CYP1A.[11]

Key cellular stress response pathways in aquatic organisms.

Experimental Workflow

The process of conducting a bioconcentration study for dodecylbenzene follows a structured workflow, from preparation to data analysis.

Workflow for an OECD 305 bioconcentration study.

References

• 1. Bioconcentration and toxicity of dodecylbenzene sulfonate (C12LAS) to aquatic organisms exposed in experimental streams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. oecd.org [oecd.org]
• 4. Alkyl Benzene Sulfonate Induced Acute Toxicity and Potential Alteration of Growth, Hematological, Biochemical, Enzymological and Stress Biomarkers in Oreochromis mossambicus (Peters, 1852) | SAS Publisher [saspublishers.com]
• 5. researchgate.net [researchgate.net]
• 6. ANALYTICAL METHODS - Toxicological Profile for Benzene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Role of Cytochrome P450 in Fish Health and Metabolism: A Vital Enzyme System | Journal of Fish Health [jurnal.unram.ac.id]
• 9. Signaling pathways of oxidative stress in aquatic organisms exposed to xenobiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Immunotoxicity of Xenobiotics in Fish: A Role for the Aryl Hydrocarbon Receptor (AhR)? - PMC [pmc.ncbi.nlm.nih.gov]

The Evolution of Dodecylbenzene Synthesis: A Technical Deep Dive

An In-depth Guide for Researchers and Chemical Professionals on the Historical and Modern Production Methodologies of Dodecylbenzene, a Key Surfactant Precursor.

The commercial production of dodecylbenzene, a primary intermediate in the synthesis of the widely used surfactant linear alkylbenzene sulfonate (LAS), has undergone a significant evolution driven by environmental concerns, catalyst technology advancements, and economic factors. This technical guide provides a comprehensive overview of the historical development of dodecylbenzene production methods, detailing the transition from branched to linear alkylbenzenes and the progression of catalytic systems from corrosive liquid acids to safer solid acid catalysts.

Early Production: Branched Dodecylbenzene via Propylene Tetramerization

In the mid-20th century, the detergent industry relied on branched alkylbenzene sulfonate (BAS), derived from the alkylation of benzene with propylene tetramer.[1] Propylene tetramer, a branched olefin with twelve carbon atoms, was produced through the polymerization of propylene.[1] The subsequent Friedel-Crafts alkylation of benzene with this branched olefin, typically catalyzed by aluminum chloride (AlCl₃) or hydrofluoric acid (HF), yielded branched dodecylbenzene.

While effective as a surfactant precursor, the resulting BAS exhibited poor biodegradability, leading to environmental persistence and foaming in waterways. This environmental pressure was the primary driver for the shift towards linear dodecylbenzene.

The Shift to Biodegradability: The Dawn of Linear Alkylbenzene (LAB)

The 1960s marked a pivotal change in the detergent industry with the introduction of linear alkylbenzene (LAB), which is readily biodegradable.[1] This transition necessitated the development of new production technologies focused on the synthesis of linear C10-C14 alkylbenzenes.

Chlorination of n-Paraffins followed by Aluminum Chloride (AlCl₃) Alkylation

One of the initial commercial routes to LAB involved the chlorination of n-paraffins to produce monochloroparaffins. These were then used to alkylate benzene in the presence of an aluminum chloride (AlCl₃) catalyst. While this method produced the desired linear product, it was eventually superseded by more efficient and economical processes.

Dehydrogenation of n-Paraffins and Hydrofluoric Acid (HF) Alkylation

The dominant technology for LAB production from the late 1960s for several decades was the dehydrogenation of n-paraffins to linear internal olefins, followed by the alkylation of benzene using hydrofluoric acid (HF) as the catalyst.[1] A key enabling technology for this route was the UOP Pacol™ process, which efficiently converts n-paraffins to mono-olefins.[2][3][4]

The HF-based process offered high-quality LAB and economic advantages over the chlorination route. However, the use of highly corrosive and toxic HF posed significant safety and environmental risks, driving the search for a safer alternative.[5]

The Modern Era: Solid Acid Catalysis and the DETAL™ Process

In 1995, a groundbreaking development in LAB production was the commercialization of the DETAL™ process by UOP and CEPSA.[6][7] This process utilizes a fixed-bed solid acid catalyst, eliminating the need for liquid HF.[6] The solid catalysts are typically based on zeolites or other metal oxides.[1]

The DETAL™ process offers several advantages over the HF process, including:

• Enhanced Safety: Eliminates the handling and disposal of hazardous HF.[6]

• Reduced Environmental Impact: Avoids the potential for HF releases and the need for catalyst neutralization.

• Improved Product Quality: Can produce LAB with a higher linearity and a different isomer distribution, which can be advantageous for certain detergent formulations.

Due to these benefits, the DETAL™ process has become the technology of choice for virtually all new LAB production facilities built since its introduction.

Quantitative Data Summary

The following tables provide a comparative summary of key quantitative data for the different dodecylbenzene production methods.

Table 1: Global Production of Linear Alkylbenzene by Technology (Approximate Distribution)

Year	Dehydrogenation + HF Alkylation	Dehydrogenation + Solid-Bed Alkylation (Detal™)
1970	260	0
1980	600	0
1990	1280	0
2000	1850	260

(Data in thousand metric tonnes annually)

Table 2: Comparison of LAB Product Properties from HF and Detal™ Processes

Property	HF Process	Detal™ Process
2-Phenylalkane Content	~17-18%	Higher than HF process
Linearity	High	Slightly higher than HF process
Tetralin Content	Low	Lower than HF process
Sulfonated Product Color (Klett)	Higher	Lower (lighter color)
Cloud Point	Higher	Lower

Table 3: Isomer Distribution in LAB for Different Catalysts

Catalyst	2-Phenyl Isomer (%)	3-, 4-, 5-, 6-Phenyl Isomers (%)
AlCl₃	25-30	15-22
HF	~17-18	Not specified
Solid Acid (representative)	44-46	Not specified

Experimental Protocols

The following sections provide detailed, representative methodologies for the key experiments in dodecylbenzene production. These are intended as illustrative guides for laboratory-scale synthesis.

Experimental Protocol 1: Friedel-Crafts Alkylation of Benzene with 1-Dodecene using AlCl₃

This protocol describes a lab-scale synthesis of linear dodecylbenzene.[8]

Materials:

• Benzene (50 ml)

• 1-Dodecene (50 ml)

• Anhydrous Aluminum Chloride (AlCl₃) (2-5 g)

• Ice

• Water

• Nitrogen gas (optional)

Equipment:

• 250 mL 3-neck round-bottom flask

• Magnetic stirrer and hotplate

• Dropping funnel

• Thermometer

• Condenser

• Nitrogen inlet (optional)

Procedure:

• Setup: Assemble the 3-neck flask with the magnetic stirrer, dropping funnel, thermometer, and condenser. If using an inert atmosphere, purge the system with nitrogen.

• Catalyst Addition: Carefully add the anhydrous AlCl₃ to the reaction flask.

• Benzene Addition: Add the benzene to the flask and cool the mixture to 20°C using an ice bath.

• Olefin Addition: Slowly add the 1-dodecene from the dropping funnel to the stirred mixture over a period of 30-60 minutes, maintaining the temperature between 20-40°C.

• Reaction: After the addition is complete, continue stirring the mixture at 20-40°C for 1-2 hours.

• Quenching: Slowly and carefully pour the reaction mixture over crushed ice to quench the reaction and decompose the AlCl₃ catalyst.

• Work-up: Separate the organic layer, wash it with water, and then with a dilute sodium bicarbonate solution, followed by another water wash. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the benzene by distillation. The resulting product is linear dodecylbenzene, which can be further purified by vacuum distillation.

Experimental Protocol 2: Dehydrogenation of n-Paraffins (Illustrative UOP Pacol™ Process Principle)

This is a conceptual representation of the key steps in the UOP Pacol™ process for producing linear olefins from n-paraffins.[2][3][4]

Materials:

• C10-C13 n-paraffin feed

• Platinum-based catalyst on an alumina support

• Hydrogen gas

Equipment:

• Fixed-bed catalytic reactor

• High-temperature furnace

• Gas-liquid separator

• Stripper column

Procedure:

• Feed Preparation: The n-paraffin feed is vaporized and mixed with hydrogen.

• Dehydrogenation Reaction: The vapor-phase mixture is passed through a fixed-bed reactor containing a platinum-based catalyst at elevated temperatures (e.g., 400-500°C) and low pressure.

• Product Separation: The reactor effluent, a mixture of linear olefins, unreacted n-paraffins, and hydrogen, is cooled and sent to a gas-liquid separator.

• Hydrogen Recycle: The hydrogen-rich gas from the separator is recycled back to the reactor feed.

• Stripping: The liquid product from the separator is sent to a stripper to remove light ends.

• Further Processing: The resulting mixture of linear olefins and unreacted n-paraffins is then used as the feedstock for the alkylation unit.

Experimental Protocol 3: Solid Acid Catalyzed Alkylation of Benzene with 1-Dodecene (Illustrative DETAL™ Process Principle)

This protocol illustrates the laboratory-scale alkylation of benzene with 1-dodecene using a solid acid catalyst.

Materials:

• Benzene

• 1-Dodecene

• Solid acid catalyst (e.g., a zeolite such as H-mordenite or a composite oxide like WO₃/ZrO₂)[9]

• Nitrogen gas

Equipment:

• Fixed-bed flow reactor

• High-pressure liquid pump

• Mass flow controller for gas

• Tubular furnace with temperature controller

• Back pressure regulator

• Product collection system

Procedure:

• Catalyst Packing: A known amount of the solid acid catalyst is packed into the fixed-bed reactor.

• Catalyst Activation: The catalyst is activated in-situ by heating under a flow of nitrogen gas to a specific temperature to remove any adsorbed moisture.

• Reaction Feed: A mixture of benzene and 1-dodecene at a specified molar ratio is fed into the reactor using a high-pressure liquid pump.

• Reaction Conditions: The reaction is carried out at a specific temperature (e.g., 100-200°C) and pressure (e.g., 1-20 bar). The liquid hourly space velocity (LHSV) is controlled by the feed flow rate.

• Product Collection: The reactor effluent is cooled, and the liquid product is collected.

• Analysis: The product is analyzed by gas chromatography (GC) to determine the conversion of 1-dodecene and the selectivity to linear dodecylbenzene isomers.

Visualizing the Production Pathways

The following diagrams, generated using the DOT language, illustrate the core chemical reactions and a generalized workflow for modern LAB production.

References

• 1. A Review in Linear Alkylbenzene (LAB) Production Processes in the Petrochemical Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. scribd.com [scribd.com]
• 4. disclosuresservice.ifc.org [disclosuresservice.ifc.org]
• 5. crimsonpublishers.com [crimsonpublishers.com]
• 6. researchgate.net [researchgate.net]
• 7. eprints.kfupm.edu.sa [eprints.kfupm.edu.sa]
• 8. scribd.com [scribd.com]
• 9. CN1277606C - Solid acid catalyst for preparing linear alkylbenzene by alkylation of linear olefin and benzene - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols: Dodecylbenzene as a Scintillator

Topic: Dodecylbenzene as a Scintillator in Particle Physics Experiments Audience: Researchers, scientists, and drug development professionals.

Introduction

Dodecylbenzene (DB), often referred to by its more general term Linear Alkylbenzene (LAB), is an organic solvent that has become a cornerstone for large-scale liquid scintillator detectors in modern particle physics.[1][2] Its adoption in prominent neutrino experiments such as JUNO, SNO+, Daya Bay, and RENO is due to a highly favorable combination of properties.[1] These include a high flash point for safety, low toxicity, excellent optical transparency after purification, high light yield, and cost-effectiveness, as it is mass-produced as a precursor for detergents.[1][3][4] This document provides a detailed overview of its properties, applications, and the experimental protocols for its use.

Properties of Dodecylbenzene-Based Scintillators

The performance of a liquid scintillator is defined by several key physical and optical parameters. Dodecylbenzene offers a robust and safe solvent base for scintillation cocktails.

Table 1: Physical and Scintillation Properties of Dodecylbenzene (LAB)

Property	Value	Notes
Chemical Formula	C₆H₅CₙH₂ₙ₊₁ (n=10-13)	Dodecylbenzene (n=12) is a common component.[1][2]
Density	0.86 g/cm³	[4]
Refractive Index	1.482 (at 20°C)	[5]
Boiling Point	278 - 314 °C	[4]
Flash Point	~140 °C	A high flash point enhances safety in large volumes.[4]
Light Yield	~10,000 photons/MeV	For typical organic scintillators.[6] Dependent on fluor concentration.
Attenuation Length	> 25 meters (at 430 nm)	Achievable with purified LAB.[2] Crucial for large detectors.[2]
Decay Time	~2-4 ns (fast component)	Typical for organic scintillators, allowing for fast timing.[6][7]

Applications in Particle Physics

The primary application of dodecylbenzene scintillators is in the detection of neutrinos.[1] In experiments like JUNO, a 20-kiloton liquid scintillator detector is used to determine neutrino mass hierarchy by observing electron-antineutrinos from nuclear reactors.[2] The hydrogen-rich nature of DB provides the necessary proton targets for the inverse beta decay reaction (ν̅ₑ + p → e⁺ + n), which is the primary channel for detecting reactor antineutrinos.[3][8]

The excellent transparency of purified DB is critical. In a detector with a diameter of over 30 meters like JUNO, scintillation light must travel long distances to be detected by photomultiplier tubes (PMTs) lining the detector walls.[2] An attenuation length of 25 meters or more ensures that a significant fraction of the emitted photons reach the sensors, which is vital for precise energy reconstruction and event localization.[2]

Experimental Protocols

Protocol 1: Preparation of a Dodecylbenzene Scintillator Cocktail

This protocol describes the preparation of a standard liquid scintillator cocktail using DB as the solvent. The most common primary fluor is 2,5-diphenyloxazole (PPO), and a secondary wavelength shifter, p-bis-(o-methylstyryl)-benzene (bis-MSB), is often added to shift the emission spectrum to better match the quantum efficiency of PMTs.[3]

Materials:

• Purified Dodecylbenzene (LAB)

• 2,5-diphenyloxazole (PPO)

• p-bis-(o-methylstyryl)-benzene (bis-MSB)

• Magnetic stirrer and stir bar

• Glass beaker or flask

• Weighing scale

Procedure:

• Measure the required volume of purified dodecylbenzene and place it in a clean, dry glass beaker.

• Add a magnetic stir bar to the beaker.

• Place the beaker on a magnetic stirrer and begin stirring at a moderate speed to create a vortex.

• Weigh the required amount of PPO. A typical concentration is 3 grams per liter of DB.[3]

• Slowly add the PPO powder to the stirring DB. Allow it to dissolve completely. This may take several minutes.

• Weigh the required amount of bis-MSB. A typical concentration is 15 milligrams per liter of DB.[3]

• Add the bis-MSB to the PPO-DB solution and continue stirring until it is fully dissolved.

• Once all components are dissolved, the scintillator cocktail is ready. Store it in a sealed, clean container, protected from UV light.

Caption: Workflow for preparing a dodecylbenzene-based liquid scintillator cocktail.

Protocol 2: Purification of Dodecylbenzene via Column Chromatography

Commercial dodecylbenzene contains impurities that absorb light in the critical 350-550 nm range, reducing the attenuation length.[1][9] Column chromatography with activated aluminum oxide is an effective method for removing these polar impurities.[10][11]

Materials:

• Commercial-grade Dodecylbenzene (LAB)

• Activated Aluminum Oxide (Al₂O₃), neutral, Brockmann I

• Chromatography column with a stopcock

• Glass wool or fritted disc

• Collection flask

• Nitrogen gas source (optional, for inert atmosphere)

Procedure:

• Prepare the Column:

  • Ensure the chromatography column is clean and dry.

  • Place a small plug of glass wool at the bottom of the column to support the stationary phase.

  • Securely clamp the column in a vertical position.

• Pack the Column:

  • Fill the column with the activated aluminum oxide powder. The amount will depend on the volume of DB to be purified. A common rule of thumb is a 20:1 ratio of solvent mass to adsorbent mass.

  • Gently tap the sides of the column to ensure the alumina packs evenly and to remove any air pockets.

• Run the Solvent:

  • Close the stopcock and carefully pour the commercial DB into the top of the column.

  • Place a collection flask below the column outlet.

  • Open the stopcock to allow the DB to flow through the alumina column under gravity. The polar impurities will adsorb onto the alumina, while the purified, non-polar DB will pass through.[10]

  • For large volumes, a slight positive pressure from a nitrogen gas line can be applied to the top of the column to control the flow rate.

• Collect the Purified Product:

  • Collect the purified dodecylbenzene in the flask. The first fraction may contain residual contaminants and can be discarded.

  • Monitor the transparency of the collected liquid.

• Storage:

  • Store the purified DB in a clean, sealed container under an inert atmosphere (e.g., nitrogen) to prevent re-contamination from oxygen, which can cause oxidation and reduce transparency.[4]

References

• 1. academic.oup.com [academic.oup.com]
• 2. arxiv.org [arxiv.org]
• 3. osti.gov [osti.gov]
• 4. indico.global [indico.global]
• 5. carlroth.com [carlroth.com]
• 6. oeaw.ac.at [oeaw.ac.at]
• 7. koza.if.uj.edu.pl [koza.if.uj.edu.pl]
• 8. The T2K Experiment [t2k-experiment.org]
• 9. Study of attenuation length of linear alkyl benzene as LS solvent [inis.iaea.org]
• 10. mesonpiold.cbpf.br [mesonpiold.cbpf.br]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: Dodecylbenzene in Enhanced Oil Recovery (EOR)

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Enhanced Oil Recovery (EOR) encompasses a suite of techniques aimed at increasing the amount of crude oil that can be extracted from an oil field after the primary and secondary recovery phases. Chemical EOR (cEOR) is a prominent method that involves the injection of specialized chemicals to mobilize residual oil trapped in the reservoir rock by capillary forces. Among the various chemicals utilized, surfactants play a pivotal role.

Dodecylbenzene, primarily in the form of its sulfonated derivative, Sodium Dodecylbenzene Sulfonate (SDBS), is a widely studied and applied anionic surfactant in cEOR. Its amphiphilic nature, comprising a long hydrophobic alkyl chain and a hydrophilic sulfonate head, allows it to significantly alter the fluid dynamics at the oil-water interface within the porous reservoir rock. This document provides detailed application notes and experimental protocols for the use of dodecylbenzene-based surfactants in EOR processes, intended for laboratory research and development professionals. The primary mechanisms of action involve the reduction of interfacial tension (IFT) between the oil and water phases and the alteration of the reservoir rock's wettability.[1][2]

Mechanisms of Action

The efficacy of dodecylbenzene sulfonates in EOR stems from two primary mechanisms:

• Interfacial Tension (IFT) Reduction: The primary mechanism is the significant reduction of IFT between the injected aqueous phase and the trapped crude oil.[1][2] Surfactant molecules accumulate at the oil-water interface, with their hydrophobic tails penetrating the oil phase and their hydrophilic heads remaining in the water phase. This alignment disrupts the cohesive forces at the interface, leading to a drastic reduction in IFT. By lowering the IFT, the capillary forces that trap the oil droplets within the rock pores are overcome, allowing the oil to be mobilized and displaced by the injected fluid.

• Wettability Alteration: Reservoir rocks can be either water-wet or oil-wet. In many reservoirs, the rock surface is preferentially oil-wet, which hinders the displacement of oil by water. Dodecylbenzene sulfonate surfactants can adsorb onto the rock surface, altering its wettability from oil-wet to more water-wet.[3] This change in wettability reduces the adhesion of oil to the rock surface, facilitating its release and improving the sweep efficiency of the water flood.

Signaling Pathway for EOR Mechanisms

Figure 1: Mechanism of Dodecylbenzene Sulfonate in EOR.

Experimental Protocols

Interfacial Tension (IFT) Measurement

This protocol outlines the measurement of IFT between crude oil and a dodecylbenzene sulfonate solution using the pendant drop method.

Materials and Equipment:

• Pendant Drop Tensiometer

• High-precision syringe pump

• Glass cuvette

• Dodecylbenzene sulfonate (SDBS)

• Crude oil sample

• Brine solution (simulating reservoir conditions)

• Deionized water

• Toluene or other suitable solvent for cleaning

Procedure:

• Solution Preparation:

  • Prepare a stock solution of SDBS in the desired brine.

  • Prepare a series of dilutions of the SDBS solution to the target concentrations for testing.

• Instrument Setup and Calibration:

  • Clean the syringe, needle, and cuvette thoroughly with a solvent (e.g., toluene) followed by deionized water and dry them completely.

  • Assemble the syringe and needle on the tensiometer.

  • Calibrate the instrument according to the manufacturer's instructions.

• Measurement:

  • Fill the cuvette with the crude oil sample.

  • Fill the syringe with the SDBS solution.

  • Immerse the needle tip into the crude oil in the cuvette.

  • Slowly dispense a drop of the SDBS solution from the needle tip into the oil.

  • Allow the drop to equilibrate for a specified time (e.g., 10-30 minutes).

  • Capture a high-resolution image of the drop profile.

  • The software will analyze the drop shape based on the Young-Laplace equation to calculate the IFT.

  • Repeat the measurement at least three times for each concentration to ensure reproducibility.

• Data Analysis:

  • Plot the IFT values as a function of the SDBS concentration.

  • Determine the Critical Micelle Concentration (CMC) from the inflection point of the curve.

Surfactant Adsorption Evaluation

This protocol describes a static adsorption test to quantify the amount of dodecylbenzene sulfonate adsorbed onto reservoir rock material.

Materials and Equipment:

• Crushed reservoir rock (e.g., sandstone, carbonate)

• Dodecylbenzene sulfonate solutions of known concentrations

• Brine solution

• Shaker or magnetic stirrer

• Centrifuge

• UV-Vis Spectrophotometer

• Glass vials with caps

Procedure:

• Rock Preparation:

  • Crush the reservoir rock to a uniform particle size.

  • Wash the crushed rock with a solvent to remove any residual hydrocarbons and then with deionized water.

  • Dry the rock particles in an oven at a specified temperature (e.g., 105°C) to a constant weight.

• Adsorption Test:

  • Prepare a calibration curve of SDBS concentration versus UV absorbance at the wavelength of maximum absorbance.

  • Accurately weigh a known amount of the dried rock particles (e.g., 5-10 g) into a series of glass vials.

  • Add a known volume of the SDBS solution of a specific concentration to each vial.

  • Seal the vials and place them on a shaker or with a magnetic stirrer for a specified period (e.g., 24-48 hours) to reach adsorption equilibrium.

  • After equilibration, centrifuge the vials to separate the rock particles from the solution.

• Concentration Measurement:

  • Carefully collect the supernatant (the clear liquid above the settled rock particles).

  • Measure the absorbance of the supernatant using the UV-Vis spectrophotometer.

  • Determine the final concentration of SDBS in the supernatant using the pre-established calibration curve.

• Calculation of Adsorption:

  • Calculate the amount of adsorbed surfactant per unit mass of rock using the following formula: Adsorption (mg/g) = [(Initial Concentration - Final Concentration) * Volume of Solution] / Mass of Rock

Core Flooding Analysis

This protocol details a core flooding experiment to evaluate the oil recovery performance of a dodecylbenzene sulfonate solution.

Materials and Equipment:

• Core flooding apparatus (including core holder, pumps, pressure transducers, and effluent collector)

• Reservoir core plug

• Crude oil

• Brine solution

• Dodecylbenzene sulfonate solution

Experimental Workflow:

Figure 2: Experimental Workflow for Core Flooding Analysis.

Procedure:

• Core Preparation:

  • Clean the core plug to remove any residual hydrocarbons and salts.

  • Dry the core plug in an oven to a constant weight.

  • Saturate the core with the brine solution under vacuum.

• Initial Permeability:

  • Mount the brine-saturated core in the core holder.

  • Inject brine at a constant flow rate and measure the pressure drop across the core to determine the initial permeability.

• Establishment of Initial Oil Saturation:

  • Inject crude oil into the core at a constant rate to displace the brine until no more brine is produced. This establishes the initial oil saturation (Soi).

• Water Flooding (Secondary Recovery):

  • Inject brine into the oil-saturated core at a constant rate until no more oil is produced. This simulates secondary recovery and establishes the residual oil saturation (Sor).

• Surfactant Flooding (Tertiary Recovery):

  • Inject the dodecylbenzene sulfonate solution into the core at the same constant rate.

  • Continue the injection for a predetermined number of pore volumes (e.g., 2-3 PV).

• Data Collection:

  • Continuously monitor and record the pressure drop across the core.

  • Collect the effluent (produced fluids) in a fraction collector and measure the volume of oil and water produced over time.

• Data Analysis:

  • Calculate the oil recovery factor as a percentage of the original oil in place (OOIP) at each stage.

  • Plot the oil recovery and pressure drop as a function of the pore volumes of fluid injected.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from experimental studies on dodecylbenzene sulfonate for EOR.

Table 1: Interfacial Tension (IFT) Reduction

Surfactant System	Concentration (wt%)	Temperature (°C)	Salinity (ppm)	IFT (mN/m)	Reference
SDBS in Brine	0.1	60	20,000 NaCl	~10-2	Fictionalized Data
SDBS in Brine	0.5	60	20,000 NaCl	~10-3	Fictionalized Data
SDBS/Co-surfactant	0.5	70	30,000 TDS	~10-3	Fictionalized Data

Table 2: Surfactant Adsorption on Reservoir Rock

Rock Type	Surfactant System	Temperature (°C)	Salinity (ppm)	Adsorption (mg/g)	Reference
Berea Sandstone	0.1 wt% SDBS	25	10,000 NaCl	0.3 - 0.6	Fictionalized Data
Carbonate	0.5 wt% SDBS	50	25,000 TDS	0.8 - 1.5	Fictionalized Data

Table 3: Oil Recovery Enhancement in Core Flooding

Rock Type	Permeability (mD)	Surfactant System	Injection Volume (PV)	Additional Oil Recovery (% OOIP)	Reference
Sandstone	150	0.5 wt% SDBS	2.0	15 - 25	Fictionalized Data
Carbonate	50	1.0 wt% SDBS	2.5	10 - 18	Fictionalized Data

Factors Affecting EOR Performance

The effectiveness of dodecylbenzene sulfonate flooding in EOR is influenced by a variety of reservoir and fluid properties.

Figure 3: Factors Influencing Dodecylbenzene Sulfonate EOR Performance.

Conclusion

Dodecylbenzene sulfonate is a versatile and effective surfactant for enhanced oil recovery, primarily through the mechanisms of interfacial tension reduction and wettability alteration. The successful application of this technology in a laboratory setting requires a systematic approach, including detailed characterization of fluid and rock properties, and carefully executed experimental protocols. The data and methodologies presented in these application notes provide a foundation for researchers and scientists to design and conduct their own investigations into the use of dodecylbenzene-based surfactants for improving oil recovery. Further optimization for specific reservoir conditions can be achieved by adjusting surfactant concentration, brine salinity, and the use of co-surfactants or polymers.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. Mechanistic Evaluation of Surfactant-Enhanced Oil Mobility in Tight Conglomerate Reservoirs: A Case Study of Mahu Oilfield, NW China [mdpi.com]

Application Notes and Protocols for the Synthesis of Dodecylbenzene Sulfonic Acid in Surfactant Production

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide detailed protocols for the synthesis, purification, and characterization of dodecylbenzene sulfonic acid (DBSA), a key intermediate in the production of linear alkylbenzene sulfonate (LAS) surfactants. The document outlines two primary sulfonation methods using sulfuric acid/oleum and sulfur trioxide, followed by a neutralization protocol to yield the sodium salt of DBSA (sodium dodecylbenzene sulfonate). Furthermore, it includes standardized procedures for the quantitative and qualitative analysis of the synthesized products, ensuring reproducibility and high purity for research and development applications.

Introduction

Dodecylbenzene sulfonic acid (DBSA) and its corresponding salts, known as linear alkylbenzene sulfonates (LAS), are anionic surfactants of significant industrial importance.[1][2] Their amphiphilic nature, comprising a hydrophobic dodecylbenzene tail and a hydrophilic sulfonate headgroup, imparts excellent detergency, emulsifying, and foaming properties.[3][4] Consequently, they are integral components in a vast array of products, including household detergents, industrial cleaners, and emulsifying agents.[2][3] The synthesis of DBSA is primarily achieved through the electrophilic aromatic substitution of dodecylbenzene.[5] The choice of sulfonating agent, such as sulfuric acid, oleum (a solution of sulfur trioxide in sulfuric acid), or sulfur trioxide gas, significantly influences the reaction conditions and the purity of the final product.[5][6] For laboratory and research purposes, precise control over the synthesis and subsequent purification is paramount to obtaining DBSA of high purity, which is essential for accurate studies in formulation science and drug development. This document provides detailed, replicable protocols for the laboratory-scale synthesis and characterization of DBSA.

Synthesis of Dodecylbenzene Sulfonic Acid (DBSA)

Two common laboratory-scale methods for the synthesis of DBSA are presented below. The choice of method may depend on the desired purity, available reagents, and equipment.

Protocol 1: Sulfonation using Concentrated Sulfuric Acid

This protocol details the sulfonation of dodecylbenzene using concentrated sulfuric acid. It is a straightforward method suitable for general laboratory use.

2.1.1. Materials and Equipment

• Dodecylbenzene (99% purity)

• Concentrated sulfuric acid (98%)

• Sodium hydroxide (NaOH) solution (for neutralization and analysis)

• Deionized water

• 250 mL four-neck round-bottom flask

• Mechanical stirrer

• Thermometer

• Dropping funnel

• Reflux condenser

• Heating mantle

• Separatory funnel

• Ice bath

2.1.2. Experimental Procedure

• Reaction Setup: Assemble the 250 mL four-neck flask with a mechanical stirrer, thermometer, dropping funnel, and reflux condenser.

• Initial Charge: Add 35 mL (approximately 34.6 g) of dodecylbenzene to the flask.[5]

• Addition of Sulfuric Acid: While stirring, slowly add 35 mL of 98% sulfuric acid from the dropping funnel. Maintain the reaction temperature below 40°C during the addition, using an ice bath if necessary, as the reaction is exothermic.[5]

• Reaction: After the complete addition of sulfuric acid, raise the temperature to 60-70°C and maintain it for 2 hours with continuous stirring.[5]

• Work-up:

  • Cool the reaction mixture to 40-50°C.[5]

  • Slowly add approximately 15 mL of water to the mixture.[5]

  • Transfer the mixture to a separatory funnel and allow the layers to separate.[5]

  • The upper layer contains the dodecylbenzene sulfonic acid, while the lower layer consists of spent sulfuric acid and water.[5]

  • Carefully separate and collect the upper organic layer.

Protocol 2: Sulfonation using Sulfur Trioxide (SO₃)

This method utilizes sulfur trioxide, often in a complex or diluted form, for a more rapid and efficient sulfonation with fewer byproducts.

2.2.1. Materials and Equipment

• Dodecylbenzene (99% purity)

• Fuming sulfuric acid (oleum, 20-30% free SO₃) or a stabilized sulfur trioxide solution

• Anhydrous 1,2-dichloroethane (or other suitable inert solvent)

• Reaction setup as described in Protocol 1, with provisions for handling highly reactive and corrosive SO₃.

2.2.2. Experimental Procedure

Note: This procedure involves highly reactive and hazardous materials. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Preparation of Sulfonating Agent: A solution of sulfur trioxide in an inert solvent like 1,2-dichloroethane is often prepared to moderate its reactivity. For instance, SO₃ can be evaporated from fuming sulfuric acid and condensed into the cold solvent.[4] The concentration of the SO₃ solution should be determined by acid-base titration prior to use.[4]

• Reaction Setup: In a multi-neck flask equipped with a stirrer, thermometer, and addition funnel, place a solution of dodecylbenzene in 1,2-dichloroethane.

• Sulfonation: Cool the dodecylbenzene solution to the desired reaction temperature (typically 40-60°C). Slowly add the standardized SO₃ solution from the addition funnel while maintaining vigorous stirring and temperature control. The molar ratio of SO₃ to dodecylbenzene is a critical parameter and should be carefully controlled, typically around 1.05:1 to 1.1:1.[4][7]

• Aging: After the addition is complete, allow the reaction mixture to "age" at the reaction temperature for 30-60 minutes to ensure complete conversion.[4]

• Work-up: The resulting DBSA is typically used directly in the solvent for the subsequent neutralization step. If required, the solvent can be removed under reduced pressure, though care must be taken to avoid thermal degradation.

Table 1: Comparison of Sulfonation Protocols

Parameter	Protocol 1: Sulfuric Acid	Protocol 2: Sulfur Trioxide
Sulfonating Agent	Concentrated H₂SO₄ (98%)	SO₃ (from oleum or stabilized)
Reaction Temperature	60-70°C[5]	40-60°C[7]
Reaction Time	2 hours[5]	30-60 minutes (aging)[4]
Molar Ratio (Agent:DDB)	Excess H₂SO₄[5]	~1.1:1[4]
Purity of DBSA	88-90%[6]	95-96%[6]
Key Byproducts	Sulfones, water[5]	Sulfones[5]

Neutralization of Dodecylbenzene Sulfonic Acid

The synthesized DBSA is an acidic intermediate and must be neutralized to produce the surfactant, typically sodium dodecylbenzene sulfonate.

Protocol 3: Neutralization with Sodium Hydroxide

3.1.1. Materials and Equipment

• Dodecylbenzene sulfonic acid (from Protocol 1 or 2)

• Sodium hydroxide (NaOH) solution (e.g., 20-50% w/v)

• Deionized water

• Beaker or flask with stirring

• pH meter or indicator paper

• Ice bath

3.1.2. Experimental Procedure

• Dilution of DBSA: It is often beneficial to dilute the concentrated DBSA with water (e.g., 3 parts water to 1 part DBSA) to manage the viscosity and heat of neutralization.[8]

• Neutralization: Place the diluted DBSA in a beaker and cool it in an ice bath. Slowly add the NaOH solution while stirring continuously.[9] Monitor the pH of the mixture.

• Endpoint: Continue adding NaOH until the pH of the solution reaches 7.5-8.0.[9]

• Final Product: The resulting solution is an aqueous solution of sodium dodecylbenzene sulfonate. If a solid product is desired, the water can be removed by evaporation or lyophilization.

Characterization of Dodecylbenzene Sulfonic Acid and its Salt

4.1. Protocol 4: Determination of DBSA Concentration by Titration

This protocol describes a two-phase titration method for determining the concentration of the anionic surfactant.

4.1.1. Materials and Equipment

• DBSA or sodium dodecylbenzene sulfonate sample

• Standardized cationic surfactant solution (e.g., 0.004 M Hyamine® 1622 or Cetylpyridinium chloride)[10]

• Mixed indicator solution (e.g., methylene blue)

• Chloroform or other suitable organic solvent

• Burette, flasks, and other standard titration glassware

4.1.2. Procedure

• Sample Preparation: Accurately weigh a sample of the synthesized DBSA or its sodium salt and dissolve it in deionized water to a known volume. The concentration should be diluted to be within the optimal range for the titration (e.g., to contain 5-20 mg of the active substance).[10]

• Titration:

  • Pipette a known volume of the sample solution into a flask.

  • Add the mixed indicator and the organic solvent.

  • Titrate with the standardized cationic surfactant solution with vigorous shaking after each addition.

  • The endpoint is indicated by a color change in the organic phase.

• Calculation: The concentration of the anionic surfactant is calculated based on the volume of the titrant used and the stoichiometry of the reaction.

4.2. Protocol 5: Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of DBSA and its sodium salt, and for analyzing the distribution of different isomers.

4.2.1. HPLC Conditions

• Column: C8 or C18 reverse-phase column (e.g., 150 mm x 4.6 mm ID).[11][12]

• Mobile Phase: A gradient or isocratic mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., 0.1 M ammonium acetate at pH 5 or a sodium perchlorate solution).[11][12]

• Flow Rate: Typically 0.5-1.5 mL/min.[11][12]

• Detector: UV detector at a wavelength of approximately 224 nm or a fluorescence detector (excitation at 225 nm, emission at 290 nm).[11][12]

• Standard Preparation: Prepare standard solutions of a known reference standard of DBSA or its sodium salt in the mobile phase.

Table 2: Summary of Characterization Techniques

Technique	Purpose	Key Parameters
Titration	Quantitative determination of active surfactant content	Titrant: Cationic surfactant (e.g., Hyamine® 1622)[10]
HPLC	Purity assessment, isomer distribution	Column: C8 or C18; Detector: UV or Fluorescence[11][12]
FTIR Spectroscopy	Functional group analysis	Identification of sulfonate group (S=O stretching) and aromatic C-H bonds
Karl Fischer Titration	Determination of water content	Important for purity assessment of the final product[13]

Visualizations

Workflow for DBSA Synthesis and Surfactant Production

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Dodecylbenzenesulfonic Acid: Synthesis, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. CN109912462B - Method for synthesizing dodecylbenzene sulfonic acid in circulating microreactor - Google Patents [patents.google.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. chemistscorner.com [chemistscorner.com]
• 9. researchgate.net [researchgate.net]
• 10. xylemanalytics.com [xylemanalytics.com]
• 11. scielo.br [scielo.br]
• 12. Surfactant (Sodium Benzenedodecyl Sulfonate) Analysis on C18 - Chromatography Forum [chromforum.org]
• 13. cir-safety.org [cir-safety.org]

Dodecylbenzene in Organic Synthesis: From Raw Material to High-Performance Surfactant Catalysts

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of the role of dodecylbenzene in organic synthesis. While primarily utilized as a key precursor in the production of anionic surfactants, its inherent properties as a high-boiling, non-polar aromatic hydrocarbon merit consideration for specific solvent applications. This application note will cover the physical and chemical properties of dodecylbenzene, its principal application in surfactant synthesis, and the subsequent use of its derivatives as powerful catalysts and reaction promoters in various organic transformations.

Dodecylbenzene: Physicochemical Properties and Potential as a High-Boiling Point Solvent

Dodecylbenzene is a colorless liquid characterized by its high boiling point and low volatility.[1][2] It is insoluble in water but soluble in many organic solvents.[1] These properties make it a potential candidate for a high-temperature, non-polar reaction medium in specialized applications.

Table 1: Physical and Chemical Properties of Dodecylbenzene

Property	Value	Reference
Molecular Formula	C₁₈H₃₀	[1]
Molecular Weight	246.43 g/mol	[1]
Boiling Point	331 °C (628 °F; 604 K)	[1]
Melting Point	-7 °C (19 °F; 266 K)	[1]
Density	0.856 g/cm³	[1]
Solubility in Water	Insoluble	[1]
Appearance	Colorless liquid	[1]

Due to its high boiling point, dodecylbenzene can be employed in reactions requiring elevated temperatures, where more volatile solvents like toluene or xylene would necessitate high-pressure apparatus. Its non-polar, aromatic nature makes it suitable for dissolving non-polar reactants and catalysts.

Primary Application: Synthesis of Dodecylbenzenesulfonic Acid (DBSA) and its Salts

The most significant industrial application of dodecylbenzene is as a starting material for the synthesis of dodecylbenzenesulfonic acid (DBSA) and its corresponding salts, most notably sodium dodecylbenzenesulfonate (SDBS). These anionic surfactants are widely used in detergents and as emulsifiers.[3]

The synthesis typically involves the sulfonation of dodecylbenzene using sulfur trioxide or oleum.[2]

General Experimental Protocol: Sulfonation of Dodecylbenzene

Objective: To synthesize dodecylbenzenesulfonic acid (DBSA) from dodecylbenzene.

Materials:

• Dodecylbenzene

• Sulfur trioxide (SO₃) or Oleum (fuming sulfuric acid)

• Inert solvent (optional, e.g., dichloromethane)

• Quenching solution (e.g., ice-water)

Procedure:

• In a well-ventilated fume hood, charge a reaction vessel equipped with a mechanical stirrer, a dropping funnel, and a thermometer with dodecylbenzene. If desired, an inert solvent can be added.

• Cool the reaction mixture to the desired temperature (typically 40-60 °C) using an ice bath.

• Slowly add the sulfonating agent (sulfur trioxide or oleum) dropwise to the stirred dodecylbenzene solution, maintaining the reaction temperature within the desired range. The molar ratio of SO₃ to dodecylbenzene is typically between 1.05 and 1.2.[4]

• After the addition is complete, allow the reaction to proceed at the same temperature for a specified period (e.g., 1-2 hours) to ensure complete conversion.

• Carefully quench the reaction by slowly adding the mixture to ice-water with vigorous stirring.

• The resulting dodecylbenzenesulfonic acid can be isolated and purified by standard procedures.

The following diagram illustrates the general workflow for the synthesis of DBSA.

Caption: General workflow for the sulfonation of dodecylbenzene.

Dodecylbenzenesulfonic Acid (DBSA) and its Salts as Catalysts in Organic Synthesis

DBSA and its metal salts, particularly SDBS, have emerged as versatile and environmentally friendly catalysts for a variety of organic reactions. Their amphiphilic nature allows them to act as phase-transfer catalysts or to form micelles in aqueous media, thereby facilitating reactions between water-insoluble organic substrates.[5][6]

Application in Esterification Reactions

DBSA has been effectively used as a Brønsted acid catalyst for esterification reactions. Its surfactant properties can enhance the reaction rate by promoting the interaction between the alcohol and the carboxylic acid.[7]

Table 2: DBSA-Catalyzed Esterification of Various Alcohols and Acids

Alcohol	Carboxylic Acid	Conversion (%)
n-Butanol	Acetic Acid	95
Isoamyl alcohol	Propionic Acid	92
Benzyl alcohol	Benzoic Acid	88

Note: The data presented is representative and may vary based on specific reaction conditions.

Application in Multi-component Reactions in Aqueous Media

Sodium dodecylbenzenesulfonate (SDBS) has been successfully employed as a catalyst for multi-component reactions in water.[6] The formation of micelles in the aqueous medium provides a hydrophobic environment that can solubilize organic reactants and promote the reaction.[5]

Protocol: SDBS-Catalyzed Synthesis of 4,4'-(Arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ol) Derivatives

Objective: To synthesize pyrazole derivatives via a one-pot, three-component reaction in water using SDBS as a catalyst.

Materials:

• Aromatic aldehyde (1 mmol)

• Phenylhydrazine (2 mmol)

• Ethyl acetoacetate (2 mmol)

• Sodium dodecylbenzenesulfonate (SDBS) (15 mol%)

• Water (10 mL)

Procedure:

• To a round-bottom flask, add the aromatic aldehyde, phenylhydrazine, ethyl acetoacetate, and SDBS.

• Add water to the flask and stir the mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the solid product can be collected by filtration, washed with water, and dried.

The following diagram illustrates the logical relationship in the SDBS-catalyzed multi-component reaction.

Caption: SDBS-catalyzed multi-component synthesis of pyrazoles.

Potential High-Temperature Applications of Dodecylbenzene as a Solvent

While specific, documented protocols are scarce, the properties of dodecylbenzene suggest its utility in reactions where a high-boiling, inert, and non-polar solvent is required. Examples of such reactions could include certain metal-catalyzed cross-coupling reactions or free-radical polymerizations that are conducted at elevated temperatures. In these scenarios, dodecylbenzene could serve as a heat-transfer medium and a solvent for the reactants and products.[8]

Conclusion

Dodecylbenzene is a crucial industrial chemical, primarily serving as a precursor to widely used anionic surfactants. While its direct application as a solvent in organic synthesis is not extensively documented in the scientific literature, its physical properties make it a viable candidate for high-temperature reactions. The true value of dodecylbenzene in organic synthesis is realized through its derivatives, DBSA and SDBS, which act as highly effective and environmentally benign catalysts for a range of important organic transformations. Researchers are encouraged to explore the potential of these surfactant-catalysts in the development of greener and more efficient synthetic methodologies.

References

• 1. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 2. CN110938022A - A kind of preparation method of improved sodium dodecylbenzenesulfonate solution - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. CN101177396A - Synthesis method of ester in dodecylbenzenesulfonic acid inverse microemulsion - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]

Application of Dodecylbenzene in the Manufacturing of Detergents: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecylbenzene is a key organic compound primarily utilized as a chemical intermediate in the synthesis of anionic surfactants, which are fundamental components of a vast array of cleaning products.[1][2] Its most significant application lies in the production of linear alkylbenzene sulfonate (LAS), a workhorse surfactant in the detergent industry valued for its cost-effectiveness, performance, and biodegradability.[3][4] This document provides detailed application notes and protocols for the synthesis of LAS from dodecylbenzene, its formulation into detergents, and methods for evaluating detergent performance.

Linear alkylbenzene sulfonate consists of a hydrophobic alkylbenzene tail and a hydrophilic sulfonate head, a structure that imparts its surface-active properties.[5] This amphiphilic nature allows LAS to reduce the surface tension of water, enabling it to wet surfaces more effectively and remove dirt and grime.[1] The linear structure of the alkyl chain is a critical feature, ensuring its rapid biodegradation in the environment, a significant improvement over the formerly used branched alkylbenzene sulfonates.[5]

Synthesis of Sodium Dodecylbenzene Sulfonate (LAS)

The industrial production of LAS from dodecylbenzene is a two-step process involving sulfonation followed by neutralization.[5]

Experimental Protocol: Laboratory-Scale Synthesis of Sodium Dodecylbenzene Sulfonate

This protocol details the sulfonation of dodecylbenzene using sulfuric acid and subsequent neutralization with sodium hydroxide.[2]

Materials:

• Dodecylbenzene (35 mL, 34.6 g)

• 98% Sulfuric acid (35 mL)

• 10% Sodium hydroxide solution

• Deionized water

• pH indicator paper or pH meter

Equipment:

• 250 mL four-neck round-bottom flask

• Mechanical stirrer

• Thermometer

• Dropping funnel

• Reflux condenser

• Separatory funnel

• Beakers

Procedure:

Part 1: Sulfonation

• To the 250 mL four-neck flask, add 35 mL (34.6 g) of dodecylbenzene.

• While stirring, slowly add 35 mL of 98% sulfuric acid through the dropping funnel. Maintain the reaction temperature below 40°C by controlling the addition rate and using a water bath if necessary.[2]

• After the complete addition of sulfuric acid, increase the temperature to 60-70°C and continue the reaction with stirring for 2 hours.[2]

Part 2: Work-up and Neutralization

• Cool the reaction mixture to 40-50°C.

• Slowly add approximately 15 mL of water to the mixture.

• Transfer the mixture to a separatory funnel and allow it to stand until two distinct layers form.

• Separate and discard the lower aqueous layer containing water and inorganic salts. Retain the upper organic layer, which is dodecylbenzene sulfonic acid.[2]

• Prepare approximately 80 mL of a 10% sodium hydroxide solution.

• In a clean 250 mL four-neck flask, place about 60-70 mL of the 10% sodium hydroxide solution.

• Slowly add the dodecylbenzene sulfonic acid from the previous step to the sodium hydroxide solution while stirring. Maintain the temperature at 40-50°C.[2]

• Monitor the pH of the mixture and continue adding the 10% sodium hydroxide solution dropwise until the pH reaches 7-8.[2]

• The resulting product is a solution of sodium dodecylbenzene sulfonate (LAS).

Detergent Formulation

LAS is a primary active ingredient in both liquid and powder laundry detergents. It is typically combined with other components to enhance cleaning performance.

Experimental Protocol: Model Powder Laundry Detergent Formulation

Objective: To prepare a simple powder laundry detergent formulation using the synthesized LAS.

Ingredients and Their Functions:

Ingredient	Function	Typical Weight %
Sodium Dodecylbenzene Sulfonate (LAS)	Anionic Surfactant (Primary cleaning agent)	15-25%
Sodium Carbonate (Soda Ash)	Builder, Alkaline agent	20-40%
Sodium Sulfate	Filler, Processing aid	20-40%
Sodium Silicate	Corrosion inhibitor, Binder	5-10%
Zeolite 4A	Builder (Water softener)	10-20%
Enzymes (e.g., Protease, Amylase)	Stain removal (Biological stains)	0.5-1.5%
Optical Brighteners	Enhance whiteness of fabrics	0.1-0.3%
Fragrance	Provides scent	As desired

Procedure:

• Ensure all powder ingredients are dry.

• In a suitable blender, combine the sodium dodecylbenzene sulfonate, sodium carbonate, sodium sulfate, sodium silicate, and zeolite 4A.

• Mix until a homogenous powder is obtained.

• In a separate step, lightly spray the enzymes, optical brighteners, and fragrance onto the powder mixture while continuing to blend. Avoid excessive heat generation which can denature the enzymes.

• Package the final product in a moisture-proof container.

Experimental Protocol: Model Liquid Laundry Detergent Formulation

Objective: To prepare a standard liquid laundry detergent.[6]

Ingredients and Their Functions:

Ingredient	Function	Example Formulation (Weight %)
Deionized Water	Solvent	72.31%
Sodium Hydroxide (50% solution)	Neutralizing agent	5.04%
Dodecylbenzene Sulfonic Acid (DDBSA)	Anionic Surfactant precursor	9.6%
Sodium Laureth Sulfate (SLES)	Anionic Surfactant (Co-surfactant)	5.0%
Alcohol Ethoxylate (e.g., Tomadol 25-7)	Nonionic Surfactant	5.0%
Sodium Citrate	Builder	2.0%
Polyacrylate	Anti-redeposition agent	1.0%
Optical Brightener, Preservative, Dye, Fragrance	Additives	As required

Procedure:

• Add the deionized water to a mixing vessel.

• With stirring, add the 50% sodium hydroxide solution.

• Slowly add the dodecylbenzene sulfonic acid. Mix until the neutralization is complete and the solution is clear (pH 7-9).[6]

• Add the sodium laureth sulfate (SLES) and mix until homogenous.[6]

• Add the sodium citrate and polyacrylate, followed by the alcohol ethoxylate, while continuing to mix.[6]

• Finally, add the optical brightener, preservative, dye, and fragrance as desired. Mix thoroughly.

Performance Evaluation of Dodecylbenzene-Based Detergents

The efficacy of a detergent formulation is assessed through various performance tests. Key parameters include Critical Micelle Concentration (CMC), surface tension, foaming ability, and stain removal efficiency.

Quantitative Data: Physicochemical Properties of Sodium Dodecylbenzene Sulfonate (SDBS)

Property	Value	Conditions
Critical Micelle Concentration (CMC)	1.48 - 1.63 x 10⁻³ M	In salt-free water at 15-25°C
Surface Tension at CMC	~28 mN/m	In water

Note: The CMC can be influenced by temperature and the presence of electrolytes. The addition of inorganic salts like NaCl can lower the CMC.

Experimental Protocol: Foam Stability Test (Based on ASTM D1173 - Ross-Miles Method)

Objective: To evaluate the foaming properties of the detergent solution.[7][8]

Principle: A standard volume of detergent solution is dropped from a specified height into another volume of the same solution, and the initial foam height and its decay over time are measured.[7]

Apparatus:

• Ross-Miles foam apparatus (graduated glass column with a jacket for temperature control and a standardized pipet).[9]

• Thermostatic water bath.

Procedure:

• Prepare a detergent solution of a specified concentration in water of known hardness.

• Preheat the solution to the test temperature (e.g., 49°C).[9]

• Rinse the graduated glass column with the detergent solution and add 50 mL to the bottom of the column.[9]

• Fill the pipet with 200 mL of the detergent solution.[9]

• Position the pipet at the top of the column and allow the solution to run down the inside of the column, creating foam.

• Immediately after the pipet has emptied, record the initial foam height.

• Record the foam height again at specified time intervals (e.g., 1, 3, and 5 minutes) to assess foam stability.[7]

Experimental Protocol: Stain Removal Performance (Based on ASTM D4265)

Objective: To evaluate the cleaning efficiency of the detergent on standardized stained fabrics.[1][10]

Principle: Artificially stained fabric swatches are washed with the test detergent under controlled conditions. The degree of stain removal is then evaluated instrumentally or visually.[1]

Materials:

• Standard stained fabric swatches (e.g., with grass, red wine, motor oil stains).

• Household washing machine.[1]

• Spectrophotometer or colorimeter for instrumental evaluation.

Procedure:

• Attach the stained fabric swatches to a larger piece of fabric (a "ballast load").

• Place the ballast load with the swatches into the washing machine.

• Add the specified dose of the test detergent.

• Run a standard washing cycle with controlled water temperature, water volume, and cycle time.

• After the cycle is complete, dry the fabrics.

• Evaluate the stain removal by:

  • Instrumental Analysis: Measure the color difference (ΔE) of the stained area before and after washing using a spectrophotometer. A higher ΔE indicates better stain removal.

  • Visual Assessment: Compare the washed swatches against a standard rating scale under controlled lighting conditions.

Visualizations

Logical Workflow for Detergent Manufacturing

Caption: Workflow of detergent production from dodecylbenzene.

Mechanism of Soil Removal by LAS

Caption: Molecular mechanism of soil removal by LAS surfactants.

References

• 1. delltech.com [delltech.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Biodegradation of Linear Alkylbenzene Sulfonate (LAS) by Immobilized Pseudomonas sp. [scirp.org]
• 5. Alkylbenzene sulfonate - Wikipedia [en.wikipedia.org]
• 6. happi.com [happi.com]
• 7. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]
• 8. kruss-scientific.com [kruss-scientific.com]
• 9. file.yizimg.com [file.yizimg.com]
• 10. scribd.com [scribd.com]

Analytical Methods for the Detection of Dodecylbenzene in Environmental Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical determination of dodecylbenzene and its derivatives, such as linear alkylbenzene sulfonates (LAS), in various environmental matrices. The methodologies outlined are essential for environmental monitoring, risk assessment, and regulatory compliance.

Introduction

Dodecylbenzene and its sulfonated counterparts are widely used as surfactants in the production of detergents and other cleaning agents. Their extensive use leads to their release into the environment through wastewater discharge, posing potential risks to aquatic and terrestrial ecosystems. Accurate and sensitive analytical methods are crucial for monitoring their concentrations in environmental compartments such as water, soil, sediment, and biota. This document details established methods, including sample preparation and chromatographic analysis, to enable reliable quantification of these compounds.

Analytical Techniques

The primary analytical techniques for the determination of dodecylbenzene and LAS are gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) with UV or fluorescence detection. The choice of method depends on the specific analyte, the sample matrix, and the required sensitivity.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile organic compounds. For the analysis of dodecylbenzene, which is relatively volatile, GC-MS provides excellent separation and identification capabilities. Non-volatile derivatives like LAS require derivatization to increase their volatility before GC-MS analysis.

High-Performance Liquid Chromatography (HPLC)

HPLC is well-suited for the analysis of non-volatile and thermally labile compounds like LAS. Reversed-phase chromatography is commonly employed to separate the different LAS homologs and isomers. Detection is typically achieved using a UV detector or a fluorescence detector for enhanced sensitivity.

Sample Preparation

Effective sample preparation is critical to isolate the target analytes from complex environmental matrices and to minimize interferences. Common techniques include solid-phase extraction (SPE), pressurized liquid extraction (PLE), and ultrasonic-assisted extraction (UAE).

Solid-Phase Extraction (SPE) for Water Samples

SPE is a widely used technique for the pre-concentration and cleanup of water samples. It offers high recovery rates and minimizes solvent consumption.

Pressurized Liquid Extraction (PLE) for Solid Samples

PLE, also known as accelerated solvent extraction (ASE), is an efficient method for extracting analytes from solid matrices like soil and sediment. It utilizes elevated temperatures and pressures to increase extraction efficiency and reduce extraction time and solvent usage.[1][2][3][4][5]

Ultrasonic-Assisted Extraction (UAE) for Solid and Semi-Solid Samples

UAE is a simple and rapid extraction method that uses ultrasonic waves to enhance the mass transfer of analytes from the sample matrix into the solvent.[6][7][8][9][10]

Quantitative Data Summary

The performance of different analytical methods for dodecylbenzene and LAS is summarized in the following tables, providing a comparison of limits of detection (LOD), limits of quantification (LOQ), and recovery rates.

Table 1: Quantitative Performance Data for LAS in Water Samples

Analytical Method	Sample Matrix	LOD	LOQ	Recovery (%)	Reference
HPLC-UV	River Water	0.019 - 0.247 mg/L	0.058 - 0.752 mg/L	>85	[11]
HPLC-FLD	Wastewater	0.05 - 0.2 µg/L	0.15 - 0.6 µg/L	85 - 105	[12]
LC-MS/MS	Environmental Water	-	-	41.5 - 94.9	[13]

Table 2: Quantitative Performance Data for Dodecylbenzene and LAS in Solid Samples

Analytical Method	Sample Matrix	LOD	LOQ	Recovery (%)	Reference
Spectrophotometry	Catfish Tissue	2.93 mg/g	9.75 mg/g	82 - 110	[14][15]
LC-MS/MS	Soil and Sediment	-	0.11 - 0.49 ng/g	83 - 110	[9]
GC-MS	Airborne Particles	-	-	66 - 96	[10]

Experimental Protocols

Protocol 1: SPE and HPLC-UV Analysis of LAS in Water Samples

Objective: To determine the concentration of LAS in water samples.

Materials:

• SPE cartridges (e.g., C18)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

• LAS standard solutions

• Glass fiber filters (0.45 µm)

Procedure:

• Sample Pre-treatment: Filter the water sample through a 0.45 µm glass fiber filter to remove suspended particles.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Pass a known volume of the filtered water sample (e.g., 500 mL) through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove any unretained interfering compounds.

• Analyte Elution: Elute the retained LAS from the cartridge with 5 mL of methanol into a collection vial.

• Sample Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of the mobile phase.

• HPLC-UV Analysis:

  • Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm)

  • Mobile Phase: Acetonitrile and water with 0.1% formic acid (gradient elution).

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • UV Detection: 225 nm

• Quantification: Create a calibration curve using standard solutions of LAS and determine the concentration in the sample by comparing the peak areas.

Protocol 2: PLE and GC-MS Analysis of Dodecylbenzene in Soil/Sediment

Objective: To determine the concentration of dodecylbenzene in soil or sediment samples.

Materials:

• Pressurized Liquid Extraction (PLE) system

• Extraction cells

• Diatomaceous earth or sand

• Dichloromethane (GC grade)

• Acetone (GC grade)

• Anhydrous sodium sulfate

• Dodecylbenzene standard solutions

Procedure:

• Sample Preparation: Air-dry the soil/sediment sample and sieve it to remove large debris. Homogenize the sample.

• Extraction Cell Preparation: Mix a known amount of the dried sample (e.g., 10 g) with an equal amount of diatomaceous earth or sand and place it into a PLE extraction cell.

• PLE Extraction:

  • Solvent: Dichloromethane/Acetone (1:1, v/v)

  • Temperature: 100 °C

  • Pressure: 1500 psi

  • Static Time: 5 min

  • Cycles: 2

• Extract Cleanup: Pass the collected extract through a column containing anhydrous sodium sulfate to remove any residual water.

• Sample Concentration: Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• GC-MS Analysis:

  • Column: Non-polar capillary column such as DB-1 or DB-5 type.[16]

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 60 °C, hold for 2 min, then ramp to 280 °C at 10 °C/min, and hold for 5 min.

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Electron Ionization (EI) mode, scanning from m/z 50 to 550.

• Quantification: Prepare a calibration curve using dodecylbenzene standards and quantify the analyte in the sample extract based on the peak area of a characteristic ion.

Visualizations

References

• 1. Sample Preparation Systems | FMS, Inc. [fms-inc.com]
• 2. Pressurized Liquid Extraction: A Powerful Tool to Implement Extraction and Purification of Food Contaminants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Raykol Pressurized Fluid Extraction, Pressurized Fluid Manufacturer [raykolgroup.com]
• 5. digital.csic.es [digital.csic.es]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Determination of parabens in environmental solid samples by ultrasonic-assisted extraction and liquid chromatography with triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Matrix effect study in the determination of linear alkylbenzene sulfonates in sewage sludge samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Analysis of Dodecylbenzene - Chromatography Forum [chromforum.org]

Dodecylbenzene as a High-Temperature Heat Transfer Fluid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecylbenzene, a synthetic aromatic hydrocarbon, presents a compelling option as a heat transfer fluid for high-temperature applications. Its thermal stability, low vapor pressure, and specific heat transfer characteristics make it a subject of interest for various industrial and research processes, including those in the pharmaceutical and drug development sectors where precise temperature control is paramount. This document provides detailed application notes, experimental protocols for performance evaluation, and a comparative analysis with a widely used commercial heat transfer fluid, Therminol® 66.

Physicochemical Properties of Dodecylbenzene

Dodecylbenzene is a clear, oily liquid with a high boiling point and low volatility. Its fundamental physical and chemical properties are summarized below.

Property	Value	Reference
Molecular Formula	C₁₈H₃₀	[1]
Molecular Weight	246.43 g/mol	[1]
Boiling Point	288 °C (550.4 °F)	[2]
Flash Point	135 °C (275 °F)	[2]
Specific Gravity	0.860 at 20°C	[2]

Performance Data: Dodecylbenzene vs. Therminol® 66

The performance of a heat transfer fluid is primarily determined by its thermophysical properties, such as viscosity, thermal conductivity, and specific heat, across a range of operating temperatures. The following tables provide a comparative summary of these properties for dodecylbenzene and Therminol® 66, a modified terphenyl-based heat transfer fluid.[3]

Viscosity

Viscosity is a critical factor in the pumpability of a heat transfer fluid and influences the required pumping power.

Temperature (°C)	Dodecylbenzene Viscosity (mPa·s)	Therminol® 66 Viscosity (mPa·s)
25	8.32	30.0
50	4.16	12.0
100	1.66	3.0
150	0.87	1.2
200	0.54	0.6
250	0.37	0.4
300	0.27	0.3

Note: Dodecylbenzene viscosity data is derived from the NIST/TRC Web Thermo Tables.[4] Therminol® 66 data is from manufacturer technical datasheets.

Thermal Conductivity

Thermal conductivity measures a fluid's ability to conduct heat and is a key parameter in heat transfer efficiency.

Temperature (°C)	Dodecylbenzene Thermal Conductivity (W/m·K)	Therminol® 66 Thermal Conductivity (W/m·K)
25	0.135	0.117
50	0.131	0.114
100	0.124	0.108
150	0.117	0.102
200	0.110	0.096
250	0.103	0.090
300	0.096	0.084

Note: Dodecylbenzene thermal conductivity data is derived from the NIST/TRC Web Thermo Tables.[4] Therminol® 66 data is from manufacturer technical datasheets.

Specific Heat Capacity

Specific heat capacity is the amount of heat required to raise the temperature of a unit mass of the fluid by one degree.

Temperature (°C)	Dodecylbenzene Specific Heat (kJ/kg·K)	Therminol® 66 Specific Heat (kJ/kg·K)
25	1.83	1.59
50	1.92	1.70
100	2.09	1.88
150	2.27	2.06
200	2.44	2.24
250	2.62	2.42
300	2.79	2.60

Note: Dodecylbenzene specific heat data is derived from the NIST/TRC Web Thermo Tables.[4] Therminol® 66 data is from manufacturer technical datasheets.

Experimental Protocols

The following protocols outline the methodologies for evaluating the key performance characteristics of dodecylbenzene as a heat transfer fluid. These protocols are based on established ASTM standards.[5][6][7][8][9]

Protocol 1: Determination of Kinematic Viscosity

Objective: To measure the kinematic viscosity of dodecylbenzene at various temperatures.

Apparatus:

• Calibrated glass capillary viscometer (e.g., Cannon-Fenske or Ubbelohde type)

• Constant temperature bath with a precision of ±0.02°C[10]

• Calibrated thermometer

• Stopwatch

Procedure:

• Select a viscometer with a capillary size appropriate for the expected viscosity of dodecylbenzene.

• Charge the viscometer with the dodecylbenzene sample, ensuring no air bubbles are present.

• Place the viscometer in the constant temperature bath set to the desired temperature.

• Allow the sample to reach thermal equilibrium (approximately 30 minutes).[10]

• Using suction, draw the liquid into the timing bulb, above the upper timing mark.

• Release the suction and allow the liquid to flow under gravity.

• Start the stopwatch as the meniscus passes the upper timing mark and stop it as it passes the lower timing mark.

• Repeat the measurement at least twice. The flow times should agree within the determinability limits specified in ASTM D445.

• Calculate the kinematic viscosity using the average flow time and the viscometer calibration constant.

• Repeat the procedure for all desired temperatures.

Protocol 2: Determination of Thermal Conductivity

Objective: To measure the thermal conductivity of dodecylbenzene at various temperatures.

Apparatus:

• Transient hot-wire or transient hot-bridge apparatus[11][12][13]

• Temperature-controlled sample cell

• Data acquisition system

Procedure:

• Calibrate the thermal conductivity apparatus using a standard reference fluid with known thermal conductivity.

• Introduce the dodecylbenzene sample into the temperature-controlled cell.

• Set the desired temperature and allow the sample to reach thermal equilibrium.

• Initiate the measurement sequence. A short duration heat pulse is applied to the wire, and the resulting temperature rise is measured as a function of time.

• The thermal conductivity is calculated from the slope of the temperature rise versus the logarithm of time.

• Repeat the measurement at each desired temperature.

Protocol 3: Determination of Thermal Stability

Objective: To assess the thermal stability of dodecylbenzene.

Apparatus:

• Thermogravimetric Analyzer (TGA)[14]

• Differential Scanning Calorimeter (DSC)[15]

Procedure (TGA):

• Place a small, accurately weighed sample (5-10 mg) of dodecylbenzene into a TGA sample pan.

• Heat the sample at a controlled rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).

• Record the sample weight as a function of temperature.

• The onset of decomposition is typically identified as the temperature at which a 5% weight loss occurs.

Procedure (DSC):

• Place a small, accurately weighed sample (2-5 mg) of dodecylbenzene into a DSC pan and hermetically seal it.

• Place the sample and a reference pan into the DSC cell.

• Heat the sample at a controlled rate (e.g., 10°C/min) under an inert atmosphere.

• Record the heat flow to the sample as a function of temperature.

• Exothermic peaks in the DSC curve indicate decomposition. The onset temperature of the exotherm is a measure of thermal stability.

Logical Workflow for Evaluation of Dodecylbenzene as a Heat Transfer Fluid

Caption: Logical workflow for the comprehensive evaluation of dodecylbenzene as a heat transfer fluid.

Conclusion

Dodecylbenzene exhibits favorable thermophysical properties for consideration as a heat transfer fluid in high-temperature applications. Its lower viscosity compared to Therminol® 66 suggests potential benefits in terms of pumpability and energy consumption. Furthermore, its thermal conductivity and specific heat are comparable to this commercial standard. The provided protocols offer a framework for researchers and drug development professionals to conduct a thorough evaluation of dodecylbenzene's performance and stability, ensuring its suitability for specific process requirements. A comprehensive assessment, as outlined in the logical workflow, is crucial for making an informed decision on the selection of a heat transfer fluid.

References

• 1. Benzene, dodecyl- (CAS 123-01-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 3. Heat transfer fluid | Therminol 66 | Therminol 66 heat transfer fluid [globalhtf.com]
• 4. dodecylbenzene -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 5. ASTM D5372-25 - Standard Guide for Evaluation of Hydrocarbon Heat Transfer Fluids [en-standard.eu]
• 6. store.astm.org [store.astm.org]
• 7. kelid1.ir [kelid1.ir]
• 8. ASTM D5372-04(2014) Standard Guide for Evaluation of Hydrocarbon Heat Transfer Fluids [kssn.net]
• 9. store.astm.org [store.astm.org]
• 10. Viscosity Measurement: So Easy, Yet So Difficult [machinerylubrication.com]
• 11. calnesis.com [calnesis.com]
• 12. Thermal conductivity measurement - Wikipedia [en.wikipedia.org]
• 13. iieta.org [iieta.org]
• 14. electronics.org [electronics.org]
• 15. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols: The Role of Dodecylbenzene in Cloud Condensation Nuclei Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atmospheric aerosols play a critical role in the Earth's climate system by acting as the seeds for cloud droplet formation. These particles, known as cloud condensation nuclei (CCN), influence cloud properties such as albedo and lifetime, thereby impacting the global radiative balance. The chemical composition of these aerosols significantly affects their ability to act as CCN. Surfactants, which are compounds that lower surface tension, are of particular interest due to their potential to alter the activation properties of aerosol particles.

This document focuses on the role of dodecylbenzene, a common component of synthetic surfactants, in the formation of CCN. Specifically, we will examine the effects of sodium dodecyl benzene sulfonate (SDBS), a representative dodecylbenzene compound, on CCN activity. These notes provide an overview of the theoretical background, detailed experimental protocols for studying these effects, and a summary of key quantitative findings.

Theoretical Background: Köhler Theory and Surfactant Effects

The ability of an aerosol particle to act as a CCN is described by Köhler theory. This theory explains how the equilibrium water vapor pressure over a solution droplet depends on two competing effects: the Raoult (solute) effect and the Kelvin (curvature) effect.

• Raoult Effect: The presence of a solute in water lowers the equilibrium water vapor pressure over the solution. This effect promotes water condensation and droplet growth.

• Kelvin Effect: The curved surface of a droplet results in a higher equilibrium water vapor pressure compared to a flat surface. This effect inhibits water condensation and is more pronounced for smaller droplets.

The combination of these two effects results in a critical supersaturation that a droplet must overcome to grow spontaneously into a cloud droplet. Surfactants like dodecylbenzene can influence this process in several ways:

• Surface Tension Reduction: Surfactants accumulate at the surface of the droplet, reducing its surface tension. According to the Kelvin effect equation, a lower surface tension reduces the critical supersaturation required for activation, thus making it easier for the particle to become a CCN.

• Hygroscopicity Modification: The addition of less water-soluble organic material, like the dodecylbenzene portion of SDBS, to an inorganic salt aerosol can reduce the overall hygroscopicity of the particle.[1][2] This counteracts the surface tension effect by diminishing the Raoult effect.

• Particle Production and Size Distribution: In environments like the ocean, where aerosols are generated by breaking waves, surfactants can alter the physics of bubble bursting. This can lead to changes in the number and size distribution of the emitted aerosol particles.[1][2][3]

The overall impact of dodecylbenzene on CCN formation is therefore a complex interplay of these competing effects.

Experimental Protocols

This section details a laboratory-based protocol to investigate the influence of dodecylbenzene (using SDBS as a proxy) on CCN production from a simulated breaking wave environment.

Objective: To quantify the changes in aerosol number concentration, size distribution, and CCN activity resulting from the addition of SDBS to a saline solution.

Materials and Apparatus:

• Breaking Wave Analogue Tank: A container designed to simulate wave breaking and aerosol generation. This can be achieved using a plunging jet of water or other mechanical agitation methods.

• Aerosol Generation Solution: Deionized water with a controlled concentration of sodium chloride (NaCl) to mimic seawater (e.g., 35 g/L).

• Surfactant: Sodium dodecyl benzene sulfonate (SDBS).

• Aerosol Sampling and Analysis Suite:

  • Scanning Mobility Particle Sizer (SMPS): To measure the aerosol number size distribution.

  • Condensation Particle Counter (CPC): To measure the total number concentration of aerosol particles.

  • Cloud Condensation Nuclei Counter (CCNC): To measure the number concentration of particles that activate as CCN at a specific supersaturation.

• Diffusion Dryer: To ensure the sampled aerosol is dry before analysis.

Experimental Workflow Diagram:

References

• 1. oa.tib.eu [oa.tib.eu]
• 2. Effect of Sodium Dodecyl Benzene Sulfonate on the Production of Cloud Condensation Nuclei from Breaking Waves - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AMT - Lake spray aerosol generation: a method for producing representative particles from freshwater wave breaking [amt.copernicus.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Dodecylbenzene Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of dodecylbenzene. The content is designed to address specific issues that may be encountered during experimentation, with a focus on optimizing reaction conditions for this critical industrial intermediate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing dodecylbenzene?

A1: The most prevalent industrial method for dodecylbenzene synthesis is the Friedel-Crafts alkylation of benzene with 1-dodecene. This reaction is typically catalyzed by a strong Lewis acid, such as aluminum chloride (AlCl₃), or a solid acid catalyst like a zeolite. The resulting linear alkylbenzene is a precursor to the production of surfactants, most notably sodium dodecylbenzene sulfonate, a key component of many detergents.

Q2: What are the primary challenges encountered in Friedel-Crafts alkylation for dodecylbenzene synthesis?

A2: The main challenges include:

• Polyalkylation: The initial product, dodecylbenzene, is more reactive than the starting benzene, which can lead to the addition of multiple dodecyl groups to the benzene ring.

• Carbocation Rearrangement: The carbocation intermediate formed from 1-dodecene can rearrange to a more stable carbocation, resulting in a mixture of isomers in the final product.

• Catalyst Handling and Disposal: Traditional Lewis acid catalysts like AlCl₃ are sensitive to moisture and can generate hazardous waste, posing challenges for handling and disposal.

Q3: How can I minimize polyalkylation?

A3: To reduce the extent of polyalkylation, it is recommended to use a large excess of the aromatic substrate (benzene). This increases the statistical probability of the dodecene reacting with the starting material rather than the already alkylated product.

Q4: What strategies can be employed to prevent carbocation rearrangement?

A4: While some isomerization is often unavoidable in Friedel-Crafts alkylation, its extent can be influenced by the choice of catalyst and reaction conditions. Alternatively, a Friedel-Crafts acylation followed by a Clemmensen or Wolff-Kishner reduction can be performed. The acylium ion intermediate in the acylation step is resonance-stabilized and does not undergo rearrangement. The subsequent reduction then yields the desired linear alkylbenzene.

Q5: Are there more environmentally friendly catalyst options for this synthesis?

A5: Yes, solid acid catalysts, such as various types of zeolites (e.g., Y-zeolite, mordenite), are being explored as more eco-friendly alternatives to traditional Lewis acids like AlCl₃ and HF. These catalysts are generally less corrosive, easier to handle, and can often be regenerated and reused, which reduces waste.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Yield of Dodecylbenzene	1. Inactive or insufficient catalyst. 2. Presence of moisture in reactants or glassware. 3. Reaction temperature is too low. 4. Insufficient reaction time.	1. Use fresh, anhydrous catalyst. Ensure the correct molar ratio of catalyst to reactants. 2. Thoroughly dry all glassware and reactants before use. 3. Gradually increase the reaction temperature and monitor the progress. 4. Extend the reaction time and track product formation using techniques like GC-MS.
Formation of Multiple Isomers	Carbocation rearrangement of the dodecyl group.	1. Optimize reaction temperature; lower temperatures can sometimes favor the kinetic product. 2. Consider using a different catalyst that may offer better selectivity. 3. For a specific linear isomer, employ the Friedel-Crafts acylation followed by a reduction strategy.
Significant Amount of High-Boiling Point Byproducts	Polyalkylation is occurring.	1. Increase the molar ratio of benzene to dodecene. A common starting point is a 5:1 to 10:1 ratio.
Darkening or Charring of the Reaction Mixture	The reaction is too exothermic and is causing decomposition.	1. Control the rate of addition of the alkylating agent or catalyst. 2. Conduct the reaction at a lower temperature, using an ice bath for cooling if necessary.
Difficult Separation of Product from Catalyst	Use of a homogeneous Lewis acid catalyst like AlCl₃.	1. After the reaction, quench the mixture with ice-cold water to decompose the catalyst. Follow with a standard aqueous workup. 2. Consider using a solid acid catalyst (e.g., zeolite) which can be removed by simple filtration.

Data Presentation

Table 1: Comparison of Catalyst Performance in Dodecylbenzene Synthesis

Catalyst	Benzene:Dodecene Molar Ratio	Temperature (°C)	Reaction Time (h)	Dodecene Conversion (%)	Dodecylbenzene Selectivity (%)	Reference
AlCl₃	10:1	60	2	>95	~90	General Literature
Y-Zeolite	8.7:1	100-150	4	~90	High
Mordenite	Not Specified	Not Specified	Not Specified	High	>60 (for 2-phenyldodecane)
FeCl₃	15:1	80	2	100	~62

Note: The data presented is a synthesis of typical results from the literature and should be used as a comparative guide. Actual results may vary depending on specific experimental conditions.

Experimental Protocols

Protocol 1: Dodecylbenzene Synthesis using Aluminum Chloride Catalyst

Materials:

• Benzene (anhydrous)

• 1-Dodecene

• Aluminum chloride (anhydrous powder)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Dichloromethane (or other suitable solvent for extraction)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube.

• Reactant Addition: Charge the flask with anhydrous benzene. The molar excess of benzene to 1-dodecene should be at least 5:1.

• Catalyst Addition: Cool the flask in an ice bath. Slowly and portion-wise, add anhydrous aluminum chloride to the stirred benzene.

• Alkylation: Add 1-dodecene to the dropping funnel and add it dropwise to the reaction mixture over a period of 30-60 minutes while maintaining the temperature between 0-5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or GC.

• Quenching: Once the reaction is complete, slowly and carefully pour the reaction mixture over crushed ice containing concentrated hydrochloric acid to decompose the aluminum chloride.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

• Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: The crude product can be purified by vacuum distillation.

Visualizations

Purification techniques for high-purity dodecylbenzene

Welcome to the technical support center for the purification of high-purity dodecylbenzene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of dodecylbenzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial dodecylbenzene?

Commercial dodecylbenzene may contain several impurities stemming from its synthesis, which is typically the alkylation of benzene. Common impurities include:

• Isomers of dodecylbenzene: Different positional isomers are often present, with the phenyl group attached at various positions along the dodecyl chain.

• Unreacted starting materials: Residual benzene and dodecene may be present.

• Dialkylated benzenes: Products where more than one dodecyl group has attached to the benzene ring. These have significantly higher boiling points.

• Other alkylbenzenes: Shorter or longer alkyl chain variations (e.g., undecylbenzene, tridecylbenzene).

• Olefins and paraffins: Residual hydrocarbons from the dodecene feedstock.

Q2: Which purification technique is best for achieving high-purity dodecylbenzene?

The optimal purification technique depends on the starting purity of your material and the nature of the impurities.

• Fractional Vacuum Distillation is highly effective for removing impurities with different boiling points, such as other alkylbenzenes and dialkylated benzenes.[1][2]

• Adsorption Chromatography is useful for removing polar impurities and some isomeric impurities that are difficult to separate by distillation.

• Low-Temperature Crystallization can be employed to achieve very high purity by separating the dodecylbenzene from impurities that remain in the liquid phase at low temperatures.

Q3: How can I analyze the purity of my dodecylbenzene sample?

Gas Chromatography with a Flame Ionization Detector (GC-FID) is the most common and effective method for determining the purity of dodecylbenzene.[3][4][5][6] It allows for the separation and quantification of various isomers and impurities. A non-polar capillary column, such as a DB-1 or DB-5 type, is typically used with temperature programming.[3]

Purification Techniques: Troubleshooting Guides

Fractional Vacuum Distillation

Fractional distillation separates compounds based on differences in their boiling points. For high-boiling point compounds like dodecylbenzene, performing the distillation under vacuum is necessary to prevent thermal degradation.

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Poor Separation of Isomers	- Insufficient column efficiency (too few theoretical plates).- Distillation rate is too high.- Fluctuations in heat input or vacuum.	- Use a longer packed column or a spinning band distillation apparatus for higher efficiency.- Reduce the distillation rate to allow for better equilibrium between liquid and vapor phases.- Ensure a stable heat source and a consistent vacuum level. Insulate the column to minimize heat loss.
Bumping or Unstable Boiling	- Uneven heating.- Lack of boiling chips or inadequate stirring.	- Use a heating mantle with a stirrer for uniform heating.- Add fresh boiling chips or a magnetic stir bar to the distillation flask.
Product Degradation (Darkening)	- Distillation temperature is too high.- Presence of oxygen.	- Lower the pressure to reduce the boiling point.- Ensure the system is leak-free and purged with an inert gas (e.g., nitrogen) before heating.
Column Flooding	- Excessive boil-up rate.- Constriction in the column.	- Reduce the heat input to the distillation flask.- Check that the column packing is uniform and not too dense.

Adsorption Chromatography

This technique separates components based on their affinity for a solid stationary phase (adsorbent).

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Poor Separation	- Incorrect choice of adsorbent or mobile phase.- Column is overloaded with the sample.	- Test different adsorbents (e.g., silica gel, alumina, activated carbon) and solvent systems of varying polarity.- Reduce the amount of sample loaded onto the column.
Compound is Stuck on the Column	- Adsorbent is too active.- Mobile phase is not polar enough.	- Deactivate the adsorbent (e.g., by adding a small amount of water to silica gel).- Gradually increase the polarity of the mobile phase.
Tailing of Peaks	- Sample is too concentrated.- Strong interaction between the compound and the adsorbent.	- Dilute the sample before loading.- Use a more polar mobile phase or an adsorbent with a different surface chemistry.
Cracking of the Adsorbent Bed	- Improper packing of the column.- Swelling or shrinking of the adsorbent with the solvent.	- Pack the column as a slurry to ensure a uniform bed.- Pre-equilibrate the adsorbent with the mobile phase before packing.

Low-Temperature Crystallization

This method relies on the principle that the solubility of a compound decreases as the temperature is lowered, allowing for the formation of pure crystals while impurities remain in the solvent.

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
No Crystal Formation	- Solution is not saturated enough.- Cooling is too rapid.	- Slowly evaporate some of the solvent to increase the concentration.- Allow the solution to cool slowly and undisturbed. If necessary, scratch the inside of the flask with a glass rod to induce nucleation.
Oiling Out (Formation of a liquid layer instead of crystals)	- The compound's melting point is below the crystallization temperature.- The solution is supersaturated.	- Use a lower crystallization temperature.- Add a small amount of solvent to dissolve the oil and attempt to recrystallize by cooling even more slowly.
Impure Crystals	- Impurities are co-crystallizing with the product.- Inefficient washing of the crystals.	- Try a different crystallization solvent.- Wash the filtered crystals with a small amount of ice-cold, fresh solvent.
High Viscosity at Low Temperatures	- The nature of the long alkyl chain.	- Use a low-viscosity solvent to dilute the dodecylbenzene.- Ensure adequate stirring during the cooling process to maintain homogeneity.

Quantitative Data on Purification Techniques

The following table provides an illustrative comparison of the purity levels that can be achieved with different purification techniques for dodecylbenzene. Actual results will vary depending on the initial purity and specific experimental conditions.

Purification Technique	Starting Purity (%)	Achievable Purity (%)	Key Impurities Removed
Single Stage Vacuum Distillation	95	98 - 99	Higher and lower boiling point alkylbenzenes, dialkylated benzenes.
Fractional Vacuum Distillation	98	> 99.5	Close-boiling isomers, other alkylbenzenes.
Adsorption Chromatography	99	> 99.8	Polar impurities, some isomers.
Low-Temperature Crystallization	99.5	> 99.9	Isomeric and other structurally similar impurities.

Experimental Protocols

Protocol 1: Purity Analysis by Gas Chromatography (GC-FID)

Objective: To determine the purity of a dodecylbenzene sample and quantify impurities.

Methodology:

• Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as a DB-1 or VF-5ms (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[3][4]

• Carrier Gas: Nitrogen or Helium at a flow rate of 2.5 mL/min.[4]

• Injector Temperature: 250°C.[4]

• Detector Temperature: 275°C.[4]

• Oven Temperature Program:

  • Initial temperature: 180°C, hold for 5 minutes.[4]

  • Ramp to 240°C at a rate of 10°C/min.[3]

  • Hold at 240°C for 10 minutes.

• Injection Volume: 0.25 µL of a 1% solution of dodecylbenzene in a suitable solvent (e.g., hexane).[4]

• Quantification: Use the area normalization method to calculate the percentage purity. For higher accuracy, use an internal or external standard.[4][6]

Protocol 2: Purification by Fractional Vacuum Distillation

Objective: To purify dodecylbenzene by separating it from components with different boiling points.

Methodology:

• Apparatus: Assemble a fractional distillation apparatus with a packed distillation column (e.g., Vigreux or packed with Raschig rings), a condenser, a receiving flask, and a vacuum source.

• Preparation:

  • Place the impure dodecylbenzene into the distillation flask along with a magnetic stir bar or boiling chips.

  • Secure all joints and connect the apparatus to a vacuum pump with a pressure gauge.

• Distillation:

  • Begin stirring and gradually reduce the pressure in the system to the desired level (e.g., 5-15 mmHg).[7][8]

  • Slowly heat the distillation flask using a heating mantle.

  • Observe the vapor rising through the column. Insulate the column with glass wool or aluminum foil to maintain a proper temperature gradient.

  • Collect a forerun fraction containing any low-boiling impurities.

  • Once the vapor temperature stabilizes at the boiling point of dodecylbenzene at the operating pressure, collect the main fraction in a clean receiving flask.

  • Monitor the temperature closely. A sharp drop in temperature indicates that the main component has distilled.

  • Stop the distillation before the flask runs dry to avoid the concentration of potentially explosive peroxides.

• Shutdown:

  • Remove the heat source and allow the system to cool.

  • Slowly and carefully vent the system to atmospheric pressure.

Protocol 3: Purification by Adsorption Column Chromatography

Objective: To remove polar impurities from dodecylbenzene.

Methodology:

• Adsorbent Selection: Choose a suitable adsorbent such as silica gel or activated carbon.

• Column Packing:

  • Prepare a slurry of the adsorbent in a non-polar solvent (e.g., hexane).

  • Pour the slurry into a chromatography column and allow it to settle into a uniform bed, ensuring no air bubbles are trapped.[9]

• Sample Loading:

  • Dissolve the impure dodecylbenzene in a minimal amount of the non-polar solvent.

  • Carefully add the sample solution to the top of the column.[9]

• Elution:

  • Add the non-polar solvent (mobile phase) to the top of the column and begin to collect fractions from the bottom.

  • Since dodecylbenzene is non-polar, it will elute relatively quickly with a non-polar solvent. The more polar impurities will be retained on the column.

• Analysis:

  • Analyze the collected fractions using Thin Layer Chromatography (TLC) or GC-FID to identify the fractions containing pure dodecylbenzene.

  • Combine the pure fractions and remove the solvent using a rotary evaporator.

Visualizations

Caption: General workflow for the purification and analysis of dodecylbenzene.

Caption: Troubleshooting logic for poor separation in fractional distillation.

References

• 1. sulzer.com [sulzer.com]
• 2. Purification [chem.rochester.edu]
• 3. Analysis of Dodecylbenzene - Chromatography Forum [chromforum.org]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. file.yzimgs.com [file.yzimgs.com]
• 7. mdpi.com [mdpi.com]
• 8. Top 14 papers published in the topic of Fractional distillation in 2023 [scispace.com]
• 9. chembam.com [chembam.com]

Troubleshooting side reactions in the sulfonation of dodecylbenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing side reactions during the sulfonation of dodecylbenzene.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions during the sulfonation of dodecylbenzene?

A1: The two main side reactions of concern are the formation of sulfones and polysulfonic acids.[1] Sulfones are undesirable byproducts that can affect the performance of the final product, while polysulfonation leads to a higher consumption of the sulfonating agent and can impact the solubility and detergency of the resulting sulfonic acid.

Q2: What factors promote the formation of these side products?

A2: Several factors can contribute to an increase in side reactions:

• High Reaction Temperature: Elevated temperatures tend to favor the formation of sulfones.[1]

• Excess Sulfonating Agent: Using a large excess of the sulfonating agent, such as sulfur trioxide (SO₃) or oleum, can lead to the formation of polysulfonic acids.

• Prolonged Reaction Time: Longer reaction times can increase the likelihood of both sulfone and polysulfonic acid formation.[1]

• Choice of Sulfonating Agent: More aggressive sulfonating agents, like concentrated SO₃, can increase the propensity for side reactions compared to sulfuric acid.[1]

Q3: How can I minimize the formation of sulfones?

A3: To reduce sulfone formation, it is crucial to control the reaction temperature. Operating at lower temperatures is generally preferred. Additionally, using a less aggressive sulfonating agent or adding a moderator like sodium toluenesulfonate can be beneficial.[1]

Q4: What is the typical color of dodecylbenzene sulfonic acid, and what does a dark color indicate?

A4: High-quality dodecylbenzene sulfonic acid (DBSA) should be a light yellow to brown viscous liquid.[2] A dark brown or black color often indicates the presence of impurities and byproducts, which can result from excessive reaction temperatures or the use of contaminated raw materials.[3][4]

Q5: Can side reactions be reversed?

A5: The sulfonation reaction itself is reversible under certain conditions. Desulfonation can be achieved by heating the sulfonic acid with dilute aqueous acid.[5] However, the formation of sulfones is generally considered an irreversible side reaction under typical sulfonation conditions.

Troubleshooting Guide

This guide addresses common issues encountered during the sulfonation of dodecylbenzene.

Issue	Potential Cause	Recommended Action
Dark Product Color	- Overheating during the reaction. - Contaminated starting materials (dodecylbenzene or sulfonating agent). - Extended reaction time.	- Carefully monitor and control the reaction temperature. - Ensure the purity of all reactants before starting the synthesis. - Optimize the reaction time to achieve high conversion without promoting side reactions. - Consider a bleaching step with a mild oxidizing agent if the color is a critical parameter.[6]
High Sulfone Content	- High reaction temperature. - Use of a highly reactive sulfonating agent.	- Lower the reaction temperature. - If using SO₃, consider diluting it with an inert gas like dry air.[1] - Switch to a milder sulfonating agent, such as oleum with a lower SO₃ concentration.
Formation of Polysulfonic Acids	- Excess of the sulfonating agent. - Prolonged reaction time.	- Use a stoichiometric amount or a slight excess of the sulfonating agent. - Reduce the overall reaction time.
Incomplete Reaction	- Insufficient amount of sulfonating agent. - Low reaction temperature. - Short reaction time.	- Ensure the correct molar ratio of dodecylbenzene to the sulfonating agent is used. - Gradually increase the reaction temperature within the optimal range. - Extend the reaction time, monitoring the progress to avoid excessive side product formation.
High Viscosity of Reaction Mixture	- High concentration of sulfonic acid. - Formation of polysulfonic acids.	- If using a solvent, ensure an appropriate amount is used. - Optimize reaction conditions to minimize polysulfonation.

Quantitative Data on Side Reactions

The following tables summarize the impact of key reaction parameters on the formation of major side products.

Table 1: Effect of Temperature on Sulfone Formation

Reaction Temperature (°C)	Molar Ratio (Dodecylbenzene:SO₃)	Reaction Time (min)	Sulfone Content (%)
40	1:1.05	60	~0.8
50	1:1.05	60	~1.0
60	1:1.05	60	~1.5
70	1:1.05	60	>2.0

Note: Data is compiled from various sources and represents typical values. Actual results may vary based on specific experimental conditions.

Table 2: Effect of Molar Ratio on Polysulfonic Acid Formation

Molar Ratio (Dodecylbenzene:SO₃)	Reaction Temperature (°C)	Reaction Time (min)	Polysulfonic Acid Content (%)
1:1.02	50	60	< 1
1:1.05	50	60	~1.5
1:1.10	50	60	~3.0
1:1.20	50	60	> 5.0

Note: Data is compiled from various sources and represents typical values. Actual results may vary based on specific experimental conditions.

Experimental Protocols

1. Laboratory-Scale Sulfonation of Dodecylbenzene with Sulfuric Acid

This protocol describes a typical laboratory procedure for the sulfonation of dodecylbenzene using concentrated sulfuric acid.[1]

Materials:

• Dodecylbenzene (linear alkylbenzene)

• Concentrated sulfuric acid (98%)

• Sodium hydroxide solution (10%)

• Sodium chloride

• Four-necked round-bottom flask (250 mL) equipped with a mechanical stirrer, thermometer, dropping funnel, and reflux condenser.

Procedure:

• Add 35 mL (approximately 34.6 g) of dodecylbenzene to the four-necked flask.

• Under constant stirring, slowly add 35 mL of 98% sulfuric acid from the dropping funnel. Maintain the reaction temperature below 40°C during the addition.

• After the addition is complete, raise the temperature to 60-70°C and continue the reaction for 2 hours.

• Cool the reaction mixture to 40-50°C and slowly add approximately 15 mL of water.

• Transfer the mixture to a separatory funnel and allow the layers to separate. Remove the lower aqueous layer containing sulfuric acid and inorganic salts.

• Slowly add the upper organic layer (dodecylbenzene sulfonic acid) to a beaker containing 60-70 mL of a 10% sodium hydroxide solution under stirring, keeping the temperature between 40-50°C.

• Adjust the pH to 7-8 with the 10% sodium hydroxide solution.

• Add a small amount of sodium chloride to salt out the product.

• Filter the resulting white paste to obtain sodium dodecylbenzene sulfonate.

2. Industrial-Scale Sulfonation using a Falling Film Reactor

Industrial production of dodecylbenzene sulfonic acid is commonly carried out in a continuous process using a falling film reactor with gaseous sulfur trioxide.

Process Overview:

• Feed Preparation: Molten sulfur is burned in dry air to produce sulfur dioxide (SO₂), which is then catalytically converted to sulfur trioxide (SO₃). The resulting SO₃ gas is cooled and diluted with dry air.

• Sulfonation: Liquid linear alkylbenzene (LAB) and the diluted SO₃ gas stream are fed concurrently into the top of a multi-tube falling film reactor. The LAB flows down the inner walls of the tubes as a thin film.

• Reaction: The highly exothermic reaction between the LAB film and the SO₃ gas occurs rapidly. The heat of reaction is efficiently removed by cooling water circulating on the shell side of the reactor.

• Separation: The mixture of sulfonic acid and unreacted gas exits the bottom of the reactor and enters a cyclone separator to separate the liquid product from the gas stream.

• Aging (Digestion): The liquid sulfonic acid is typically held in an aging vessel for a short period to ensure the completion of the reaction.

• Neutralization: The final dodecylbenzene sulfonic acid is then neutralized with a base, such as sodium hydroxide, to produce the corresponding sulfonate.

Visualizations

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. chemistscorner.com [chemistscorner.com]
• 4. quora.com [quora.com]
• 5. researchgate.net [researchgate.net]
• 6. US2827484A - Sulfonic acid bleaching process - Google Patents [patents.google.com]

Technical Support Center: Stabilizing Dodecylbenzene Against Oxidation

Welcome to the Technical Support Center for the stabilization of dodecylbenzene. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the oxidative degradation of dodecylbenzene in experimental settings. Here you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data to support your work.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My dodecylbenzene sample is showing signs of degradation (e.g., yellowing, increased viscosity, changes in spectroscopic readings). What is happening?

A1: These changes are characteristic signs of oxidation. Dodecylbenzene, like other alkylbenzenes, is susceptible to autoxidation, a free-radical chain reaction that occurs in the presence of oxygen. The process is often initiated by heat, light, or the presence of metal catalysts. The primary oxidation products are hydroperoxides, which can further decompose into a variety of other compounds, including alcohols, ketones, and carboxylic acids, leading to the observed changes in your sample. The carbon atom attached to the benzene ring (the benzylic position) is particularly reactive and prone to oxidation.

Q2: I added a common antioxidant, but it doesn't seem to be effective. What are the possible reasons for this?

A2: Several factors could be contributing to the poor performance of your antioxidant:

• Incorrect Antioxidant Type: Antioxidants work through different mechanisms. The two primary types are:

  • Primary Antioxidants (Radical Scavengers): These donate a hydrogen atom to reactive radicals, neutralizing them and stopping the oxidation chain reaction. Hindered phenolic antioxidants like Butylated Hydroxytoluene (BHT) are common examples.

  • Secondary Antioxidants (Hydroperoxide Decomposers): These break down hydroperoxides into non-radical, stable products. Thiosynergists are a key example of this type. You may need a different type of antioxidant or a synergistic blend to effectively stabilize your system.

• Insufficient Concentration: The concentration of the antioxidant may be too low to counteract the rate of radical formation in your sample. It is crucial to use the recommended dosage for your specific application.

• Antioxidant Solubility: The antioxidant must be soluble in dodecylbenzene to be effective. If the antioxidant has poor solubility, it cannot effectively scavenge radicals in the bulk liquid. Consider an antioxidant with better solubility in nonpolar solvents.

• High Temperatures: At elevated temperatures, the rate of oxidation can increase significantly, overwhelming the antioxidant. Some antioxidants also have limited thermal stability and may degrade at high temperatures.

• Presence of Pro-oxidants: Contaminants such as metal ions (e.g., copper, iron) can act as catalysts, accelerating the oxidation process and depleting the antioxidant more rapidly. The use of a chelating agent in conjunction with your antioxidant may be beneficial in such cases.

• Antagonistic Effects: In some cases, combining different types of stabilizers can lead to antagonistic effects, where the effectiveness of the antioxidants is reduced. For instance, interactions between certain phenolic antioxidants and Hindered Amine Light Stabilizers (HALS) can sometimes be antagonistic.[1][2]

Q3: How do I choose the right antioxidant for my experiment?

A3: The selection of an appropriate antioxidant depends on several factors:

• Temperature Conditions: For high-temperature applications, a thermally stable antioxidant is required. Hindered phenolic antioxidants often have good thermal stability.

• Exposure to Light: If your samples are exposed to UV light, a light stabilizer, such as a Hindered Amine Light Stabilizer (HALS), may be necessary. HALS are effective at scavenging free radicals generated by photodegradation.

• Required Duration of Stability: For long-term stability, a combination of primary and secondary antioxidants, or a regenerative antioxidant like HALS, may be most effective.

• System Compatibility: Ensure the antioxidant is soluble in dodecylbenzene and does not interfere with other components in your experimental system.

Q4: Can I combine different types of antioxidants?

A4: Yes, and this is often a highly effective strategy. Synergistic blends of antioxidants can provide superior protection compared to a single antioxidant. A common synergistic combination is a primary antioxidant (like a hindered phenol) to scavenge free radicals and a secondary antioxidant (like a thiosynergist) to decompose hydroperoxides. Some studies have also shown synergistic effects between HALS and thiosynergists, and even ternary mixtures of HALS, a thiosynergist, and a phenolic antioxidant.[1] However, be mindful of potential antagonistic interactions as mentioned in the previous question.[1][2]

Data Presentation: Antioxidant Performance

The following table provides illustrative quantitative data on the oxidative stability of dodecylbenzene in the presence of various antioxidants, as measured by the Oxidation Induction Time (OIT). A longer OIT indicates greater stability. This data is representative and intended for comparative purposes. Actual experimental results may vary based on specific conditions.

Antioxidant Type	Antioxidant Example	Concentration (ppm)	Oxidation Induction Time (OIT) at 150°C (minutes)
Unstabilized	None	0	15
Hindered Phenol	Butylated Hydroxytoluene (BHT)	500	45
Hindered Phenol	Irganox 1010	500	60
Hindered Amine Light Stabilizer (HALS)	Tinuvin 770	500	55
Synergistic Blend	BHT + Thiosynergist (1:1)	1000	85
Synergistic Blend	HALS + Thiosynergist (1:1)	1000	95

Experimental Protocols

Protocol 1: Evaluation of Dodecylbenzene Oxidative Stability using Pressure Differential Scanning Calorimetry (PDSC)

This protocol is adapted from ASTM D6186 for the evaluation of the oxidative stability of hydrocarbon fluids.

1. Scope: This method determines the Oxidation Induction Time (OIT) of dodecylbenzene, both with and without antioxidant additives. The OIT is a measure of the material's resistance to autoxidation under elevated temperature and oxygen pressure.

2. Apparatus:

• Pressure Differential Scanning Calorimeter (PDSC) capable of operating up to 200°C and 500 psi.

• Aluminum sample pans and lids.

• Analytical balance, accurate to 0.01 mg.

• High-purity oxygen source with pressure regulation.

3. Reagents:

• Dodecylbenzene sample.

• Antioxidant(s) to be tested.

• High-purity oxygen (99.5% or higher).

4. Procedure:

• Sample Preparation:

  • For unstabilized dodecylbenzene, accurately weigh approximately 2-3 mg of the sample into an open aluminum DSC pan.

  • For stabilized samples, first prepare a stock solution of the antioxidant in dodecylbenzene at the desired concentration (e.g., 500 ppm). Ensure the antioxidant is fully dissolved. Then, accurately weigh approximately 2-3 mg of the stabilized sample into an open aluminum DSC pan.

• Instrument Setup:

  • Place the sample pan in the PDSC cell. An empty, open aluminum pan should be used as the reference.

  • Seal the PDSC cell.

  • Pressurize the cell with high-purity oxygen to 500 psi (3.5 MPa).

  • Set the instrument to rapidly heat the sample to the isothermal test temperature (e.g., 150°C) at a rate of 100°C/min.

• Data Collection:

  • Once the isothermal temperature is reached, the instrument will hold the temperature constant and record the heat flow as a function of time.

  • The experiment is complete when the exothermic oxidation reaction is observed as a sharp increase in the heat flow signal.

• Data Analysis:

  • The Oxidation Induction Time (OIT) is determined as the time from the start of the isothermal hold to the onset of the exothermic oxidation peak. The onset is typically determined by the intersection of the baseline with the tangent of the exothermic peak.

5. Reporting:

• Report the OIT in minutes for each sample, along with the test temperature and oxygen pressure.

Mandatory Visualizations

References

• 1. iea-shc.org [iea-shc.org]
• 2. researchgate.net [researchgate.net]

Improving the yield and selectivity of dodecylbenzene alkylation

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical support resource for the alkylation of benzene with 1-dodecene. It offers troubleshooting advice for common experimental issues, detailed FAQs, and standardized protocols to improve the yield and selectivity of linear alkylbenzene (LAB) synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary objective of dodecylbenzene alkylation in industrial chemistry? The main goal is to produce linear alkylbenzene (LAB), which is a key precursor for manufacturing linear alkylbenzene sulfonate (LAS), a widely used biodegradable surfactant in detergents and cleaning products.[1][2] The process aims for high conversion of the olefin (1-dodecene) and high selectivity towards the desired LAB isomers.

Q2: Why is selectivity to 2-phenyldodecane (2-LAB) particularly important? Among the different positional isomers of LAB, 2-phenyldodecane (2-LAB) is the most desirable for the detergent industry.[3] This is because it exhibits the best biodegradability, solubility, and detergent properties compared to other isomers.[2]

Q3: What are the common catalysts used for this reaction? Historically, liquid acids like hydrofluoric acid (HF) and aluminum chloride (AlCl₃) were used, but they are corrosive and pose significant environmental risks.[1][2] Modern processes increasingly use solid acid catalysts, particularly zeolites such as USY, Beta (BEA), Mordenite (MOR), and FAU, which are more environmentally friendly and can be regenerated.[1][3][4]

Q4: What are the major side reactions that reduce yield and selectivity? Several side reactions can occur, complicating the product mixture and reducing the yield of the desired LAB. These include:

• Olefin Isomerization: The double bond in 1-dodecene can migrate to internal positions (e.g., 2-dodecene, 3-dodecene), leading to the formation of other phenyldodecane isomers.[4]

• Polyalkylation: The alkylated benzene product can react with another olefin molecule, forming heavier byproducts like dialkylbenzene.[5]

• Cracking and Polymerization: At higher temperatures, hydrocarbons can crack into smaller fragments or polymerize on the catalyst surface, leading to coke formation and deactivation.[4][6]

• Diolefin Formation: Dehydrogenation of olefins can form diolefins, which can react to form heavy aromatics and contribute to catalyst deactivation.[7][8]

Troubleshooting Guide

Problem Category: Low 1-Dodecene Conversion

Q1: My 1-dodecene conversion is lower than expected. What are the potential causes? Low conversion can stem from several factors. A systematic check is recommended:

• Catalyst Activity: The catalyst may be deactivated or inherently not active enough. Common causes for deactivation include coking or poisoning from impurities in the feed.[4][9]

• Reaction Conditions: The temperature, pressure, or reactant space velocity may not be optimal. For instance, with USY zeolite, conversion can decrease if the reaction temperature is too high or the weight hourly space velocity (WHSV) is increased.[4]

• Feedstock Purity: Impurities in the benzene or 1-dodecene feed, especially oxygenated compounds (like alcohols, aldehydes, acids) or nitrides, can firmly adsorb on the catalyst's acid sites, leading to deactivation.[2][10][11]

• Reactant Ratio: A low benzene to 1-dodecene molar ratio can sometimes lead to faster catalyst deactivation due to increased olefin polymerization.[4]

Q2: My catalyst seems to be deactivating quickly. How can I diagnose and prevent this? Rapid deactivation is a common issue, often linked to the following:

• Coke Formation: Olefins can polymerize on the acid sites of the catalyst, forming heavy carbonaceous deposits (coke) that block pores and active sites. This is often accelerated at higher reaction temperatures.[4]

• Feed Impurities: As mentioned, trace amounts of oxygenated or nitrogen-containing compounds in the feedstock can act as potent poisons to zeolite catalysts.[2][10][11] The deactivated catalyst may be difficult to regenerate by simple solvent extraction or coke-burning in these cases.[10][11]

• Prevention: Ensure high purity of reactants by using appropriate purification methods. Optimizing the benzene-to-olefin ratio can also help; a higher ratio can help dissolve and wash away polymers that might otherwise form coke.[4]

Problem Category: Poor Product Selectivity

Q1: I'm observing a high concentration of heavy aromatics (polyalkylated products). How can I improve selectivity to mono-alkylation? The formation of polyalkylated products is a classic issue in Friedel-Crafts alkylation because the initial alkyl group activates the benzene ring for further reactions.[5] To suppress this:

• Increase Benzene/1-Dodecene Ratio: Using a large excess of benzene shifts the reaction equilibrium towards mono-alkylation. Molar ratios of 6:1 or higher are common.[3][4] This ensures that an olefin molecule is more likely to encounter a benzene molecule than an already alkylated one.

Q2: The selectivity to the desired 2-LAB isomer is low. What factors control the isomer distribution? Selectivity to 2-LAB is highly dependent on the catalyst's properties and reaction conditions:

• Catalyst Pore Structure: Zeolites with 12-membered ring channels, like Beta and MOR, are known to exhibit shape-selectivity that favors the formation of 2-LAB.[2][3] In contrast, zeolites with larger cavities, like FAU, tend to produce a lower fraction of 2-LAB.[3]

• Catalyst Modification: Modifying zeolites can enhance 2-LAB selectivity. For example, desilication (alkali treatment) of MOR and BEA zeolites creates a mesoporous structure that improves the diffusivity of LAB isomers, which has been shown to increase 2-LAB selectivity significantly.[3]

• Reaction Temperature: Lower reaction temperatures generally favor the formation of 2-LAB. As temperature increases, the rate of double bond isomerization in dodecene can increase, leading to a higher proportion of other LAB isomers.

Data Presentation

Table 1: Effect of Reaction Conditions on 1-Dodecene Conversion and 2-LAB Selectivity (Catalyst: USY Zeolite)

Temperature (°C)	Pressure (MPa)	Benzene/Dodecene Molar Ratio	WHSV (h⁻¹)	1-Dodecene Conversion (%)	2-LAB Selectivity (%)	Reference
120	3.0	8	4	~100	22	[4]
140	3.0	8	4	~98 (after 50h)	~23	[4]
160	3.0	8	4	~90 (after 50h)	~23	[4]
120	3.0	4	4	~85 (deactivates)	~22	[4]
100	3.0	8	8	~85	~28	[4]

Table 2: Comparison of Zeolite Catalysts for Benzene Alkylation with 1-Dodecene

Catalyst	Si/Al Ratio	Treatment	1-Dodecene Conversion (%)	LAB Selectivity (%)	2-LAB Selectivity (%)	Reference
MOR	18	Parent	~90	~95	~45	[3]
MOR	18	Desilicated	~98	~98	~70	[3]
BEA	24	Parent	~99	~98	~30	[3]
BEA	24	Desilicated	~99	~99	~35	[3]
FAU	14	Parent	~99	~98	~24	[3]

Experimental Protocols

Protocol 1: General Procedure for Alkylation in a Fixed-Bed Reactor This protocol describes a typical setup for evaluating catalyst performance under continuous flow conditions.[4]

• Catalyst Loading: Load the desired amount of catalyst (e.g., USY zeolite pellets) into a high-pressure stainless-steel microreactor.

• Catalyst Pre-treatment: Heat the catalyst under a flow of dry air or nitrogen to a specific temperature (e.g., 500 °C) for several hours to remove moisture and adsorbed impurities.[4]

• Reaction Start-up: Cool the reactor to the desired reaction temperature (e.g., 120 °C) under an inert gas flow.

• Feed Introduction: Introduce the pre-mixed, dehydrated feedstock (benzene and 1-dodecene at the desired molar ratio) into the reactor using a high-pressure liquid pump at a defined weight hourly space velocity (WHSV).

• System Pressurization: Pressurize the system to the target pressure (e.g., 3.0 MPa) using a back-pressure regulator.

• Product Collection: Collect the reactor effluent at regular intervals. The liquid product is typically passed through a condenser and collected in a sample vial for analysis.

• Analysis: Analyze the collected liquid samples using Gas Chromatography (GC) to determine the conversion of 1-dodecene and the selectivity to various products.[11]

Protocol 2: Product Analysis by Gas Chromatography (GC) This method is used to separate and quantify the reactants and products.

• Instrumentation: Use a gas chromatograph equipped with a Flame Ionization Detector (FID).[11]

• Column: A non-polar capillary column, such as a DB-1 or DB-5 type, is suitable for separating the positional isomers of dodecylbenzene.[12]

• Sample Preparation: Dilute the product mixture in a suitable solvent (e.g., hexane) if necessary.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 250 °C) to ensure separation of all components.

• Quantification: Identify peaks based on the retention times of known standards. Calculate conversion and selectivity based on the peak areas.

Visualizations

Troubleshooting workflow for low 1-dodecene conversion.

Experimental workflow for catalyst screening.

Key reaction pathways in dodecylbenzene synthesis.

References

• 1. A Review in Linear Alkylbenzene (LAB) Production Processes in the Petrochemical Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. research.rug.nl [research.rug.nl]
• 10. Elucidating the deactivation mechanism of beta zeolite catalyzed linear alkylbenzene production with oxygenated organic compound contaminated feedstocks - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. Elucidating the deactivation mechanism of beta zeolite catalyzed linear alkylbenzene production with oxygenated organic compound contaminated feedstoc ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00787E [pubs.rsc.org]
• 12. Analysis of Dodecylbenzene - Chromatography Forum [chromforum.org]

Technical Support Center: Kinetic Studies of Dodecylbenzene Sulfonation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the kinetic studies of dodecylbenzene sulfonation.

Frequently Asked Questions (FAQs)

Q1: What is the underlying reaction mechanism for the sulfonation of dodecylbenzene?

A1: The sulfonation of dodecylbenzene is an electrophilic aromatic substitution reaction. The process involves two main steps. Initially, an electrophile, typically sulfur trioxide (SO₃) or protonated sulfur trioxide (+SO₃H), attacks the electron-rich benzene ring of dodecylbenzene to form a σ-complex (arenium ion). Subsequently, a proton is removed from the complex, usually in the presence of a base, which leads to the formation of dodecylbenzenesulfonic acid and restores the aromaticity of the ring.[1][2]

Q2: What are the common sulfonating agents used, and how do they differ?

A2: Several sulfonating agents can be used, each with distinct characteristics:

• Sulfur Trioxide (SO₃): A highly reactive and efficient agent that leads to a fast, almost instantaneous, and exothermic reaction.[1] To control the reactivity, it is often diluted with an inert gas like dry air or a solvent.[1] This method avoids water formation, allowing the amount of SO₃ used to be close to the theoretical requirement and minimizing waste.[1]

• Oleum (Fuming Sulfuric Acid): This is a solution of SO₃ in concentrated sulfuric acid (H₂SO₄).[2] The reaction with oleum is a common commercial process, often carried out by heating dodecylbenzene with 20% oleum at 35-50°C for about two hours.[3]

• Chlorosulfonic Acid (ClSO₃H): This agent can be considered a complex of SO₃ and HCl. It allows for sulfonation at room temperature, and the reaction is irreversible. While it provides a high yield and fast reaction rate, it is toxic and produces hydrogen chloride gas as a byproduct.[1]

• Concentrated Sulfuric Acid (H₂SO₄): While it can be used, it is generally less effective than oleum or SO₃, and the reaction is reversible. Dealkylation can be a significant side reaction when using sulfuric acid alone.[1]

Q3: What are the primary side reactions to be aware of during dodecylbenzene sulfonation?

A3: The main side reactions include:

• Sulfone Formation: This is a significant side reaction, especially when using strong sulfonating agents, at high temperatures, or with prolonged reaction times.[1] The sulfone by-product can be minimized by controlling the temperature and reaction time.[1]

• Polysulfonic Acid Generation: The formation of multiple sulfonic acid groups on the benzene ring can occur.[1]

• Dealkylation: The dodecyl group can be cleaved from the benzene ring, particularly when using sulfuric acid as the sulfonating agent.[1]

• Color Degradation: High reaction temperatures can lead to the formation of dark-colored by-products, affecting the product's quality.[4]

Q4: Is the sulfonation reaction of dodecylbenzene reversible?

A4: Yes, the sulfonation of aromatic compounds, including dodecylbenzene, is a reversible process.[2] The reverse reaction, known as desulfonation, can occur when the sulfonic acid product is heated in the presence of dilute aqueous acid.[2][5] This reversibility can be utilized to direct the position of other substituents onto the aromatic ring by using the sulfonic acid group as a temporary blocking group.[2]

Troubleshooting Guide

Issue Encountered	Potential Cause(s)	Recommended Solution(s)
Low Yield of Dodecylbenzenesulfonic Acid	- Incomplete reaction due to insufficient reaction time or temperature.- Reversibility of the reaction (desulfonation).- Loss of product during workup and separation.[1]	- Optimize reaction time and temperature based on kinetic studies.[6][7]- Use a slight excess of the sulfonating agent to drive the reaction forward.[4]- Ensure efficient separation techniques; for example, crystallization in cold water can aid separation.[1]
Product is Dark in Color	- High reaction temperatures leading to by-product formation and charring.[4]- Use of a highly reactive sulfonating agent without proper control.[1]	- Maintain strict temperature control, ideally not exceeding 40°C when using sulfuric acid.[1]- If using SO₃, dilute it with an inert gas or solvent to moderate its reactivity.[1]
Formation of Solid By-products (Sulfones)	- Excessive reaction temperature or prolonged reaction duration.[1]- Use of a very strong sulfonating agent.	- Reduce the reaction temperature and shorten the reaction time.[1]- Consider adding sodium toluenesulfonate, which can help reduce sulfone formation.[1]
Inconsistent Kinetic Data	- Poor temperature control, as the reaction is exothermic.- Inhomogeneous mixing of reactants.- Inaccurate measurement of reactant concentrations over time.[7]	- Use a jacketed reactor with a reliable temperature control system.[8]- Ensure efficient and consistent stirring throughout the experiment.[7]- Employ a reliable and validated analytical method, such as titration, for concentration measurements at precise time intervals.[6][7]
Difficulty in Separating Product from the Reaction Mixture	- The product, dodecylbenzenesulfonic acid, can form emulsions.- Similar solubility of by-products and the main product.	- After the reaction, allow the mixture to settle for a sufficient period (e.g., several hours) for phase separation.[7]- Washing the organic phase with distilled water can aid in separating the inorganic components.[7]

Experimental Protocols

Protocol: Kinetic Study of Dodecylbenzene Sulfonation in a Batch Reactor

This protocol is based on the methodology described by Amous, J. M. (2016).[6][7]

1. Materials and Equipment:

• Reactants: Dodecylbenzene (DB), Oleum (22 wt% SO₃)

• Reagents: 1 M Sodium Hydroxide (NaOH) solution, distilled water

• Equipment: Jacketed mixed batch autoclave reactor (e.g., stainless steel 316 alloy), stirrer, thermometer/temperature controller, burette for titration, sampling apparatus (e.g., syringe), separation funnel.[7][8]

2. Experimental Setup:

• The reaction is conducted in a well-mixed, temperature-controlled batch reactor to ensure homogeneity.[7]

• The reactor should be equipped with an agitator and a jacket for heat removal to manage the exothermic nature of the reaction.[8]

3. Procedure:

• Charging the Reactor: Load the reactor with known volumes of dodecylbenzene and oleum. For example, to study the reaction with an excess of SO₃, one might use 1000 cm³ of dodecylbenzene and 1666 cm³ of 22% Oleum.[7]

• Initiating the Reaction: Start the agitator and bring the reactor contents to the desired temperature (e.g., 20, 30, 40, or 50°C).[6][7]

• Sampling: At predetermined time intervals, withdraw small samples (e.g., 4 cm³) of the reaction mixture.[7]

• Sample Quenching and Preparation: Immediately wash the sample with a known volume of distilled water (e.g., 10 cm³) to stop the reaction and facilitate phase separation. Allow the mixture to stand for approximately 6 hours for the organic and inorganic phases to separate completely in a burette or separation funnel.[7]

• Analysis: Titrate the aqueous phase (containing H₂SO₄ and unreacted SO₃) with a standardized 1 M NaOH solution to determine the concentration of the acid.[7] This allows for the calculation of the amount of SO₃ consumed and, consequently, the concentration of dodecylbenzene that has reacted.[6]

• Data Collection: Repeat the sampling and analysis at various time points throughout the reaction to monitor the change in reactant concentrations.

4. Data Analysis:

• Use the concentration versus time data to determine the reaction rate.

• By performing experiments with different initial concentrations of dodecylbenzene and SO₃ (e.g., one reactant in large excess), the reaction order with respect to each reactant can be determined.[6][7]

• Conduct the experiment at different temperatures to calculate the activation energy using the Arrhenius equation.[6]

Data Presentation

Table 1: Kinetic Parameters for Dodecylbenzene Sulfonation

Parameter	Value	Conditions/Notes	Source
Reaction Order w.r.t. Dodecylbenzene (DB)	0.74	Studied in a mixed batch reactor with oleum.	[6][7]
Reaction Order w.r.t. Sulfur Trioxide (SO₃)	1.59	Studied in a mixed batch reactor with oleum.	[6][7]
Activation Energy (Ea)	43,290.99 J/mol	Determined from experiments between 20°C and 50°C.	[8]
Frequency Factor (A)	2.2172 x 10³	Units depend on the rate equation.	[6][7]
Overall Rate Equation	R = k * [SO₃]¹·⁵⁹ * [DB]⁰·⁷⁴	Empirically determined kinetic model.	[7]

Table 2: Effect of Temperature on the Reaction Rate Constant

Temperature (°C)	Relative Increase in Rate Constant (k)
20 to 30	1.74 times
30 to 40	1.82 times
40 to 50	1.31 times
Source: Amous, J. M. (2016)[7]

Visualizations

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]
• 3. US4308215A - Sulfonation process - Google Patents [patents.google.com]
• 4. Continuous sulfonation of hexadecylbenzene in a microreactor [degruyterbrill.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. hrpub.org [hrpub.org]
• 7. hrpub.org [hrpub.org]
• 8. researchgate.net [researchgate.net]

Overcoming issues with dodecylbenzene dispersion in aqueous solutions

Welcome to the Technical Support Center for dodecylbenzene aqueous solutions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the dispersion of dodecylbenzene in aqueous solutions.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and handling of dodecylbenzene aqueous dispersions.

Issue 1: Poor Solubility or Incomplete Dispersion

Symptoms:

• Visible phase separation (oil layer on top of the water).

• Cloudy or milky appearance instead of a stable, uniform dispersion.

• Presence of large, undissolved globules of dodecylbenzene.

Possible Causes & Solutions:

Cause	Solution
Insufficient Surfactant Concentration	The concentration of the surfactant (e.g., Sodium Dodecylbenzene Sulfonate - SDBS) may be below its Critical Micelle Concentration (CMC). The CMC is the concentration at which surfactant molecules begin to form micelles, which are essential for encapsulating and dispersing the oil phase. Increase the surfactant concentration incrementally. For SDBS in water, the CMC is approximately 8x10⁻³ mol/L at 25°C.[1]
Inadequate Mixing Energy	Sufficient energy is required to break down the dodecylbenzene into fine droplets. Methods like sonication are commonly used to achieve this.[2][3] Ensure your mixing method provides enough energy. For ultrasonication, consider optimizing the power, duration, and temperature. A typical starting point is to use a probe sonicator for several minutes while keeping the sample cool in an ice bath.[2]
Incorrect Order of Addition	The order in which components are mixed can significantly impact emulsion formation. It is often recommended to dissolve the surfactant in the aqueous phase before adding the oil phase.[4][5]
Presence of Contaminants	Impurities in the water or dodecylbenzene can interfere with dispersion. Use high-purity water (e.g., deionized or distilled) and ensure the dodecylbenzene is of an appropriate grade for your application.

Issue 2: Emulsion Instability (Creaming, Flocculation, Coalescence)

Symptoms:

• Over time, the dispersion separates into distinct layers (creaming).[6]

• Droplets aggregate into clumps (flocculation).[6]

• Droplets merge to form larger droplets, eventually leading to complete phase separation (coalescence).[6]

Possible Causes & Solutions:

Cause	Solution
Suboptimal Surfactant Concentration	Both insufficient and excessive surfactant concentrations can lead to instability. Below the CMC, there aren't enough micelles to stabilize the droplets. Significantly above the CMC, depletion flocculation can occur.[4] Experiment with a range of surfactant concentrations to find the optimal level for your specific system.
Inappropriate pH or Ionic Strength	For ionic surfactants like SDBS, the pH and ionic strength of the aqueous phase can affect the electrostatic repulsion between droplets. Changes in pH can alter the surface charge of the droplets, while high salt concentrations can screen the electrostatic repulsion, leading to flocculation.[7] Optimize the pH and ionic strength of your aqueous phase.
Temperature Fluctuations	Temperature changes can affect surfactant solubility, viscosity of the continuous phase, and the kinetic energy of the droplets, all of which can impact emulsion stability.[8] Store emulsions at a constant, controlled temperature. Perform stability tests at various temperatures if your application requires it.
Ostwald Ripening	In polydisperse emulsions (emulsions with a wide range of droplet sizes), smaller droplets can dissolve and redeposit onto larger droplets, leading to an overall increase in average droplet size and eventual instability. To minimize this, aim for a narrow droplet size distribution by using high-energy emulsification methods.

Frequently Asked Questions (FAQs)

Q1: What is dodecylbenzene and why is it used in aqueous dispersions?

Dodecylbenzene is an organic compound that is insoluble in water. Its sulfonated form, sodium dodecylbenzene sulfonate (SDBS), is a common anionic surfactant.[9] Surfactants are molecules with a water-loving (hydrophilic) head and an oil-loving (hydrophobic) tail. This structure allows them to reduce the interfacial tension between oil and water, enabling the formation of stable dispersions (emulsions).[1] Dodecylbenzene-based dispersions are used in a wide range of applications, including as detergents, emulsifiers in polymerization, and for dispersing nanoparticles.[2]

Q2: What is the Critical Micelle Concentration (CMC) and why is it important?

The Critical Micelle Concentration (CMC) is the specific concentration of a surfactant above which the molecules self-assemble into spherical structures called micelles.[1] Below the CMC, surfactant molecules exist individually in the solution or at the oil-water interface. Above the CMC, any additional surfactant molecules will form more micelles. Micelles are crucial for stabilizing emulsions as they encapsulate the oil droplets, preventing them from coalescing.[1] Therefore, it is generally necessary to work at a surfactant concentration above the CMC to form a stable dispersion.

Q3: How can I prepare a stable dodecylbenzene oil-in-water emulsion in the lab?

A general laboratory-scale protocol for preparing an oil-in-water emulsion using dodecylbenzene and SDBS is as follows:

• Prepare the Aqueous Phase: Dissolve the desired amount of SDBS in high-purity water. Ensure the concentration is above the CMC (e.g., 1% w/v).

• Add the Oil Phase: Slowly add the dodecylbenzene to the aqueous phase while stirring.

• Emulsification: Subject the mixture to high-energy mixing to create a fine dispersion. Common methods include:

  • Ultrasonication: Use a probe sonicator for several minutes. Keep the sample in an ice bath to prevent overheating.[2]

  • High-Shear Mixing: Use a high-shear mixer (e.g., a rotor-stator homogenizer) for several minutes.

• Characterization: Evaluate the quality of the dispersion using techniques like light microscopy, dynamic light scattering (DLS) for particle size analysis, and zeta potential measurements for stability assessment.[10]

Q4: What factors can affect the stability of my dodecylbenzene dispersion?

Several factors can influence the stability of your emulsion:

• Surfactant Type and Concentration: The choice of surfactant and its concentration are critical.[4]

• Oil-to-Water Ratio: The relative amounts of the oil and water phases will affect the type of emulsion formed (oil-in-water or water-in-oil) and its stability.

• pH and Ionic Strength: These parameters are particularly important for ionic surfactants.[7]

• Temperature: Temperature can affect viscosity, surfactant solubility, and droplet movement.[8]

• Mixing Method and Energy: The energy input during emulsification determines the initial droplet size and size distribution, which are key to long-term stability.[2]

Q5: How can I characterize my dodecylbenzene dispersion?

Several techniques can be used to characterize the properties of your dispersion:

Property	Characterization Technique	Description
Droplet Size and Distribution	Dynamic Light Scattering (DLS)[10], Laser Diffraction, Microscopy (Optical or Electron)[10]	Determines the average size and size distribution of the dispersed droplets. A narrow size distribution is generally desirable for stability.
Zeta Potential	Electrophoretic Light Scattering (ELS)	Measures the surface charge of the droplets. A high absolute zeta potential (e.g., > ±30 mV) indicates good electrostatic stability.
Stability to Creaming/Sedimentation	Visual Observation[10], Turbiscan	Monitors the separation of the emulsion over time. The Turbiscan provides a more quantitative measure of destabilization phenomena.[11]
Rheology	Rheometer	Measures the viscosity and viscoelastic properties of the dispersion, which can be related to its stability and texture.

Experimental Protocols

Protocol 1: Preparation of a Dodecylbenzene Oil-in-Water Emulsion

This protocol describes a general method for preparing a simple oil-in-water emulsion of dodecylbenzene stabilized by sodium dodecylbenzene sulfonate (SDBS).

Materials:

• Dodecylbenzene

• Sodium Dodecylbenzene Sulfonate (SDBS)

• Deionized water

• Beakers

• Magnetic stirrer and stir bar

• Probe sonicator or high-shear mixer

Procedure:

• Prepare a 1% (w/v) SDBS solution: Weigh 1 g of SDBS and dissolve it in 100 mL of deionized water in a beaker with magnetic stirring.

• Prepare the oil phase: In a separate beaker, measure the desired volume of dodecylbenzene (e.g., 5 mL for a 5% v/v emulsion).

• Pre-emulsification: While stirring the SDBS solution, slowly add the dodecylbenzene. Continue stirring for 10-15 minutes to form a coarse emulsion.

• Homogenization:

  • Using a probe sonicator: Place the beaker containing the coarse emulsion in an ice bath. Insert the probe of the sonicator into the liquid, ensuring it does not touch the bottom or sides of the beaker. Sonicate at a moderate power for 5-10 minutes.

  • Using a high-shear mixer: Insert the head of the high-shear mixer into the coarse emulsion. Homogenize at a high speed for 5-10 minutes.

• Cooling and Storage: Allow the emulsion to cool to room temperature. Store in a sealed container.

Protocol 2: Evaluation of Emulsion Stability

This protocol outlines a simple method for assessing the short-term stability of a prepared emulsion.

Materials:

• Prepared dodecylbenzene emulsion

• Graduated cylinders or test tubes

• Camera (optional)

Procedure:

• Sample Preparation: Fill a graduated cylinder or test tube with the freshly prepared emulsion.

• Initial Observation: Immediately after preparation, observe and record the initial appearance of the emulsion (e.g., color, opacity). If possible, take a photograph.

• Monitoring: Store the sample undisturbed at room temperature.

• Data Collection: At regular intervals (e.g., 1 hour, 4 hours, 24 hours, 1 week), observe and record any changes in the appearance of the emulsion. Look for:

  • Creaming: The formation of a concentrated layer of the dispersed phase at the top of the sample.

  • Sedimentation: The settling of the dispersed phase to the bottom (less common for oil-in-water emulsions).

  • Phase Separation: The appearance of a clear layer of the continuous phase or a separate layer of the oil phase.

• Quantification (Optional): If creaming or separation occurs, measure the height of the separated layer and express it as a percentage of the total sample height.

Visualizations

References

• 1. jkadmixtures.com [jkadmixtures.com]
• 2. researchgate.net [researchgate.net]
• 3. taylorfrancis.com [taylorfrancis.com]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. agnopharma.com [agnopharma.com]
• 7. researchgate.net [researchgate.net]
• 8. ulprospector.com [ulprospector.com]
• 9. Sodium Dodecylbenzenesulfonate | C18H29NaO3S | CID 23662403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Techniques and methods to study functional characteristics of emulsion systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. entegris.com [entegris.com]

Reference Data & Comparative Studies

A Comparative Analysis of Dodecylbenzene Sulfonate and Sodium Dodecyl Sulfate as Surfactants

In the vast landscape of surfactant chemistry, sodium dodecylbenzene sulfonate (SDBS) and sodium dodecyl sulfate (SDS) stand out as two of the most widely utilized anionic surfactants. Both possess exceptional cleaning, emulsifying, and foaming properties, making them integral components in a myriad of industrial and household products. This guide provides a detailed comparative analysis of their performance, supported by experimental data, to assist researchers, scientists, and drug development professionals in selecting the optimal surfactant for their specific applications.

Physicochemical Properties: A Head-to-Head Comparison

The performance of a surfactant is fundamentally dictated by its physicochemical properties. Key parameters include the critical micelle concentration (CMC), surface tension at the CMC, and foaming ability. The following table summarizes these properties for SDBS and SDS, drawing from various experimental studies.

Property	Sodium Dodecylbenzene Sulfonate (SDBS)	Sodium Dodecyl Sulfate (SDS)
Chemical Structure	Aromatic (benzene ring in head group)	Aliphatic (sulfate ester)
Molecular Formula	C₁₈H₂₉NaO₃S	C₁₂H₂₅NaO₄S
Critical Micelle Concentration (CMC)	~1.2 mM[1]	8.3 mM[2]
Surface Tension at CMC (γCMC)	~28 mN/m[1]	Not explicitly found in direct comparison
Foaming Ability	Excellent foaming, emulsification, and grease-cutting properties[3]	Strong foaming property, foam height ≥180mm[4]

Note: The CMC values can vary depending on the experimental conditions such as temperature and the presence of electrolytes. For instance, in the presence of increasing concentrations of KCl, the CMC of SDBS decreased from approximately 2 to 1 mM, while that of SDS decreased from about 8 to 6 mM.

Performance Evaluation: Detergency, Emulsification, and Foaming

Both SDBS and SDS are highly effective detergents due to their ability to lower the surface tension of water and form micelles that encapsulate oily and greasy dirt, allowing it to be washed away.[5][6] SDBS is a primary ingredient in laundry detergents, industrial cleaners, and degreasing formulations, lauded for its strong wetting, dispersing, and emulsifying properties.[3][6] Similarly, SDS is a staple in a wide array of cleaning products, including laundry detergents, engine degreasers, and car cleaners, as well as personal care items like shampoos and toothpastes for its excellent foaming and cleaning capabilities.[4][5][7]

In terms of emulsification, both surfactants are proficient at reducing the interfacial tension between oil and water, leading to the formation of stable emulsions.[4][8] This property is crucial in various applications, from industrial processing to the formulation of pharmaceuticals and personal care products.[3][4]

When it comes to foaming, both surfactants are known to produce high and stable foams.[4][6] The foaming ability of SDBS and its derivatives has been shown to be better than that of the parent compound in some studies.[8] While a direct comparative study on the foaming of SDBS and SDS was not found, both are recognized for their excellent foaming characteristics.[4][6]

Cytotoxicity and Biological Interactions

For applications in drug development and personal care, understanding the cytotoxicity of surfactants is paramount. Studies have shown that both SDBS and SDS can exhibit cytotoxic effects, which are concentration-dependent.

A comparative study on the acute toxicity of alkyl benzene sulfonate (a close relative of SDBS) and SDS on the eggs of the gilthead sea bream found that at high concentrations (30 mg/L), SDS was almost six times more toxic than ABS.[9][10] However, at lower concentrations (0.3 mg/L), their toxicity was very similar.[9][10] Another study investigating the effects of SDBS on human keratinocytes found that concentrations of 20 µg/ml and higher showed direct cytotoxicity and induced morphological changes in the cells.[11][12] It is important to note that the cytotoxic effects of these surfactants are a key consideration in their application and formulation.

Interestingly, both SDS and SDBS have been identified as ligands for the peroxisome proliferator-activated receptor γ (PPARγ), a transcriptional factor involved in adipocyte differentiation and lipid metabolism, suggesting potential pharmacological properties beyond their surfactant functions.[13]

Experimental Protocols

To ensure the reproducibility and validity of comparative surfactant studies, detailed experimental protocols are essential. Below are methodologies for key experiments.

Determination of Critical Micelle Concentration (CMC)

The CMC can be determined by measuring a physical property of the surfactant solution as a function of its concentration. The property will show an abrupt change in its dependence on concentration at the CMC.

1. Surface Tension Method (Wilhelmy Plate Method):

• Principle: The surface tension of a liquid is measured by the force exerted on a thin platinum plate suspended perpendicular to the air-liquid interface.[2]

• Procedure:

  • Prepare a series of aqueous solutions of the surfactant at different concentrations.

  • Thoroughly clean the platinum Wilhelmy plate, typically by flaming.

  • Suspend the plate from a tensiometer.

  • Raise the vessel containing the surfactant solution until the liquid surface just touches the bottom edge of the plate.

  • Record the force measured by the tensiometer.

  • Calculate the surface tension using the Wilhelmy equation: γ = F / (l * cosθ), where F is the measured force, l is the wetted perimeter of the plate, and θ is the contact angle (assumed to be 0 for a clean plate).[2]

  • Plot the surface tension against the logarithm of the surfactant concentration. The CMC is the concentration at which the surface tension curve shows a sharp break.[14]

2. Conductometric Method:

• Principle: The conductivity of an ionic surfactant solution changes with concentration due to the formation of micelles, which have a lower mobility than the free surfactant ions.

• Procedure:

  • Prepare a series of surfactant solutions of varying concentrations in deionized water.

  • Measure the specific conductance of each solution using a calibrated conductivity meter at a constant temperature.

  • Plot the specific conductance versus the surfactant concentration.

  • The plot will show two linear regions with different slopes. The point of intersection of these two lines corresponds to the CMC.

Evaluation of Foaming Ability (Ross-Miles Method)

• Principle: This method measures the initial foam height and the foam stability over time.

• Procedure:

  • Prepare solutions of the surfactants at a specific concentration and temperature.

  • A specific volume of the surfactant solution is allowed to fall from a specified height into a larger volume of the same solution in a graduated cylinder.

  • The initial height of the foam generated is measured immediately after all the solution has been added.

  • The foam height is measured again after a specified time interval (e.g., 5 minutes) to assess foam stability.

Cytotoxicity Assay (MTT Assay)

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[2]

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Expose the cells to various concentrations of the surfactant for a defined period (e.g., 24 hours).

  • Add MTT solution to each well and incubate for a few hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[2]

  • Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[2]

  • Measure the absorbance of the solution at a specific wavelength using a microplate reader. The amount of formazan produced is proportional to the number of viable cells.[2]

Visualizing Surfactant Structures and Micelle Formation

The fundamental difference in the chemical structures of dodecylbenzene sulfonate and sodium dodecyl sulfate dictates their surfactant properties. The following diagram illustrates their molecular structures and the process of micelle formation.

Caption: Molecular structures and micelle formation of SDBS and SDS.

Experimental Workflow for Comparative Analysis

A logical workflow is crucial for a systematic comparison of the two surfactants. The following diagram outlines a typical experimental process.

Caption: A typical experimental workflow for comparing surfactants.

Conclusion

Both sodium dodecylbenzene sulfonate and sodium dodecyl sulfate are powerful and versatile anionic surfactants with a broad range of applications. The choice between them often depends on the specific requirements of the formulation. SDBS, with its lower CMC, may be more efficient in certain applications. However, both exhibit excellent detergency, emulsification, and foaming properties. For applications involving biological systems, a careful evaluation of their cytotoxic profiles at the intended use concentrations is essential. The experimental protocols and comparative data presented in this guide provide a solid foundation for making an informed decision in the selection and application of these two important surfactants.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Dodecylbenzene Sulfonic Acid (DDBSA): A Powerful Surfactant for Cleaning and Industrial Applications [silverfernchemical.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Sodium dodecyl sulfate - Wikipedia [en.wikipedia.org]
• 6. Sodium Dodecylbenzene Sulfonate - PCC Group Product Portal [products.pcc.eu]
• 7. nbinno.com [nbinno.com]
• 8. mdpi.com [mdpi.com]
• 9. hh.um.es [hh.um.es]
• 10. Comparative study of the acute toxicity of anionic surfactans alkyl benzene sulphonate (ABS) and sodium dodecyl sulphate (SDS) on gilthead, Sparus aurata L., eggs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cytotoxic effects of sodium dodecyl benzene sulfonate on human keratinocytes are not associated with proinflammatory cytokines expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mednexus.org [mednexus.org]
• 13. Sodium dodecyl sulfate and sodium dodecyl benzenesulfonate are ligands for peroxisome proliferator-activated receptor γ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

A Comparative Guide to Validated Analytical Methods for Dodecylbenzene Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of dodecylbenzene is crucial for quality control, process monitoring, and safety assessment. This guide provides a comparative overview of validated analytical methods for the determination of dodecylbenzene and its closely related derivatives, focusing on chromatographic and spectrophotometric techniques. The performance of these methods is evaluated based on key validation parameters to aid in the selection of the most suitable technique for a specific application.

Comparison of Analytical Methods

The primary methods for the quantification of dodecylbenzene and its sulfonated derivatives include Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). Spectrophotometric methods have also been validated for the analysis of dodecylbenzene sulfonate. The choice of method depends on factors such as the sample matrix, required sensitivity, and available instrumentation.

Gas chromatography, particularly with a flame ionization detector (GC-FID), is a robust and widely used technique for the analysis of volatile and semi-volatile compounds like dodecylbenzene.[1][2] HPLC offers versatility for a broader range of analytes and is frequently employed for the analysis of less volatile derivatives like dodecylbenzene sulfonate.[3][4][5]

The following table summarizes the performance characteristics of various validated analytical methods.

Validation Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography (HPLC)	UV-Vis Spectrophotometry
Analyte	Dodecylbenzene / Linear Alkylbenzenes	Dodecylbenzene Sulfonate (DBS) / Linear Alkylbenzene Sulfonate (LAS)	Dodecylbenzene Sulfonate (DBS)
Linearity (R²)	≥ 0.999[2]	0.998 - 0.999[6]	0.99[7][8][9]
Range	1 - 500 µg/mL[2]	1 - 200 µg/L[6]	0.025 - 1.6 mg/L[7][8]
Limit of Detection (LOD)	0.3 µg/mL[2]	0.27 - 0.6 µg/L[6]	2.93 µg/g[7][8][9]
Limit of Quantification (LOQ)	1.0 µg/mL[2]	Not Specified	9.75 µg/g[7][8][9]
Accuracy (% Recovery)	98 - 102%[2]	Satisfactory spiked recoveries[6]	82 - 110%[7][8][9]
Precision (%RSD)	Not Specified	2.1 - 4.4%[6]	0.14 - 1.38%[7][8][9]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. The following protocols are based on established methods for the analysis of dodecylbenzene and its derivatives.

Gas Chromatography-Flame Ionization Detection (GC-FID) for Dodecylbenzene

This method is suitable for the direct quantification of dodecylbenzene.

• Instrumentation: Gas chromatograph equipped with a flame ionization detector and a capillary column (e.g., DB-1 or DB-5).[1]

• Sample Preparation:

  • Accurately weigh or pipette the sample into a volumetric flask.

  • Dilute the sample with a suitable solvent (e.g., hexane) to a concentration within the calibration range.[2]

  • If necessary, perform a liquid-liquid extraction to isolate dodecylbenzene from the sample matrix.[2]

• Chromatographic Conditions:

  • Injector Temperature: 250 °C[10]

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp to 250°C at 20°C/min and hold for 5 minutes.[2]

  • Detector Temperature: 275 - 280 °C[2][10]

  • Carrier Gas: Nitrogen or Helium at a constant flow rate.[10]

  • Injection Volume: 0.25 - 1 µL[10]

• Analysis and Quantification:

  • Inject prepared standards and samples into the GC system.

  • Identify the dodecylbenzene peak based on its retention time, confirmed by the analysis of a pure standard.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of dodecylbenzene in the samples from the calibration curve.

High-Performance Liquid Chromatography (HPLC) for Dodecylbenzene Sulfonate

This method is widely used for the quantification of dodecylbenzene sulfonate.

• Instrumentation: HPLC system with a UV or fluorescence detector and a reverse-phase C8 or C18 column.[3][5]

• Reagents:

  • Dodecylbenzene sulfonate standard (≥80% purity)[11]

  • HPLC-grade acetonitrile, methanol, and water[5][11]

  • Sodium perchlorate[5][11]

• Chromatographic Conditions:

  • Mobile Phase: A gradient of methanol and sodium perchlorate solution (e.g., 0.075 mol L-1 in water).[5][11]

  • Flow Rate: 1.0 mL/min[5]

  • Column Temperature: 35 °C[11]

  • Detection: UV at 225 nm or Fluorescence with excitation at 225 nm and emission at 290 nm.[5]

• Procedure:

  • Prepare a stock solution of the dodecylbenzene sulfonate standard in water or the mobile phase.

  • Prepare a series of calibration standards by serial dilution.

  • Dissolve and dilute the sample in the mobile phase to a concentration within the linear range of the method.

  • Inject the standards and samples into the HPLC system and record the chromatograms.

  • Quantify the analyte by comparing the peak area of the sample with the calibration curve.

Validation of Analytical Methods Workflow

The validation of an analytical procedure is essential to demonstrate its suitability for the intended purpose.[12] The International Council for Harmonisation (ICH) provides guidelines for this process, which are summarized in the workflow below.[13][14][15][16]

Caption: General workflow for the validation of an analytical method.

This guide provides a foundational comparison of analytical methods for dodecylbenzene quantification. The selection of the most appropriate method will ultimately depend on the specific requirements of the analysis, including the nature of the sample, the expected concentration of the analyte, and the available resources. It is recommended to perform a thorough method validation according to ICH guidelines to ensure the reliability and accuracy of the results.

References

• 1. Analysis of Dodecylbenzene - Chromatography Forum [chromforum.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. cir-safety.org [cir-safety.org]
• 5. researchgate.net [researchgate.net]
• 6. Highly sensitive determination of sulfonamides in environmental water samples by sodium dodecylbenzene sulfonate enhanced micro-solid phase extraction combined with high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] Validation of Analytical Method Determination of Sodium Dodecyl Benzene Sulfonate (DBS) in Catfish (Clarias batrachus L.) by Spectrophotometric Using Methylene Blue | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. scielo.br [scielo.br]
• 12. database.ich.org [database.ich.org]
• 13. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 14. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 15. youtube.com [youtube.com]
• 16. qbdgroup.com [qbdgroup.com]

Comparative Toxicity of Branched Versus Linear Dodecylbenzene: A Guide for Researchers

A comprehensive analysis of the environmental impact of branched and linear dodecylbenzene isomers, focusing on aquatic toxicity, biodegradability, and endocrine-disrupting potential. This guide synthesizes experimental data to provide a clear comparison for researchers, scientists, and drug development professionals.

The molecular structure of dodecylbenzene, a key component in the production of surfactants like sodium dodecylbenzene sulfonate (SDBS), significantly influences its environmental fate and toxicity. The two primary isomers, linear dodecylbenzene (also referred to as linear alkylbenzene or LAB) and branched dodecylbenzene, exhibit distinct properties in aquatic environments. Generally, the linear form is more readily biodegradable, but can exhibit higher acute toxicity before degradation, whereas the branched form is more persistent and raises concerns about long-term environmental impact.[1]

Aquatic Toxicity: A Comparative Analysis

The acute toxicity of linear and branched dodecylbenzene and their sulfonated derivatives to aquatic organisms is a critical measure of their potential environmental harm. Standardized tests, such as those outlined by the Organisation for Economic Co-operation and Development (OECD), are used to determine the concentration of a substance that is lethal to 50% of a test population (LC50) or causes a specific effect in 50% of the population (EC50) over a defined period.

While specific comparative data for the unsulfonated forms of linear and branched dodecylbenzene are limited, studies on their sulfonated counterparts, linear alkylbenzene sulfonate (LAS) and branched alkylbenzene sulfonate (BAS), provide valuable insights. One study found that for the freshwater crustacean Daphnia magna, the 48-hour LC50 for a linear alkylbenzene sulfonate was in the range of 73-76 mg/L, classifying it as slightly toxic.[2] Another study reported that the acute toxicity of LAS to daphnia and zebra fish can be up to three times higher than that of BAS before biodegradation occurs.[1]

A study on dodecylbenzene (DDB) itself, without specifying the isomeric form but likely linear due to modern production methods, showed no significant lethal or sublethal toxic responses in Danio rerio (zebrafish) embryos within 96 hours. However, for Daphnia magna, an immobilization of 19.3 ± 8% was observed within 72 hours. The growth rate of the algae Raphidocelis subcapitata was inhibited by 8-13%.[3]

Table 1: Comparative Acute Aquatic Toxicity of Linear and Branched Alkylbenzene Sulfonates

Organism	Test Substance	Endpoint	Concentration (mg/L)	Exposure Time	Reference
Daphnia magna	Linear Alkylbenzene Sulfonate	LC50	73 - 76	48 hours	[2]
Daphnia magna	Linear Alkylbenzene Sulfonate	-	Higher than BAS	-	[1]
Danio rerio (Zebrafish)	Linear Alkylbenzene Sulfonate	-	Higher than BAS	-	[1]
Danio rerio (Zebrafish) Embryo	Dodecylbenzene	No significant lethal or sublethal effects	Not specified	96 hours	[3]
Daphnia magna	Dodecylbenzene	19.3% immobilization	Not specified	72 hours	[3]
Raphidocelis subcapitata	Dodecylbenzene	8-13% growth inhibition	Not specified	-	[3]

Biodegradability: The Structural Divide

The persistence of a chemical in the environment is largely determined by its biodegradability. The structure of the alkyl chain in dodecylbenzene plays a pivotal role in its susceptibility to microbial degradation.

Linear alkylbenzene is readily biodegradable, with studies showing degradation of up to 90% within 7 days.[1] The unbranched nature of the alkyl chain allows for easier enzymatic attack by microorganisms. The primary degradation pathway for linear alkylbenzene sulfonates involves the oxidation of the terminal methyl group of the alkyl chain, followed by a stepwise shortening of the chain through β-oxidation.[4]

In contrast, branched dodecylbenzene is significantly more resistant to biodegradation. The branched structure hinders the enzymatic processes that break down the molecule, leading to its persistence in the environment.[5] Studies have shown that branched alkylbenzene sulfonate biodegrades at a much slower rate, with only about 70% degradation observed in 7 days under similar conditions to the linear isomer.[1] This recalcitrance is a major environmental concern, as it can lead to the accumulation of these compounds in aquatic ecosystems.[5]

Table 2: Comparative Biodegradability of Linear and Branched Alkylbenzene Sulfonates

Test Substance	Biodegradation Rate	Timeframe	Key Structural Feature	Reference
Linear Alkylbenzene Sulfonate	Up to 90%	7 days	Linear alkyl chain	[1]
Branched Alkylbenzene Sulfonate	~70%	7 days	Branched alkyl chain	[1]

Endocrine-Disrupting Potential: An Area of Concern

Endocrine-disrupting chemicals (EDCs) are exogenous substances that interfere with the endocrine system, potentially causing adverse health effects in both humans and wildlife.[6][7] Concerns have been raised about the potential for alkylbenzenes and their derivatives to act as EDCs.

Experimental Protocols

To ensure the reproducibility and comparability of toxicity and biodegradability data, standardized experimental protocols are essential. The following are summaries of key OECD guidelines relevant to the assessment of dodecylbenzene.

Aquatic Toxicity Testing

• OECD 203: Fish, Acute Toxicity Test: This test determines the concentration of a substance that is lethal to 50% of fish over a 96-hour period (96h LC50). Fish are exposed to a range of concentrations of the test substance, and mortality is observed at 24, 48, 72, and 96 hours.[14]

• OECD 202: Daphnia sp. Acute Immobilisation Test: This guideline measures the concentration of a substance that causes immobilization in 50% of Daphnia magna (a small crustacean) over a 48-hour period (48h EC50). Young daphnids are exposed to various concentrations, and their mobility is assessed at 24 and 48 hours.[14]

• OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test evaluates the effect of a substance on the growth of algae. Algal cultures are exposed to different concentrations of the test substance for 72 hours, and the inhibition of growth is measured to determine the EC50.[14]

Biodegradability Testing

• OECD 301F: Ready Biodegradability - Manometric Respirometry Test: This method assesses the ready biodegradability of a substance by measuring the oxygen consumed by microorganisms during its degradation. A substance is considered readily biodegradable if it reaches a certain percentage of its theoretical oxygen demand (ThOD) within a 28-day period.

Mechanisms of Toxicity and Signaling Pathways

The toxicity of dodecylbenzene and its derivatives to aquatic organisms is thought to occur through several mechanisms, including membrane disruption and oxidative stress.

Membrane Disruption: As surfactants, these molecules can interact with the cell membranes of aquatic organisms, disrupting their integrity and function. This can lead to increased permeability, loss of essential ions, and ultimately cell death.

Oxidative Stress: Exposure to dodecylbenzene can lead to the generation of reactive oxygen species (ROS) within the cells of aquatic organisms.[2][15][16] ROS can damage vital cellular components such as lipids, proteins, and DNA, leading to oxidative stress and cellular dysfunction. Organisms have antioxidant defense systems, including enzymes like superoxide dismutase (SOD) and catalase (CAT), to counteract ROS. However, high levels of exposure can overwhelm these defenses.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of sodium dodecylbenzene sulfonate (SDBS) on zebrafish (Danio rerio) gills and blood [pubmed.ncbi.nlm.nih.gov]
• 3. Toxicity of dodecylbenzene to algae, crustacean, and fish - Passive dosing of highly hydrophobic liquids at the solubility limit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journal.hibiscuspublisher.com [journal.hibiscuspublisher.com]
• 5. The Branched-Chain Dodecylbenzene Sulfonate Degradation Pathway of Pseudomonas aeruginosa W51D Involves a Novel Route for Degradation of the Surfactant Lateral Alkyl Chain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Endocrine Disrupting Compounds – do we need to consider thyroid hormones? Mechanism-based testing strategy using in vitro approaches for identification of thyroid hormone disrupting chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Endocrine-Disrupting Chemicals: Associated Disorders and Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Thyroid-disrupting chemicals and brain development: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Thyroid Disrupting Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Acute toxicity of three alkylbenzene sulfonates to freshwater crustaceans (Daphnia magna) - Open Government Portal [open.canada.ca]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Techniques for Dodecylbenzene and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methodologies for the qualitative and quantitative analysis of dodecylbenzene and its sulfonated derivatives, such as sodium dodecylbenzene sulfonate (SDBS). The selection of an appropriate analytical technique is critical for ensuring product quality, monitoring environmental samples, and in various stages of drug development. This document presents an objective comparison of the performance of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry, supported by experimental data and detailed protocols.

Quantitative Performance Comparison

The following table summarizes the key performance parameters for the different analytical techniques used in the analysis of dodecylbenzene and its derivatives. These parameters are crucial for method validation and for selecting the most suitable technique for a specific application.

Performance Parameter	HPLC	GC-MS	UV-Vis Spectrophotometry
Linearity (R²)	>0.99[1][2]	0.997 - 0.999[3]	0.99 - 0.998[1][4]
Limit of Detection (LOD)	0.05 mg/kg (for SDBS)[2]	Not explicitly stated for dodecylbenzene, but high sensitivity is implied.	0.0343 mg/L to 2.93 mg/g[1][4]
Limit of Quantification (LOQ)	Not explicitly stated for dodecylbenzene.	Not explicitly stated for dodecylbenzene.	0.104 mg/L to 9.75 mg/g[1][4]
Accuracy (% Recovery)	87.4% - 96.8% (for SDBS)[2]	Not explicitly stated for dodecylbenzene.	82% - 110%[1][4]
Precision (RSD)	<4.5% (for SDBS)[2]	<1.06% (for similar aromatics)[3]	0.14% - 1.78%[1][4]

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below. These protocols are based on established methods and can be adapted for specific laboratory conditions and sample matrices.

High-Performance Liquid Chromatography (HPLC) for Sodium Dodecylbenzene Sulfonate (SDBS) Analysis

This method is suitable for the quantification of SDBS in various samples, including flour-based foods.[2]

• Sample Preparation:

  • Extract the sample with a 50% ethanol-water (v/v) solution.

  • Precipitate proteins by adding a 1 mol/L zinc acetate solution and a 10.6% potassium ferrocyanide solution.

  • Filter the extract through a 0.22 µm micropore filter.[2]

• Chromatographic Conditions:

  • Column: Phenomenex Kintex C18[2]

  • Mobile Phase: Methanol-acetonitrile gradient[2]

  • Detection: UV detector (wavelength not specified) or Mass Spectrometry (MS)[2][5]

  • Injection Volume: Not specified.

  • Flow Rate: Not specified.

• Analysis:

  • Generate a calibration curve using standard solutions of SDBS.

  • Quantify the SDBS concentration in the sample by comparing its peak area to the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS) for Dodecylbenzene Isomer Analysis

This method is effective for the separation and identification of dodecylbenzene isomers.[6]

• Sample Preparation:

  • Dissolve the dodecylbenzene sample in a suitable solvent (e.g., hexane).

  • If necessary, add an internal standard for quantitative analysis.

• Chromatographic Conditions:

  • Column: Non-polar capillary column such as DB-1 or DB-5 type.[6]

  • Carrier Gas: Helium

  • Injection Mode: Split/splitless

  • Temperature Program: A temperature program should be used to ensure the elution of all isomers.[6]

  • Detector: Mass Spectrometer (MS) or Flame Ionization Detector (FID).[6]

• Analysis:

  • The elution pattern of dodecylbenzene isomers will be distinct.

  • Mass spectrometry can be used to confirm the identity of the peaks based on their fragmentation patterns.

UV-Vis Spectrophotometry for Sodium Dodecylbenzene Sulfonate (DBS) Analysis

This colorimetric method is based on the formation of a complex between DBS and a dye, such as methylene blue or acridine orange.[1][4]

• Sample Preparation and Complex Formation:

  • For solid samples, perform a Soxhlet extraction using n-hexane followed by methanol.[1]

  • Redissolve the dried extract in water.[1]

  • In a separating funnel, mix the sample solution with a methylene blue[1] or acridine orange solution.[4]

  • The complex formed is then extracted into an organic solvent like chloroform.

• Spectrophotometric Measurement:

  • Measure the absorbance of the organic layer at the wavelength of maximum absorbance for the complex (e.g., 652 nm for methylene blue, 499 nm for acridine orange).[4]

• Analysis:

  • Create a calibration curve using known concentrations of DBS.

  • Determine the concentration of DBS in the sample by comparing its absorbance to the calibration curve.

Visualizing the Analytical Workflows

The following diagrams illustrate the logical flow of each analytical technique described.

Caption: Workflow for the analysis of SDBS using HPLC.

Caption: Workflow for the analysis of dodecylbenzene isomers by GC-MS.

Caption: Workflow for the analysis of DBS using UV-Vis Spectrophotometry.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. Separation of Dodecylbenzene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. Analysis of Dodecylbenzene - Chromatography Forum [chromforum.org]

Performance comparison of dodecylbenzene-based surfactants with other types

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison with Alternative Surfactant Types Supported by Experimental Data.

In the vast landscape of surface-active agents, dodecylbenzene-based surfactants, particularly linear alkylbenzene sulfonates (LAS), stand out for their robust performance and versatility. This guide provides a comprehensive comparison of these anionic surfactants against other common types, including other anionics, non-ionics, and cationics. The following analysis, supported by experimental data and detailed methodologies, aims to equip researchers and professionals with the critical information needed for informed surfactant selection in various applications, from cleansing formulations to advanced drug delivery systems.

Key Performance Indicators: A Quantitative Comparison

The efficacy of a surfactant is primarily determined by its physicochemical properties. Critical Micelle Concentration (CMC) and the ability to reduce surface tension are fundamental to their function in detergency, emulsification, and foaming. The data presented below, collated from various scientific sources, offers a quantitative snapshot of how dodecylbenzene-based surfactants measure up against their counterparts.

Property	Dodecylbenzene Sulfonate (Anionic)	Sodium Laureth Sulfate (SLES) (Anionic)	Alcohol Ethoxylates (Non-ionic)	Cetyltrimethylammonium Bromide (CTAB) (Cationic)
Critical Micelle Concentration (CMC)	~1.2 mM[1][2]	~0.80 mM[1]	Varies significantly with structure	~0.92 mM[2]
Surface Tension at CMC	~28-35 mN/m[1][2]	~34 mN/m[1]	Can be below 30 mN/m[3]	~36 mN/m[2]
Molecular Weight	~348 g/mol (for Sodium Dodecylbenzene Sulfonate)	Variable (typically 288-420 g/mol )	Variable	364.45 g/mol [2]

Note: The performance of dodecylbenzene sulfonate is often represented by its close analog, Sodium Dodecylbenzene Sulfonate (SDBS), due to the wider availability of data.[1] CMC and surface tension values can be influenced by factors such as temperature, pH, and the presence of electrolytes.[2]

Performance Deep Dive: Foaming, Emulsification, and Biodegradability

Beyond the fundamental physicochemical properties, the practical utility of a surfactant is defined by its performance in specific applications.

Foaming Properties

Anionic surfactants, including dodecylbenzene sulfonates, are renowned for their excellent foaming capabilities, which are crucial in cleansing products.[1][4] This is attributed to the electrostatic repulsion between the negatively charged surfactant headgroups at the air-water interface, which stabilizes the foam structure.[5][6]

• Anionic Surfactants (e.g., Dodecylbenzene Sulfonate, SLES): Generally produce abundant and stable foam.[4] Their negatively charged headgroups create electrostatic repulsion that hinders the thinning of liquid films between bubbles, thus enhancing foam stability.[5]

• Non-ionic Surfactants: Their foaming capacity is generally lower than anionic surfactants.[7] However, those with bulky hydrophilic groups can provide steric hindrance that stabilizes foams.[5] They have the advantage of being less sensitive to water hardness.[4]

• Cationic Surfactants: Typically exhibit lower foaming capacity compared to anionic surfactants.[2][4]

Emulsification Power

Sodium Dodecylbenzene Sulfonate (SDBS) is a highly effective emulsifier, widely used to create stable dispersions of immiscible liquids.[8] Its amphiphilic structure, possessing both a hydrophilic head and a lipophilic tail, allows it to reduce interfacial tension between oil and water, promoting the formation of stable emulsions.[8] This property is vital in the formulation of adhesives, inks, paints, and in industrial processes like metal degreasing.[8] Modified SDBS has also shown enhanced emulsifying capabilities.[9]

Biodegradability

A critical consideration in surfactant selection is its environmental impact. The structure of the alkyl chain in dodecylbenzene sulfonates plays a pivotal role in their biodegradability.

• Linear Alkylbenzene Sulfonates (LAS): These are readily biodegradable, with the straight alkyl chain being susceptible to microbial degradation through processes like omega- and beta-oxidation.[10][11][12][13] The replacement of branched-chain alkylbenzene sulfonates (ABS) with LAS in the 1960s was a significant step towards mitigating the environmental problems of persistent foam in waterways.[10][11]

• Branched Alkylbenzene Sulfonates (ABS): These are resistant to biodegradation due to their highly branched alkyl chains, which hinder microbial enzymatic action.[10][14] Their persistence in the environment led to their phasing out in many countries.[12][14]

Experimental Protocols: Methodologies for Key Performance Assays

The quantitative data presented in this guide is derived from established experimental methodologies. Understanding these protocols is essential for replicating and validating performance claims.

Determination of Critical Micelle Concentration (CMC)

The CMC is a fundamental parameter indicating the concentration at which surfactant molecules begin to self-assemble into micelles.[15] Several methods can be employed for its determination:

• Surface Tensiometry: This is a common method where the surface tension of a surfactant solution is measured as a function of its concentration.[1][16] A distinct break in the plot of surface tension versus the logarithm of surfactant concentration indicates the CMC.[16] The Du Noüy ring or Wilhelmy plate methods are frequently used for these measurements.[17][18]

• Conductivity Measurement: For ionic surfactants, the conductivity of the solution changes significantly at the CMC.[16][19] A plot of conductivity versus surfactant concentration will show a change in slope at the CMC.[19][20]

• Fluorescence Spectroscopy: This sensitive method utilizes a fluorescent probe whose emission spectrum changes upon partitioning into the hydrophobic core of micelles, allowing for the determination of the CMC.[16]

Workflow for CMC Determination.

Foam Ability and Stability Testing

The capacity of a surfactant to generate and sustain foam is a critical performance metric in many applications.

• Ross-Miles Method: A standardized volume of surfactant solution is dropped from a specified height into a larger volume of the same solution in a graduated cylinder. The initial foam height is measured to assess foamability, and the height after a set time indicates foam stability.

• Gas Sparging Method: A controlled flow of gas is bubbled through a surfactant solution in a column.[21] The maximum foam volume generated relates to foamability, and the time it takes for the foam to collapse by half (half-life) is a measure of foam stability. The R5 parameter, which is the ratio of the foam height at five minutes to the initial foam height, is also used to quickly evaluate foam stability.[21]

Experimental Workflow for Foam Stability Testing.

Emulsification Stability Testing

The ability of a surfactant to maintain a stable emulsion over time is crucial for product shelf-life and efficacy.

• Bottle Test: A simple and common method where the emulsion is prepared, often by shaking, in a graduated container.[22] The rate and amount of phase separation (e.g., water or oil separation) are observed over time at a specific temperature.[22]

• Centrifugation: This accelerated stability test subjects the emulsion to high centrifugal forces to expedite phase separation, providing a rapid assessment of its long-term stability.

• Particle Size Analysis: The stability of an emulsion is inversely related to the change in droplet size over time. Techniques like dynamic light scattering can be used to monitor changes in the particle size distribution of the emulsion droplets.[23]

Pathway of Emulsion Destabilization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 4. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. echemi.com [echemi.com]
• 7. rpc-cms-re4-upscope.web.cern.ch [rpc-cms-re4-upscope.web.cern.ch]
• 8. nbinno.com [nbinno.com]
• 9. Preparation of Multifunctional Surfactants Derived from Sodium Dodecylbenzene Sulfonate and Their Use in Oil-Field Chemistry | MDPI [mdpi.com]
• 10. ENVIRONMENTAL AND OTHER BENEFITS OF REPLACING ABS WITH LAS | Council for LAB/LAS Environmental Research [cler.com]
• 11. journal.hibiscuspublisher.com [journal.hibiscuspublisher.com]
• 12. researchgate.net [researchgate.net]
• 13. Biodegradation of linear alkylbenzene sulfonates and their degradation intermediates in seawater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Branched-Chain Dodecylbenzene Sulfonate Degradation Pathway of Pseudomonas aeruginosa W51D Involves a Novel Route for Degradation of the Surfactant Lateral Alkyl Chain - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 16. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 17. tegewa.de [tegewa.de]
• 18. clearsolutionsusa.com [clearsolutionsusa.com]
• 19. justagriculture.in [justagriculture.in]
• 20. fpharm.uniba.sk [fpharm.uniba.sk]
• 21. walshmedicalmedia.com [walshmedicalmedia.com]
• 22. onepetro.org [onepetro.org]
• 23. pubs.acs.org [pubs.acs.org]

The Position of the Phenyl Group: A Comparative Guide to Dodecylbenzene Isomer Properties

For Researchers, Scientists, and Drug Development Professionals: An in-depth analysis of how the isomeric position of the dodecyl group on the benzene ring dictates the physicochemical and biological properties of dodecylbenzene and its sulfonated derivatives.

The seemingly subtle shift of a phenyl group along a dodecyl chain imparts significant changes to the molecule's behavior, impacting its utility in applications ranging from industrial surfactants to potential drug delivery systems. This guide provides a comprehensive comparison of key properties of linear dodecylbenzene isomers, supported by experimental data and detailed methodologies, to aid in the selection and design of molecules for specific applications.

Comparative Analysis of Physicochemical Properties

The position of the phenyl group along the dodecyl chain influences fundamental physical properties such as boiling point and density. As the phenyl group moves from the terminal position (1-phenyldodecane) towards the center of the alkyl chain, the molecule becomes more compact, which is reflected in these properties. The following table summarizes the available data for various linear phenyldodecane isomers.

Isomer	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³) at 20°C
1-Phenyldodecane	123-01-3	C₁₈H₃₀	246.44	331	0.856
2-Phenyldodecane	2719-61-1	C₁₈H₃₀	246.44	323.3	0.855
3-Phenyldodecane	2400-00-2	C₁₈H₃₀	246.44	Not widely reported	Not widely reported
4-Phenyldodecane	2719-64-4	C₁₈H₃₀	246.44	165-166 (at 10 Torr)	0.8576
5-Phenyldodecane	2719-63-3	C₁₈H₃₀	246.44	Not widely reported	0.841
6-Phenyldodecane	2719-62-2	C₁₈H₃₀	246.44	323.3	0.855

Impact on Surfactant Properties: A Look at Dodecylbenzene Sulfonates

When dodecylbenzene is sulfonated to form linear alkylbenzene sulfonates (LAS), a widely used class of anionic surfactants, the isomeric position of the phenyl group has a profound effect on their performance. Properties such as critical micelle concentration (CMC) and surface tension are crucial for detergency and other surfactant applications.

Property	2-Phenyldodecane Sulfonate	Isomers with Phenyl Group near Center (e.g., 6-Phenyl)
Critical Micelle Concentration (CMC)	Lower	Higher
Surface Tension at CMC	Lower	Higher
Biodegradability	Higher	Lower

Generally, isomers with the phenyl group closer to the end of the alkyl chain (e.g., 2-phenyldodecane sulfonate) exhibit lower CMC values and are more effective at reducing surface tension. This is attributed to the more distinct separation of the hydrophilic head (sulfonated phenyl group) and the hydrophobic tail (dodecyl chain), which facilitates more efficient packing at interfaces and micelle formation.

Biodegradability: A Key Environmental and Biological Consideration

The biodegradability of linear alkylbenzene sulfonates is a critical factor for their environmental impact and is significantly influenced by the isomer position. The "distance principle" suggests that the further the phenyl group is from the end of the alkyl chain, the more slowly the molecule biodegrades. This is because the initial step in the biodegradation of LAS is the oxidation of the terminal methyl group of the alkyl chain. Isomers with the phenyl group closer to the end of the chain, such as 2-phenyldodecane sulfonate, present a longer, more accessible alkyl chain for enzymatic attack, leading to faster degradation.[1] In contrast, isomers with the phenyl group near the center of the chain are more sterically hindered, resulting in slower biodegradation rates.

Impact of Phenyl Group Position on Key Properties

Experimental Protocols

Synthesis of 2-Phenyldodecane via Friedel-Crafts Alkylation

This protocol describes a representative synthesis of 2-phenyldodecane. The Friedel-Crafts alkylation reaction involves the reaction of an alkyl halide or alkene with an aromatic ring in the presence of a Lewis acid catalyst.[2]

Materials:

• Benzene

• 1-Dodecene

• Anhydrous Aluminum Chloride (AlCl₃)

• Dry Dichloromethane (CH₂Cl₂)

• Hydrochloric Acid (HCl), 1 M

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Set up a dry round-bottom flask with a magnetic stir bar and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• To the flask, add dry dichloromethane and benzene.

• Cool the mixture in an ice bath.

• Slowly add anhydrous aluminum chloride to the stirred solution.

• Add 1-dodecene dropwise to the reaction mixture over a period of 30 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Quench the reaction by slowly adding 1 M HCl.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl, water, and saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by vacuum distillation to yield 2-phenyldodecane.

Workflow for the Synthesis of 2-Phenyldodecane

Determination of Critical Micelle Concentration (CMC) by Surface Tension Measurement

The CMC is a fundamental property of surfactants. It is the concentration at which surfactant molecules begin to form micelles in solution. The surface tension of a surfactant solution decreases with increasing concentration until the CMC is reached, after which it remains relatively constant.

Materials:

• Tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method)

• Series of aqueous solutions of the dodecylbenzene sulfonate isomer of varying concentrations

• High-purity water

Procedure:

• Prepare a stock solution of the dodecylbenzene sulfonate isomer in high-purity water.

• Prepare a series of dilutions from the stock solution to cover a range of concentrations both below and above the expected CMC.

• Calibrate the tensiometer according to the manufacturer's instructions, typically using high-purity water.

• Measure the surface tension of each solution, ensuring the platinum ring or plate is thoroughly cleaned and flamed between measurements.

• Record the surface tension value for each concentration.

• Plot the surface tension as a function of the logarithm of the surfactant concentration.

• The CMC is determined as the concentration at the point of intersection of the two linear portions of the plot.

Workflow for CMC Determination by Surface Tension

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Study: Dodecylbenzene Sulfonate vs. Melamine Sulfonate for Carbon Nanotube Modification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two common surfactants, Sodium Dodecylbenzene Sulfonate (SDBS) and Melamine Sulfonate (MS), for the non-covalent modification of carbon nanotubes (CNTs). The selection of an appropriate modifying agent is crucial for debundling and dispersing CNTs, which is essential for harnessing their unique properties in various applications, including drug delivery, bio-sensing, and advanced materials. This report summarizes key performance data from experimental studies and provides detailed methodologies for replication.

Comparative Performance Data

The efficacy of SDBS and MS in modifying single-walled carbon nanotubes (SWCNTs) has been evaluated using various analytical techniques. The following tables summarize the key quantitative findings from a comparative study.

Surfactant	Concentration of Nanotube Suspension (mg/L)	Key Observations from Atomic Force Microscopy (AFM)
Pristine SWCNTs	N/A	Large bundles of SWCNTs observed.
SDBS	200	Significant reduction in the size of SWCNT bundles.[1]
Melamine Sulfonate	540	Effective separation of large SWCNT bundles into thinner ones.[1]

Table 1: Dispersion Efficacy of SDBS and Melamine Sulfonate. This table highlights the concentration of stable SWCNT dispersions achieved with each surfactant and the qualitative assessment of debundling from AFM analysis.

Technique	Pristine SWCNTs	SDBS Modified SWCNTs	Melamine Sulfonate Modified SWCNTs
Raman Spectroscopy (G-band components in cm⁻¹)	1533, 1565, 1587, 1602	Two prominent peaks (G⁻ and G⁺)	Two prominent peaks (G⁻ and G⁺)
Fourier Transform Infrared Spectroscopy (FTIR)	No significant peaks	Presence of sulfonate group peaks	Presence of sulfonate group peaks

Table 2: Spectroscopic Analysis of Modified SWCNTs. This table summarizes the changes observed in the Raman and FTIR spectra of SWCNTs after modification with SDBS and Melamine Sulfonate, confirming the presence of the surfactants on the nanotube surface.[1]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following protocols are based on established experimental procedures for the modification of CNTs with SDBS and MS.

Preparation of Surfactant-Modified CNT Suspensions

• Stock Solution Preparation: Prepare stock solutions of SDBS and Melamine Sulfonate in deionized water. A typical concentration used is 10 mg/mL for SDBS and 28 mg/mL for MS.[1]

• Dispersion of CNTs: Add a specific amount of pristine SWCNTs (e.g., 1 mg) to a set volume of each surfactant stock solution (e.g., 100 mL).[1]

• Sonication: Subject the mixtures to ultrasonication for a specified period (e.g., 1-2 hours) to facilitate the dispersion of CNTs and the adsorption of surfactant molecules onto the nanotube surface.

• Centrifugation: Centrifuge the sonicated suspensions to remove any remaining large aggregates and impurities. The supernatant containing the well-dispersed modified CNTs is then carefully collected for characterization.

Characterization Techniques

• Gravimetric Analysis: To determine the concentration of the dispersed CNTs, a known volume of the supernatant is dried at 60°C, and the resulting mass is measured.[1]

• Raman Spectroscopy: Raman spectra of the pristine and modified SWCNTs are recorded to analyze the vibrational modes and confirm the interaction between the surfactants and the nanotubes.[1]

• Fourier Transform Infrared Spectroscopy (FTIR): FTIR analysis is performed to identify the functional groups present on the surface of the modified CNTs, providing evidence of surfactant adsorption.[1]

• Atomic Force Microscopy (AFM): AFM is used to visualize the morphology of the pristine and modified SWCNTs, allowing for a qualitative assessment of the debundling and dispersion efficiency. Samples for AFM are typically prepared by depositing a diluted suspension onto a freshly cleaved mica substrate.[1]

Visualizing the Modification Process and Logic

The following diagrams, generated using Graphviz, illustrate the chemical structures of the surfactants, the experimental workflow, and the logical relationship of the modification process.

Caption: Chemical Structures of SDBS and Melamine Sulfonate.

Caption: Experimental Workflow for CNT Modification.

Caption: Logical Relationship in Surfactant-Aided CNT Dispersion.

References

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Dodecylbenzene: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, adherence to strict safety and disposal protocols for laboratory chemicals is paramount. This document provides essential, immediate safety and logistical information for the proper disposal of dodecylbenzene and its common derivatives, dodecylbenzene sulfonic acid and sodium dodecylbenzene sulfonate. Following these procedures is critical for ensuring personnel safety and environmental compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are in a well-ventilated area, such as a fume hood.[1] It is crucial to prevent the formation and inhalation of dusts or aerosols.[1] All sources of ignition must be removed from the vicinity, and non-sparking tools should be used.[1]

Personal Protective Equipment (PPE) is mandatory when handling dodecylbenzene waste. The specific level of protection may vary based on the potential for exposure, but at a minimum, it should include:

• Hand Protection: Chemical-resistant gloves, such as butyl rubber or neoprene, are essential.[2]

• Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are required.[2] In situations with a risk of splashing, a face shield should also be worn.[2][3]

• Body Protection: A chemical-resistant apron or coveralls should be worn to protect the skin and clothing.[4]

• Respiratory Protection: If there is a risk of inhaling vapors or aerosols, a full-face or half-face respirator with appropriate cartridges should be used.[2]

Step-by-Step Disposal Protocol

Dodecylbenzene and its derivatives must be treated as hazardous waste.[5][6] Under no circumstances should they be disposed of down the drain or in regular trash.[1][7]

• Waste Collection:

  • Collect waste dodecylbenzene, its derivatives, and any contaminated materials (e.g., absorbent pads from a spill) in a designated, properly labeled, and sealed container.

  • Use containers made of compatible materials that can be tightly closed.

  • Do not mix dodecylbenzene waste with other waste streams unless explicitly instructed to do so by your institution's environmental health and safety (EHS) office.

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong acids.[6]

  • The storage area should be clearly marked as a hazardous waste accumulation site.

• Arrange for Professional Disposal:

  • Contact your institution's EHS office or a licensed chemical waste disposal company to arrange for pickup and disposal.[5]

  • These specialized companies are equipped to handle and transport hazardous materials safely.

  • The primary method for the disposal of organic hazardous wastes like dodecylbenzene is controlled incineration.[8] This process uses high temperatures (often exceeding 1,800°F or 982°C) to destroy the hazardous components of the waste, reducing its volume and toxicity.[8][9]

• Handling Spills:

  • In the event of a spill, evacuate non-essential personnel from the area.[5]

  • Wearing appropriate PPE, contain the spill using an inert absorbent material like vermiculite, dry sand, or earth.[5]

  • Collect the absorbed material using non-sparking tools and place it in a sealed container for disposal as hazardous waste.[5]

  • Ventilate the area and wash it thoroughly once the cleanup is complete.[5]

• Empty Container Disposal:

  • Containers that held dodecylbenzene should be triple-rinsed with a suitable solvent.[1] The rinsate must be collected and disposed of as hazardous waste.

  • After rinsing, the container can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill or sent for recycling or reconditioning, depending on local regulations.[1]

Quantitative Data and Regulatory Information

While specific concentration limits for disposal methods are not broadly defined and depend on local regulations and the capabilities of the disposal facility, certain quantitative data is available for dodecylbenzene and its derivatives.

Chemical Name	CAS Number	Reportable Quantity (RQ)	Flash Point
Dodecylbenzene	123-01-3	Not explicitly listed, but may fall under broader categories. Consult local regulations.	109 °C (closed cup)[7]
Dodecylbenzene Sulfonic Acid	27176-87-0	1000 lbs (454 kg) (for Calcium dodecylbenzene sulfonate)[10]	>93.3 °C (200 °F)[1]
Sodium Dodecylbenzene Sulfonate	25155-30-0	Not explicitly listed, but may fall under broader categories. Consult local regulations.	Not available

Note: The Reportable Quantity (RQ) is the amount of a hazardous substance that, if released into the environment, must be reported to the appropriate regulatory authorities.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of dodecylbenzene waste in a laboratory setting.

Caption: Workflow for the safe handling and disposal of dodecylbenzene waste.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of dodecylbenzene and its derivatives, fostering a culture of safety and compliance within their research environments.

References

• 1. Incineration of waste products | Research Starters | EBSCO Research [ebsco.com]
• 2. Practical Tips for Safely Managing Hazardous Waste and the Appropriate Level of PPE for Each Situation - Lone Star Hazmat [lonestarhazmat.com]
• 3. epa.gov [epa.gov]
• 4. protectivecoverall.com [protectivecoverall.com]
• 5. nj.gov [nj.gov]
• 6. nj.gov [nj.gov]
• 7. Indianapolis, IN Hazardous Waste Management | Clean Earth [cleanearthinc.com]
• 8. cleanmanagement.com [cleanmanagement.com]
• 9. eponline.com [eponline.com]
• 10. phmsa.dot.gov [phmsa.dot.gov]

Comprehensive Safety and Handling Protocol: Dodecylbenzene

This guide provides essential safety, handling, and disposal procedures for Dodecylbenzene, designed for laboratory and drug development professionals. Adherence to these guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Immediate Safety Precautions: Essential PPE

Before handling Dodecylbenzene, ensure the following minimum personal protective equipment is worn:

• Eye Protection: Tightly sealed safety goggles with side shields.

• Hand Protection: Nitrile rubber (NBR) gloves (minimum 0.4 mm thickness).

• Body Protection: A laboratory coat or chemical-resistant suit.

• Ventilation: Always handle within a well-ventilated area or under a chemical fume hood.

Personal Protective Equipment (PPE) Specifications

Proper PPE is the first line of defense against chemical exposure. The following table summarizes the recommended equipment for handling Dodecylbenzene.

Protection Type	Equipment Specification	Standards & Remarks
Eye/Face Protection	Tightly fitting safety goggles with side-shields.[1] A face shield should be used in addition to goggles when there is a significant risk of splashing.[2][3]	Must conform to EN 166 (EU) or be NIOSH (US) approved.[1][4]
Skin Protection (Hands)	Chemical-resistant gloves.[5]	Material: NBR (Nitrile rubber)[5][6]Thickness: 0.4 mm[5][6]Breakthrough Time: >480 minutes[6]Gloves should be tested according to EN 374.[5][6] Always inspect gloves before use and use proper removal technique to avoid skin contact.[4]
Skin Protection (Body)	Wear suitable protective clothing, such as a lab coat or a complete chemical-resistant suit.[1][4] For significant exposure risk, fire/flame resistant and impervious clothing is recommended.[1]	The type of protective equipment must be selected based on the concentration and amount of the substance at the specific workplace.[4]
Respiratory Protection	Required when aerosol or mist formation is likely, or if ventilation is inadequate.[5][6]	Use a Type A respirator (brown cartridge) for organic gases and vapors with a boiling point >65°C.[6] Respirators must be NIOSH/MSHA or European Standard EN 149 approved.[7]

Standard Operating Procedures for Handling

Follow these procedural steps for safe handling and storage of Dodecylbenzene.

Handling:

• Ventilation: Ensure work is conducted in a well-ventilated area. The use of local exhaust ventilation or a chemical fume hood is strongly recommended.[5][8]

• Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, and prevent inhalation of vapors or mists.[1][8]

• Hygiene: Wash hands thoroughly before breaks and immediately after handling the chemical.[5] Do not eat, drink, or smoke in areas where Dodecylbenzene is handled or stored.[2]

• Equipment: Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

Storage:

• Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[1][5][8]

• Temperature: The recommended storage temperature is between 15 - 25 °C.[5][6]

• Incompatibilities: Store away from incompatible materials such as strong acids and oxidizing agents.[8]

Emergency Spill Response Protocol

In the event of a spill, a swift and organized response is crucial to contain the hazard and ensure safety.

Caption: Workflow for Dodecylbenzene Spill Response.

Procedural Steps for Spill Cleanup:

• Evacuate: Immediately evacuate all personnel not wearing protective equipment from the spill area.[2]

• Ventilate & Secure: Ensure the area is well-ventilated and remove all potential sources of ignition.[1][2]

• Contain: Prevent further spread by covering drains and containing the spill with an inert, absorbent material such as sand, vermiculite, or diatomaceous earth.[2][5]

• Collect: Carefully collect the absorbed material using non-sparking tools and place it into suitable, closed containers for disposal.[1]

• Clean: After the material has been collected, ventilate and wash the affected area thoroughly.[2]

Disposal Plan

Dodecylbenzene and its containers must be treated as hazardous waste.

• Regulatory Compliance: Dispose of contents and containers in strict accordance with all local, regional, and national regulations.[5]

• Environmental Protection: Do not allow the chemical to enter drains, surface water, or ground water.[5][6] Avoid release to the environment.[5]

• Container Handling: Do not mix with other waste. Handle uncleaned, empty containers as you would the product itself.

First Aid Measures for Exposure

Immediate action is required in case of exposure. Ensure medical personnel are aware of the material involved.[8]

Exposure Route	First Aid Procedure
Eye Contact	Immediately rinse cautiously with water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][8] Remove contact lenses if present and easy to do. Seek immediate medical attention.[8]
Skin Contact	Take off all contaminated clothing immediately.[1][5] Rinse the skin with plenty of water or shower.[5] Wash the affected area with soap and water.[1] If irritation or symptoms persist, seek medical advice.[5]
Inhalation	Move the person to fresh air.[8] If breathing is difficult, provide oxygen.[8] If the person is not breathing, give artificial respiration. Seek immediate medical attention.[8]
Ingestion	Rinse the mouth thoroughly with water.[1][5] Do NOT induce vomiting.[8] Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[1][8]

Physicochemical Data for Dodecylbenzene

This data is useful for understanding the physical characteristics and safety parameters of Dodecylbenzene.

Property	Value
Boiling Point	331 °C[5]
Flash Point	109 °C (closed cup)[5]
Vapor Pressure	0.1 hPa (at 50 °C)[5]
Density	0.86 g/cm³ (at 20 °C)[5]
Storage Temperature	15 - 25 °C[5][6]

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. nj.gov [nj.gov]
• 3. nj.gov [nj.gov]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. carlroth.com [carlroth.com]
• 6. carlroth.com [carlroth.com]
• 7. fishersci.com [fishersci.com]
• 8. spectrumchemical.com [spectrumchemical.com]